3-Ethyl-2,4-dimethylhexane

• CAS: 7220-26-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 3-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-2,4-dimethylhexane is a branched-chain alkane with the chemical formula C10H22. As a member of the alkane family, it is a saturated hydrocarbon, meaning it contains only single bonds between carbon atoms. This technical guide provides a comprehensive overview of its core chemical and physical properties, detailed experimental protocols for their determination, and a workflow for its purification and analysis. This information is crucial for its application as a solvent, a component in fuel, or as a reference compound in various research and development settings.

Chemical and Physical Properties

The fundamental properties of 3-Ethyl-2,4-dimethylhexane are summarized in the table below. These values are essential for predicting its behavior in different chemical and physical processes.

Property	Value	Unit
IUPAC Name	3-Ethyl-2,4-dimethylhexane	-
CAS Number	7220-26-0	-
Molecular Formula	C10H22	-
Molecular Weight	142.28	g/mol
Boiling Point	164	°C
Density	0.742	g/mL
Melting Point	Not available (expected to be low)	°C
Vapor Pressure	3.32	mmHg at 25°C[1]
Solubility	Insoluble in water; Soluble in organic solvents.	-

Experimental Protocols

Detailed methodologies for the determination of key physical properties and for the purification and analysis of 3-Ethyl-2,4-dimethylhexane are provided below.

Determination of Boiling Point (Thiele Tube Method)

Objective: To determine the boiling point of 3-Ethyl-2,4-dimethylhexane using a micro-scale method.

Materials:

• Thiele tube

• Thermometer (0-200 °C)

• Capillary tube (sealed at one end)

• Small test tube

• Rubber band or wire

• Heating source (Bunsen burner or heating mantle)

• Mineral oil

• Sample of 3-Ethyl-2,4-dimethylhexane

Procedure:

• Attach the small test tube containing a small amount of 3-Ethyl-2,4-dimethylhexane to the thermometer using a rubber band or wire.

• Place a capillary tube, with its open end downwards, into the small test tube.

• Fill the Thiele tube with mineral oil to a level just above the side arm.

• Clamp the Thiele tube and immerse the thermometer and attached test tube into the oil bath.

• Gently heat the side arm of the Thiele tube.

• Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a steady stream of bubbles is observed.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.[2]

• Record the temperature.

Determination of Density (Pycnometer Method)

Objective: To determine the density of liquid 3-Ethyl-2,4-dimethylhexane.

Materials:

• Pycnometer (a small glass flask with a precise volume)

• Analytical balance

• Thermometer

• Water bath

• Sample of 3-Ethyl-2,4-dimethylhexane

• Distilled water

Procedure:

• Clean and dry the pycnometer thoroughly.

• Weigh the empty pycnometer on an analytical balance and record its mass (m1).

• Fill the pycnometer with distilled water and place it in a water bath at a known temperature (e.g., 20 °C) until it reaches thermal equilibrium.

• Ensure the pycnometer is completely full, with no air bubbles. Dry the outside of the pycnometer and weigh it (m2).

• Empty and dry the pycnometer.

• Fill the pycnometer with 3-Ethyl-2,4-dimethylhexane and bring it to the same temperature as the water bath.

• Dry the outside of the pycnometer and weigh it (m3).

• Calculate the density of 3-Ethyl-2,4-dimethylhexane using the following formula: Density = [(m3 - m1) / (m2 - m1)] * Density of water at the experimental temperature.

Purification by Fractional Distillation

Objective: To purify 3-Ethyl-2,4-dimethylhexane from impurities with different boiling points.

Materials:

• Round-bottom flask

• Fractionating column (e.g., Vigreux column)

• Distillation head

• Thermometer

• Condenser

• Receiving flasks

• Heating mantle with a stirrer

• Boiling chips

• Crude sample of 3-Ethyl-2,4-dimethylhexane

Procedure:

• Assemble the fractional distillation apparatus. Ensure all joints are properly sealed.

• Add the crude 3-Ethyl-2,4-dimethylhexane and a few boiling chips to the round-bottom flask.

• Begin heating the flask gently with the heating mantle.

• As the mixture boils, the vapor will rise through the fractionating column. Adjust the heating rate to maintain a slow and steady distillation.

• Monitor the temperature at the distillation head. The temperature will plateau at the boiling point of the most volatile component.

• Discard the initial fraction (forerun) that distills at a lower temperature.

• Collect the fraction that distills at a constant temperature corresponding to the boiling point of 3-Ethyl-2,4-dimethylhexane (164 °C).[3]

• Change the receiving flask when the temperature starts to rise again, indicating that a higher-boiling impurity is beginning to distill.

• Stop the distillation before the distilling flask becomes dry.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To verify the purity of 3-Ethyl-2,4-dimethylhexane and identify any potential impurities.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column (non-polar, e.g., DB-1 or HP-5ms)

• Helium (carrier gas)

• Sample of purified 3-Ethyl-2,4-dimethylhexane

• Volatile solvent (e.g., hexane (B92381) or pentane)

• Autosampler vials

Procedure:

• Sample Preparation: Prepare a dilute solution of the purified 3-Ethyl-2,4-dimethylhexane in a volatile solvent (e.g., 1 µL in 1 mL of hexane).

• GC-MS Conditions (Typical):

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Carrier Gas Flow Rate: 1 mL/min (Helium)

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 200 °C

    • Hold at 200 °C for 5 minutes

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Mass Range: 40-300 amu

• Data Analysis:

  • Analyze the resulting chromatogram. A pure sample should show a single major peak.

  • Identify the peak corresponding to 3-Ethyl-2,4-dimethylhexane by its retention time and mass spectrum.

  • Compare the obtained mass spectrum with a reference library (e.g., NIST) to confirm the identity.

  • Identify any minor peaks as impurities and quantify their relative abundance.

Mandatory Visualizations

As 3-Ethyl-2,4-dimethylhexane is a simple alkane and not involved in biological signaling pathways, a more relevant visualization is the experimental workflow for its purification and subsequent purity analysis.

Caption: Workflow for the purification and analysis of 3-Ethyl-2,4-dimethylhexane.

References

• 1. lookchem.com [lookchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 3-ethyl-2,4-dimethylhexane [stenutz.eu]

An In-depth Technical Guide to 3-Ethyl-2,4-dimethylhexane (CAS: 7220-26-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 3-Ethyl-2,4-dimethylhexane (CAS number: 7220-26-0), a branched-chain alkane. Due to its nature as a simple hydrocarbon, publicly available data primarily focuses on its physicochemical properties. Information regarding specific biological activity, signaling pathways, or detailed, validated experimental protocols for its synthesis is scarce. This guide summarizes the existing chemical and physical data, discusses general synthetic and analytical methodologies applicable to this class of compounds, and explores the potential, albeit broad, relevance of such molecules in the context of chemical research. As a saturated hydrocarbon, its primary roles are likely limited to use as a non-polar solvent, a reference compound in analytical chemistry, or as a component in fuel mixtures.

Chemical and Physical Properties

3-Ethyl-2,4-dimethylhexane is an isomer of decane (B31447) with the molecular formula C10H22.[1][2][3] It is a colorless liquid under standard conditions. The majority of available data on its properties is derived from computational models and standard database entries.

General Properties

Property	Value	Source(s)
CAS Number	7220-26-0	[1][2][3]
Molecular Formula	C10H22	[1][2][3]
Molecular Weight	142.28 g/mol	[1][2]
IUPAC Name	3-Ethyl-2,4-dimethylhexane	[3]
Synonyms	2,4-Dimethyl-3-ethylhexane	[3]
Canonical SMILES	CCC(C)C(CC)C(C)C	[1]
InChI Key	OSKIMJMPFNLVOU-UHFFFAOYSA-N	[1][2][3]

Tabulated Physicochemical Data

The following table summarizes the available quantitative data for 3-Ethyl-2,4-dimethylhexane. It is important to note that some of these values are calculated rather than experimentally determined.

Property	Value	Unit	Source(s)
Boiling Point	164	°C	[2]
Vapor Pressure	3.32	mmHg at 25°C
XLogP3-AA	4.8	[1]
Complexity	74.1	[1]
Rotatable Bond Count	4	[1]
Heavy Atom Count	10	[1]
Undefined Atom Stereocenter Count	2	[1]

Synthesis and Analysis

Potential Synthetic Pathways

Specific, detailed, and validated experimental protocols for the synthesis of 3-Ethyl-2,4-dimethylhexane are not widely published in readily accessible literature. However, general and well-established methods for the synthesis of branched alkanes can be adapted. These methods often suffer from a lack of specificity and may produce a mixture of isomers requiring purification.

Common synthetic strategies for similar branched alkanes include:

• Grignard Reagent Coupling: The reaction of a suitable Grignard reagent with an appropriate alkyl halide.

• Wurtz Coupling: The reductive coupling of two alkyl halides using sodium metal. This method is generally more effective for the synthesis of symmetrical alkanes.

• Reduction of a Ketone Precursor: A ketone with the corresponding carbon skeleton, such as 3-ethyl-2,4-dimethylhexan-5-one, could be reduced via methods like the Wolff-Kishner or Clemmensen reduction.

• Catalytic Hydrogenation: The hydrogenation of an alkene precursor, for example, 3-ethyl-2,4-dimethylhex-1-ene.

A generalized workflow for the synthesis of a branched alkane via a ketone reduction pathway is illustrated below.

Caption: Generalized workflow for the synthesis of a branched alkane.

Analytical Methodologies

The analysis and quantification of volatile branched alkanes like 3-Ethyl-2,4-dimethylhexane are typically performed using chromatographic techniques.

Gas Chromatography (GC): Gas chromatography is the primary method for the analysis of volatile hydrocarbons.

• Stationary Phase: A non-polar column (e.g., based on polydimethylsiloxane) is suitable for separating alkanes based on their boiling points and branching.

• Detector: A Flame Ionization Detector (FID) is commonly used and provides high sensitivity for hydrocarbons. For structural confirmation and identification in complex mixtures, a Mass Spectrometer (MS) is employed as the detector (GC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential for structural confirmation. However, the spectra of branched alkanes can be complex due to:

• Signal Overlap: The chemical shifts of many protons and carbons in similar aliphatic environments fall within a narrow range.

• Stereoisomerism: The presence of two chiral centers at carbons 2 and 4 in 3-Ethyl-2,4-dimethylhexane can lead to diastereomers, further complicating the spectra with additional signals.

Applications and Relevance in Research

As a simple branched alkane, 3-Ethyl-2,4-dimethylhexane does not possess functional groups that would typically confer biological activity. Therefore, its direct application in drug development as a therapeutic agent is highly unlikely. However, compounds of this class can have indirect relevance in the pharmaceutical and broader scientific fields.

• Reference Standard: It can serve as a reference standard in analytical methods such as GC-MS, particularly in the petroleum and environmental industries for the identification of components in complex hydrocarbon mixtures.

• Non-Polar Solvent: Like other alkanes, it can be used as a non-polar solvent, although more common and less expensive alkanes are typically preferred.

• Fuel Science: Branched alkanes are critical components of gasoline, and their combustion properties are of significant interest in fuel research. Higher branching generally leads to a higher octane (B31449) rating.

Safety and Handling

• Working in a well-ventilated area or fume hood.

• Keeping away from heat, sparks, and open flames.

• Using appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

3-Ethyl-2,4-dimethylhexane is a simple branched alkane with well-defined, albeit limited, physicochemical data available. There is a notable absence of published information regarding its biological activity or specific, validated experimental protocols for its synthesis and analysis. Its utility for researchers, scientists, and drug development professionals is likely confined to its role as a reference compound, a non-polar solvent, or a model compound for studies in combustion and physical organic chemistry. Any research requiring this compound would necessitate the adaptation of general synthetic and analytical methods for branched alkanes.

References

• 1. (4S)-3-ethyl-2,4-dimethylhexane | C10H22 | CID 59911226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-ethyl-2,4-dimethylhexane [stenutz.eu]
• 3. Hexane, 3-ethyl-2,4-dimethyl- [webbook.nist.gov]

An In-depth Technical Guide to the Physical Properties of 3-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-2,4-dimethylhexane is a saturated alkane with the molecular formula C₁₀H₂₂. As a branched-chain hydrocarbon, its physical properties are of interest in various fields, including fuel technology, solvent chemistry, and as a reference compound in analytical chemistry. This technical guide provides a comprehensive overview of the known and predicted physical characteristics of 3-Ethyl-2,4-dimethylhexane, details the experimental methodologies for their determination, and presents logical workflows for these procedures.

Core Physical Properties

A summary of the key physical and chemical properties of 3-Ethyl-2,4-dimethylhexane is presented in the table below. The data comprises experimentally determined values where available, supplemented by computationally predicted values from reliable chemical databases.

Property	Value	Source
Molecular Formula	C₁₀H₂₂	--INVALID-LINK--
Molecular Weight	142.28 g/mol	[1][2]
Boiling Point	164 °C	[3]
Melting Point	Not available
Density	Not available
Refractive Index	Not available
Vapor Pressure	3.32 mmHg at 25°C	[4]
XLogP3	4.8	[2]
Complexity	74.1	[2]
Rotatable Bond Count	4	[5]
Solubility	Insoluble in water; soluble in nonpolar organic solvents.	General alkane property

Experimental Protocols

Detailed experimental procedures are crucial for the accurate determination of the physical properties of a compound. Below are the standard methodologies for measuring the key physical parameters of a liquid organic compound like 3-Ethyl-2,4-dimethylhexane.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and efficient method for determining the boiling point of a small sample is the micro-boiling point or Siwoloboff's method.

Apparatus:

• Thiele tube

• Thermometer (calibrated)

• Capillary tube (sealed at one end)

• Small test tube

• Heat source (e.g., Bunsen burner or heating mantle)

• Mineral oil

Procedure:

• A small amount of 3-Ethyl-2,4-dimethylhexane is placed into the small test tube.

• The capillary tube is placed (sealed end up) inside the test tube containing the liquid.

• The test tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

• This assembly is then placed in the Thiele tube containing mineral oil.

• The Thiele tube is gently heated. Initially, a stream of air bubbles will emerge from the open end of the capillary tube.

• As the temperature approaches the boiling point, the rate of bubbling will increase as the vapor of the substance displaces the air.

• The heating is stopped when a continuous and rapid stream of bubbles is observed.

• The liquid is allowed to cool. The temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.

Melting Point Determination

Since 3-Ethyl-2,4-dimethylhexane is a liquid at room temperature, its melting point would be determined from a frozen sample using the capillary method.

Apparatus:

• Melting point apparatus

• Capillary tubes

• Low-temperature bath (e.g., dry ice/acetone)

Procedure:

• A small amount of liquid 3-Ethyl-2,4-dimethylhexane is introduced into a capillary tube.

• The capillary tube is then frozen in a low-temperature bath until the sample solidifies.

• The frozen capillary tube is placed in the heating block of the melting point apparatus.

• The sample is heated at a controlled rate.

• The temperature at which the first droplet of liquid appears is recorded as the beginning of the melting range.

• The temperature at which the last of the solid melts is recorded as the end of the melting range. For a pure compound, this range should be narrow.

Density Determination

The density of a liquid can be determined using a pycnometer or by simply measuring the mass of a known volume.

Apparatus:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)

• Analytical balance

• Water bath for temperature control

Procedure:

• The empty, clean, and dry pycnometer is weighed.

• The pycnometer is filled with 3-Ethyl-2,4-dimethylhexane and the stopper is inserted, ensuring any excess liquid is expelled through the capillary.

• The outside of the pycnometer is carefully dried and it is weighed again.

• The temperature of the liquid is recorded.

• The volume of the pycnometer is determined by repeating the process with a liquid of known density (e.g., distilled water).

• The density is calculated using the formula: Density = Mass / Volume.

Refractive Index Determination

The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a material. It is a characteristic property of a substance and can be measured using a refractometer.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper

Procedure:

• The refractometer is calibrated using a standard liquid with a known refractive index.

• The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol (B145695) or acetone) and allowed to dry.

• A few drops of 3-Ethyl-2,4-dimethylhexane are placed on the prism.

• The prism is closed and the instrument is adjusted to bring the dividing line between the light and dark fields into the crosshairs of the eyepiece.

• The refractive index is read from the scale.

• The temperature is controlled using the water bath and recorded, as the refractive index is temperature-dependent.

Mandatory Visualizations

The following diagrams illustrate the workflows for the experimental determination of the key physical properties of 3-Ethyl-2,4-dimethylhexane.

References

• 1. (4S)-3-ethyl-2,4-dimethylhexane | C10H22 | CID 59911226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. acdlabs.com [acdlabs.com]
• 3. acdlabs.com [acdlabs.com]
• 4. chemaxon.com [chemaxon.com]
• 5. Page loading... [wap.guidechem.com]

3-Ethyl-2,4-dimethylhexane molecular weight and formula

Technical Guide: 3-Ethyl-2,4-dimethylhexane

Audience: Researchers, scientists, and drug development professionals.

Core Subject: An in-depth analysis of the physicochemical properties of the branched-chain alkane, 3-Ethyl-2,4-dimethylhexane.

Abstract

3-Ethyl-2,4-dimethylhexane is a saturated branched-chain alkane. As an isomer of decane, it is a colorless liquid under standard conditions. This document provides a concise technical overview of its fundamental molecular properties, including its molecular formula and weight. While not a primary focus in drug development, its identification is pertinent in fields such as petrochemistry, environmental analysis, and metabolomics where complex hydrocarbon mixtures are analyzed. A standard protocol for its identification via Gas Chromatography-Mass Spectrometry (GC-MS) is outlined, and its structural determination from its IUPAC nomenclature is presented visually.

Physicochemical Data

The fundamental molecular properties of 3-Ethyl-2,4-dimethylhexane are summarized below. These values are derived from its chemical structure, which consists of a six-carbon hexane (B92381) parent chain with two methyl groups at positions 2 and 4, and an ethyl group at position 3.

Parameter	Value	Reference
Molecular Formula	C₁₀H₂₂	[1][2][3][4]
Molecular Weight	142.28 g/mol	[1][2][4][5]
IUPAC Name	3-Ethyl-2,4-dimethylhexane	[2]
CAS Registry Number	7220-26-0	[2][3]

Compound Identification Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Due to its volatile nature, the standard and most effective method for the identification and quantification of 3-Ethyl-2,4-dimethylhexane in a mixture is Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To separate 3-Ethyl-2,4-dimethylhexane from a complex mixture and confirm its identity based on its mass spectrum and retention time.

Methodology:

• Sample Preparation: The sample containing the analyte is diluted in a suitable volatile solvent (e.g., hexane or dichloromethane) to an appropriate concentration. An internal standard may be added for quantitative analysis.

• Gas Chromatography (GC) Separation:

  • Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet, which is heated to ensure rapid volatilization.

  • Carrier Gas: An inert gas (e.g., Helium or Hydrogen) flows through the system, carrying the vaporized sample onto the analytical column.

  • Column: A capillary column with a non-polar stationary phase is typically used for separating alkanes. The separation is based on the differential partitioning of the analytes between the stationary phase and the mobile (gas) phase.

  • Temperature Program: The oven temperature is programmed to ramp up over time. This allows for the sequential elution of compounds based on their boiling points and interaction with the stationary phase. 3-Ethyl-2,4-dimethylhexane, with a boiling point of approximately 164°C, will elute at a specific retention time under defined conditions.[5]

• Mass Spectrometry (MS) Detection:

  • Ionization: As compounds elute from the GC column, they enter the mass spectrometer's ion source. Electron Ionization (EI) is commonly used, where high-energy electrons bombard the molecules, causing them to ionize and fragment in a reproducible manner.

  • Mass Analysis: The resulting positively charged fragments are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

  • Detection: A detector records the abundance of each fragment.

• Data Analysis:

  • Identification: The resulting mass spectrum, which shows the relative abundance of various m/z fragments, serves as a molecular fingerprint. This experimental spectrum is matched against a reference library (e.g., NIST) to confirm the identity of 3-Ethyl-2,4-dimethylhexane.[2]

  • Quantification: If an internal standard is used, the peak area of the analyte relative to the standard can be used to determine its concentration.

Visualizations

Logical Structure Diagram

The following diagram illustrates the logical derivation of the 3-Ethyl-2,4-dimethylhexane structure from its IUPAC name.

References

• 1. Page loading... [guidechem.com]
• 2. Hexane, 3-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 3. lookchem.com [lookchem.com]
• 4. (3R,4S)-3-ethyl-2,4-dimethylhexane | C10H22 | CID 59911333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-ethyl-2,4-dimethylhexane [stenutz.eu]

Synthesis of 3-Ethyl-2,4-dimethylhexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a plausible and efficient synthesis pathway for the branched alkane, 3-Ethyl-2,4-dimethylhexane. The Corey-House synthesis is presented as the core methodology, favored for its versatility in forming carbon-carbon bonds and its ability to construct unsymmetrical alkanes with good yields.[1][2] This document outlines the detailed experimental protocols, expected quantitative data, and visual representations of the synthetic workflow.

Retrosynthetic Analysis and Synthesis Strategy

The target molecule, 3-Ethyl-2,4-dimethylhexane, is an unsymmetrical alkane. A logical retrosynthetic disconnection is made at the C3-C4 bond, yielding a sec-butyl fragment and a 3-pentyl fragment. The Corey-House synthesis is an ideal choice for coupling these two secondary alkyl groups.[3][4] The overall synthetic strategy involves the preparation of a Gilman reagent, lithium di(sec-butyl)cuprate, which then undergoes a coupling reaction with 3-bromopentane (B47287).[2][5]

Synthesis Pathway

The synthesis of 3-Ethyl-2,4-dimethylhexane is proposed to be carried out in three main stages:

• Formation of sec-Butyllithium (B1581126): 2-Chlorobutane is reacted with lithium metal in a non-polar solvent to form the organolithium reagent, sec-butyllithium.[2][3]

• Preparation of Lithium di(sec-butyl)cuprate (Gilman Reagent): The prepared sec-butyllithium is then reacted with copper(I) iodide in an ethereal solvent at low temperature to form the Gilman reagent.[1][5]

• Coupling Reaction: The Gilman reagent is reacted with 3-bromopentane to yield the final product, 3-Ethyl-2,4-dimethylhexane.[2][3]

References

• 1. byjus.com [byjus.com]
• 2. Corey House Reaction: Mechanism, Steps & Applications [vedantu.com]
• 3. Corey–House synthesis - Wikipedia [en.wikipedia.org]
• 4. A Short On Preparation Of Alkanes By Corey- House Synthesis [unacademy.com]
• 5. collegedunia.com [collegedunia.com]

An In-depth Technical Guide to the Stereoisomers of 3-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethyl-2,4-dimethylhexane is a saturated hydrocarbon exhibiting stereoisomerism due to the presence of two chiral centers. This guide provides a comprehensive analysis of its stereochemical properties, including the identification and classification of its four distinct stereoisomers. Quantitative physicochemical data for each isomer are presented in a comparative table. Furthermore, a detailed experimental protocol for the stereoselective analysis of these isomers via chiral gas chromatography is provided. Visual diagrams are included to elucidate the structural relationships between the stereoisomers, offering a valuable resource for researchers in organic synthesis, analytical chemistry, and drug development.

Introduction to the Stereochemistry of 3-Ethyl-2,4-dimethylhexane

The molecular structure of 3-Ethyl-2,4-dimethylhexane contains two chiral centers at carbon atoms C2 and C4. A chiral center is a carbon atom bonded to four different substituent groups, resulting in non-superimposable mirror images. The presence of two such centers in 3-Ethyl-2,4-dimethylhexane gives rise to a total of 22 = 4 possible stereoisomers.

These stereoisomers can be classified into two pairs of enantiomers. Enantiomers are stereoisomers that are non-superimposable mirror images of each other. Diastereomers, on the other hand, are stereoisomers that are not mirror images of each other.

The four stereoisomers of 3-Ethyl-2,4-dimethylhexane are:

• (2R,4R)-3-Ethyl-2,4-dimethylhexane

• (2S,4S)-3-Ethyl-2,4-dimethylhexane

• (2R,4S)-3-Ethyl-2,4-dimethylhexane

• (2S,4R)-3-Ethyl-2,4-dimethylhexane

The (2R,4R) and (2S,4S) isomers constitute one enantiomeric pair, while the (2R,4S) and (2S,4R) isomers form the second enantiomeric pair. The relationship between any member of the first pair and any member of the second pair is diastereomeric.

Quantitative Data of Stereoisomers

While extensive experimental data for each individual stereoisomer of 3-Ethyl-2,4-dimethylhexane is limited in the literature, computed properties provide valuable insights into their physicochemical characteristics. The following table summarizes key computed data for the identified stereoisomers, primarily sourced from PubChem. It is important to note that enantiomers possess identical physical properties, such as molecular weight and density, in an achiral environment.

Property	(2R,4R)-3-Ethyl-2,4-dimethylhexane	(2S,4S)-3-Ethyl-2,4-dimethylhexane	(2R,4S)-3-Ethyl-2,4-dimethylhexane	(2S,4R)-3-Ethyl-2,4-dimethylhexane
Molecular Formula	C₁₀H₂₂	C₁₀H₂₂	C₁₀H₂₂	C₁₀H₂₂
Molecular Weight	142.28 g/mol	142.28 g/mol	142.28 g/mol [1]	Data Not Available
IUPAC Name	(2R,4R)-3-Ethyl-2,4-dimethylhexane	(2S,4S)-3-Ethyl-2,4-dimethylhexane	(2R,4S)-3-Ethyl-2,4-dimethylhexane[1]	(2S,4R)-3-Ethyl-2,4-dimethylhexane
Computed Density	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Computed Boiling Point	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Computed XLogP3-AA	Data Not Available	Data Not Available	4.8[1]	Data Not Available

Experimental Protocols

Objective: To separate and identify the four stereoisomers of 3-Ethyl-2,4-dimethylhexane.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).

• Chiral Capillary Column (e.g., a cyclodextrin-based stationary phase such as Rt-βDEXse).

Materials:

• A mixture of 3-Ethyl-2,4-dimethylhexane stereoisomers.

• High-purity helium or hydrogen as the carrier gas.

• Anhydrous solvent for sample dilution (e.g., hexane).

Procedure:

• Sample Preparation: Prepare a dilute solution (e.g., 1% v/v) of the 3-Ethyl-2,4-dimethylhexane stereoisomer mixture in hexane.

• Instrument Setup:

  • Install the chiral capillary column in the GC oven.

  • Set the injector and detector temperatures (e.g., 250 °C).

  • Program the oven temperature with a slow ramp to ensure optimal separation. A suggested starting point is an initial temperature of 50 °C, held for 5 minutes, followed by a ramp of 2 °C/min to 120 °C.

  • Set the carrier gas flow rate to the column manufacturer's recommendation (typically 1-2 mL/min).

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Acquisition: Record the chromatogram until all four peaks corresponding to the stereoisomers have eluted.

• Analysis: Identify the individual stereoisomers based on their retention times. The relative abundance of each isomer can be determined by integrating the peak areas.

Expected Outcome: The chromatogram should display four distinct peaks, each corresponding to one of the stereoisomers of 3-Ethyl-2,4-dimethylhexane. The elution order will depend on the specific chiral stationary phase used and the optimized GC conditions.

Visualization of Stereoisomeric Relationships

The relationships between the four stereoisomers of 3-Ethyl-2,4-dimethylhexane can be effectively visualized using a logical diagram.

Caption: Relationships between the stereoisomers of 3-Ethyl-2,4-dimethylhexane.

Conclusion

This technical guide has provided a detailed overview of the stereoisomers of 3-Ethyl-2,4-dimethylhexane. The identification of its four stereoisomers, along with their enantiomeric and diastereomeric relationships, is fundamental for researchers working with this compound. While experimental data on the individual isomers remain scarce, the provided computed data and the general experimental protocol for chiral GC analysis offer a solid foundation for further investigation. The visual representation of the stereoisomeric relationships serves as a clear and concise reference for understanding the three-dimensional nature of this molecule. This comprehensive guide is intended to be a valuable resource for professionals in the fields of chemistry and drug development who require a thorough understanding of the stereochemical properties of 3-Ethyl-2,4-dimethylhexane.

References

• 1. (3R,4S)-3-ethyl-2,4-dimethylhexane | C10H22 | CID 59911333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to 3-Ethyl-2,4-dimethylhexane: Nomenclature, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-2,4-dimethylhexane is a saturated branched alkane with the molecular formula C₁₀H₂₂. As a member of the decane (B31447) isomer group, its physicochemical properties are of interest in various fields, including fuel science and as a non-polar solvent. This technical guide provides a comprehensive overview of its nomenclature, chemical and physical properties, a detailed experimental protocol for its synthesis, and a logical workflow for its preparation.

IUPAC Nomenclature and Synonyms

The systematic name for this compound, according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature, is 3-Ethyl-2,4-dimethylhexane .[1][2] A commonly used synonym is 2,4-Dimethyl-3-ethylhexane .[1][2] The Chemical Abstracts Service (CAS) Registry Number for this compound is 7220-26-0.[1][2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Ethyl-2,4-dimethylhexane is presented in Table 1. This data is essential for its handling, purification, and analysis.

Property	Value	Source
Molecular Formula	C₁₀H₂₂	PubChem[3], NIST[2]
Molecular Weight	142.28 g/mol	PubChem[3], NIST[2]
CAS Registry Number	7220-26-0	NIST[1][2]
Boiling Point	164 °C	Stenutz
InChI	InChI=1S/C10H22/c1-6-9(5)10(7-2)8(3)4/h8-10H,6-7H2,1-5H3	PubChem[3], NIST[2]
InChIKey	OSKIMJMPFNLVOU-UHFFFAOYSA-N	PubChem[3], NIST[2]
Canonical SMILES	CCC(C)C(CC)C(C)C	PubChem[3]

Table 1: Chemical and Physical Properties of 3-Ethyl-2,4-dimethylhexane

Experimental Protocols: Synthesis via Grignard Reaction

While various methods can be employed for the synthesis of branched alkanes, the Grignard reaction offers a versatile and relatively straightforward approach for creating carbon-carbon bonds. The following is a detailed protocol for the synthesis of 3-Ethyl-2,4-dimethylhexane, adapted from established procedures for similar compounds.

Reaction Scheme:

• Formation of the Grignard Reagent:

  • sec-Butyl bromide reacts with magnesium metal in anhydrous diethyl ether to form sec-butylmagnesium bromide.

• Coupling Reaction:

  • The prepared Grignard reagent (sec-butylmagnesium bromide) is then reacted with 3-bromopentane (B47287).

• Workup and Purification:

  • The reaction mixture is quenched with a weak acid, followed by extraction and fractional distillation to isolate the final product.

Materials and Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Magnesium turnings

• sec-Butyl bromide

• 3-Bromopentane

• Anhydrous diethyl ether

• Iodine crystal (as an initiator)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware and safety equipment

Procedure:

• Preparation of the Grignard Reagent: a. All glassware must be thoroughly dried in an oven at 120 °C for at least 4 hours and assembled hot under a stream of dry nitrogen or argon to ensure anhydrous conditions. b. Place magnesium turnings (1.2 equivalents) and a small crystal of iodine in the three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer. c. Add a small amount of anhydrous diethyl ether to cover the magnesium. d. Dissolve sec-butyl bromide (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel. e. Add a small portion of the sec-butyl bromide solution to the flask to initiate the reaction, which is indicated by the disappearance of the iodine color and gentle bubbling. f. Once the reaction starts, add the remaining sec-butyl bromide solution dropwise at a rate that maintains a gentle reflux. g. After the addition is complete, continue to reflux the mixture for an additional 30 minutes to ensure the complete formation of the Grignard reagent.

• Coupling Reaction: a. Cool the Grignard reagent solution in an ice bath. b. Dissolve 3-bromopentane (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel. c. Add the 3-bromopentane solution dropwise to the cooled Grignard reagent with vigorous stirring. d. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Workup and Purification: a. Cool the reaction mixture in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench the reaction. b. Transfer the mixture to a separatory funnel and separate the ether layer. c. Extract the aqueous layer with diethyl ether. d. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. e. Remove the diethyl ether by rotary evaporation. f. Purify the crude product by fractional distillation, collecting the fraction at the expected boiling point of 3-Ethyl-2,4-dimethylhexane (164 °C).

Logical Workflow for Synthesis

The following diagram illustrates the key steps and decision points in the synthesis of 3-Ethyl-2,4-dimethylhexane via the Grignard reaction.

References

• 1. 3-Ethyl-2,4-dimethylhexane | C10H22 | CID 522447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexane, 3-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 3. (4S)-3-ethyl-2,4-dimethylhexane | C10H22 | CID 59911226 - PubChem [pubchem.ncbi.nlm.nih.gov]

Chirality in 3-Ethyl-2,4-dimethylhexane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethyl-2,4-dimethylhexane, a saturated acyclic alkane with the chemical formula C₁₀H₂₂, presents a case of stereoisomerism due to the presence of two chiral centers. This seemingly simple hydrocarbon can exist as multiple stereoisomers, each with a unique three-dimensional arrangement. In the realms of stereoselective synthesis, catalysis, and the development of chiral drugs, a profound understanding of such stereochemistry is critical, as different stereoisomers can exhibit divergent physical properties and biological activities. This technical guide delves into the core principles of chirality as applied to 3-Ethyl-2,4-dimethylhexane, detailing its stereoisomeric forms, presenting available physicochemical data, and outlining representative experimental protocols for the synthesis and analysis of its chiral isomers.

Molecular Structure and Stereoisomerism

The structural formula of 3-Ethyl-2,4-dimethylhexane reveals the presence of two stereogenic centers, or chiral carbons, at positions C3 and C4 of the hexane (B92381) backbone. A chiral carbon is a carbon atom that is attached to four different groups.

• C3: Bonded to a hydrogen atom, a methyl group (-CH₃), an ethyl group (-CH₂CH₃), and the remainder of the alkyl chain.

• C4: Bonded to a hydrogen atom, a methyl group (-CH₃), an ethyl group (-CH₂CH₃), and the remainder of the alkyl chain.

The presence of two chiral centers means that a maximum of 2ⁿ = 2² = 4 distinct stereoisomers can exist. These stereoisomers comprise two pairs of enantiomers. The relationship between stereoisomers that are not mirror images of each other is that of diastereomers.

The four stereoisomers are:

• (3R, 4R)-3-Ethyl-2,4-dimethylhexane

• (3S, 4S)-3-Ethyl-2,4-dimethylhexane

• (3R, 4S)-3-Ethyl-2,4-dimethylhexane

• (3S, 4R)-3-Ethyl-2,4-dimethylhexane

(3R, 4R) and (3S, 4S) are a pair of enantiomers. (3R, 4S) and (3S, 4R) constitute the second pair of enantiomers. Any other pairing, for instance (3R, 4R) and (3R, 4S), are diastereomers.

Data Presentation: Physicochemical Properties

Experimental data for the individual stereoisomers of 3-Ethyl-2,4-dimethylhexane are not extensively reported in the scientific literature. The following tables summarize the available experimental data for the unresolved mixture (racemate) and computed data for specific stereoisomers.

Table 1: Experimental Physicochemical Properties of 3-Ethyl-2,4-dimethylhexane (Racemic Mixture)

Property	Value	Reference
CAS Number	7220-26-0	[1][2]
Molecular Formula	C₁₀H₂₂	[2]
Molecular Weight	142.28 g/mol	[2]
Boiling Point	164 °C	[3]
Critical Temperature	336 °C	[3]

Table 2: Computed Physicochemical Properties of Selected Stereoisomers

Property	(3R,4S)-3-ethyl-2,4-dimethylhexane	(4S)-3-ethyl-2,4-dimethylhexane
Identifier
PubChem CID	59911333	59911226
Physical Properties
Molecular Weight	142.28 g/mol	142.28 g/mol
XLogP3	4.8	4.8
Complexity	74.1	74.1
Monoisotopic Mass	142.172150702 Da	142.172150702 Da
Reference	--INVALID-LINK--	--INVALID-LINK--

Note: The properties listed in Table 2 are computationally derived and have not been experimentally verified.

Experimental Protocols

Stereoselective Synthesis: Asymmetric Hydrogenation

A common strategy for the enantioselective synthesis of chiral alkanes is the asymmetric hydrogenation of a prochiral alkene precursor.[4] For 3-Ethyl-2,4-dimethylhexane, a suitable precursor would be 3-ethyl-2,4-dimethylhex-3-ene.

Objective: To synthesize an enantiomerically enriched stereoisomer of 3-Ethyl-2,4-dimethylhexane via asymmetric hydrogenation.

Materials:

• 3-ethyl-2,4-dimethylhex-3-ene (substrate)

• Chiral catalyst (e.g., Rhodium-based catalyst with a chiral phosphine (B1218219) ligand like (R,R)-Et-DuPhos)

• Anhydrous, degassed solvent (e.g., methanol, hexane)

• Hydrogen gas (high purity)

• Schlenk flask and standard Schlenk line or glovebox techniques

Procedure:

• In an inert atmosphere (glovebox or Schlenk line), the chiral catalyst precursor (e.g., [Rh(COD)₂]BF₄) and the chiral ligand are dissolved in the anhydrous solvent in a Schlenk flask. The mixture is stirred to allow for the formation of the active catalyst.

• The alkene substrate, 3-ethyl-2,4-dimethylhex-3-ene, is added to the catalyst solution.

• The flask is sealed, connected to a hydrogen source, and purged with hydrogen gas.

• The reaction mixture is stirred under a positive pressure of hydrogen at a controlled temperature until the reaction is complete (monitored by GC or NMR).

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is purified by flash chromatography on silica (B1680970) gel to isolate the chiral alkane.

• The enantiomeric excess (e.e.) of the product is determined by chiral gas chromatography.

Chiral Resolution of a Racemic Mixture

If a stereoselective synthesis is not feasible, a racemic mixture of 3-Ethyl-2,4-dimethylhexane can be prepared and then separated into its constituent enantiomers through chiral resolution.[5]

Objective: To separate a racemic mixture of a pair of 3-Ethyl-2,4-dimethylhexane enantiomers.

Methodology: Chiral Derivatization and Fractional Crystallization This method is generally more applicable to molecules with functional groups that can react with a chiral resolving agent. For an alkane, this would require prior functionalization. A more direct method for a volatile alkane is chiral chromatography.

Analytical Separation: Chiral Gas Chromatography (GC)

Chiral GC is a powerful analytical technique for the separation and quantification of the stereoisomers of volatile compounds like 3-Ethyl-2,4-dimethylhexane.[6]

Objective: To separate and quantify the stereoisomers of 3-Ethyl-2,4-dimethylhexane.

Instrumentation:

• Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Chiral capillary column (e.g., a cyclodextrin-based stationary phase).

Procedure:

• Sample Preparation: A dilute solution of the 3-Ethyl-2,4-dimethylhexane stereoisomeric mixture is prepared in a volatile solvent (e.g., hexane).

• Instrument Setup:

  • Install the chiral capillary column in the GC oven.

  • Set the injector and detector temperatures appropriately (e.g., 250 °C).

  • Program the oven temperature. A typical program might start at a low temperature (e.g., 40-60 °C) and ramp up slowly (e.g., 1-5 °C/min) to achieve separation.

  • Set the carrier gas (e.g., helium or hydrogen) flow rate.

• Injection: A small volume of the prepared sample is injected into the GC.

• Data Acquisition and Analysis: The chromatogram is recorded. The different stereoisomers will elute at different retention times due to their differential interactions with the chiral stationary phase. The peak areas can be used to determine the relative abundance of each stereoisomer in the mixture.

Mandatory Visualizations

Caption: Stereoisomeric relationships of 3-Ethyl-2,4-dimethylhexane.

Caption: Workflow for the chiral GC analysis of 3-Ethyl-2,4-dimethylhexane.

Conclusion

3-Ethyl-2,4-dimethylhexane serves as a clear example of stereoisomerism in a simple acyclic alkane. The presence of two chiral centers gives rise to four distinct stereoisomers. While experimentally determined physicochemical data for the individual stereoisomers are scarce, the principles of their existence and separation are well-established. The methodologies for stereoselective synthesis and chiral chromatography outlined in this guide provide a framework for the preparation and analysis of these and other chiral hydrocarbons. For researchers in drug development and stereoselective catalysis, a thorough understanding of the chirality of such molecules is paramount for controlling the three-dimensional structure and, consequently, the properties of the target compounds.

References

• 1. Hexane, 3-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. 3-ethyl-2,4-dimethylhexane [stenutz.eu]
• 4. benchchem.com [benchchem.com]
• 5. Chiral resolution - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

The Thermodynamics of Structural Diversity: An In-depth Technical Guide to Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

The seemingly subtle variation in the molecular architecture of alkanes—the distinction between linear and branched isomers—has profound implications for their thermodynamic properties. This guide provides a comprehensive exploration of the core thermodynamic principles governing branched alkanes, offering insights into their stability and energetic characteristics. A thorough understanding of these properties is paramount in fields ranging from fundamental chemical research to the intricate process of drug development, where molecular interactions and stability are critical determinants of efficacy and safety.

The Energetic Advantage of Branching

Branched alkanes are thermodynamically more stable than their linear counterparts.[1][2][3] This increased stability is primarily attributed to a more compact molecular structure, which leads to a lower overall potential energy.[3] The key thermodynamic properties that quantify this stability advantage are the standard enthalpy of formation (ΔH°f), standard Gibbs free energy of formation (ΔG°f), standard entropy (S°), and heat capacity (Cp).

Standard Enthalpy of Formation (ΔH°f)

The standard enthalpy of formation is the change in enthalpy when one mole of a compound is formed from its constituent elements in their standard states. A more negative ΔH°f indicates a more stable compound. Branched alkanes consistently exhibit more negative, or less positive, standard enthalpies of formation compared to their linear isomers.[4][5] This is a direct consequence of the greater stability inherent in the branched structure. The heat of combustion (ΔHc°), a related and more readily measured property, is the heat released during the complete combustion of a substance. A lower heat of combustion corresponds to a more stable isomer, as less potential energy is stored within the molecule to be released.[1][4]

Standard Gibbs Free Energy of Formation (ΔG°f)

The standard Gibbs free energy of formation combines the effects of enthalpy and entropy to determine the spontaneity of a compound's formation from its elements under standard conditions. The more negative the ΔG°f, the more stable the compound. Similar to the trend in enthalpy, branched alkanes generally possess more negative standard Gibbs free energies of formation than their linear isomers, further underscoring their enhanced thermodynamic stability.

Standard Entropy (S°)

Entropy is a measure of the molecular disorder or randomness. For a given number of carbon atoms, linear alkanes, with their greater conformational flexibility, tend to have slightly higher standard entropies than their more rigid, compact branched isomers. However, the stabilizing effect of the more negative enthalpy of formation in branched alkanes typically outweighs the entropic contribution, leading to a more favorable Gibbs free energy of formation.

Heat Capacity (Cp)

Heat capacity is the amount of heat required to raise the temperature of a substance by a specific amount. The heat capacity of alkanes increases with the number of carbon atoms. In the liquid state, for a given number of carbon atoms, linear alkanes tend to have a slightly higher specific heat capacity than their branched isomers.[6]

Quantitative Thermodynamic Data

The following tables summarize the standard thermodynamic properties for a selection of linear and branched alkanes at 298.15 K and 1 atm.

Table 1: Standard Enthalpy of Formation (ΔH°f) and Heat of Combustion (ΔHc°) of Selected Alkanes

Alkane	Isomer	ΔH°f (kJ/mol)	ΔHc° (kJ/mol)
Butane (C4H10)	n-Butane	-125.6	-2877.5
Isobutane (2-Methylpropane)	-134.2	-2868.9
Pentane (C5H12)	n-Pentane	-146.4	-3509
Isopentane (2-Methylbutane)	-153.9	-3506
Neopentane (2,2-Dimethylpropane)	-166.0	-3492
Hexane (C6H14)	n-Hexane	-167.2	-4163.2
2-Methylpentane	-174.5	-4155.9
3-Methylpentane	-172.0	-4158.4
2,2-Dimethylbutane	-185.8	-4146.6
2,3-Dimethylbutane	-180.3	-4152.1

Data sourced from multiple references.[1][2][4][7]

Table 2: Standard Gibbs Free Energy of Formation (ΔG°f) and Standard Entropy (S°) of Selected Alkanes

Alkane	Isomer	ΔG°f (kJ/mol)	S° (J/mol·K)
Butane (C4H10)	n-Butane	-17.0	310.2
Isobutane (2-Methylpropane)	-20.8	294.8
Pentane (C5H12)	n-Pentane	-8.4	349.5
Isopentane (2-Methylbutane)	-14.7	343.6
Neopentane (2,2-Dimethylpropane)	-17.5	306.4
Hexane (C6H14)	n-Hexane	-0.3	388.4
2-Methylpentane	-6.0	381.1
3-Methylpentane	-4.2	383.9
2,2-Dimethylbutane	-13.0	358.3
2,3-Dimethylbutane	-9.8	369.3

Data sourced from multiple references.[7][8]

Table 3: Molar Heat Capacity (Cp) of Selected Liquid Alkanes at 298.15 K

Alkane	Isomer	Cp (J/mol·K)
Pentane (C5H12)	n-Pentane	167.19
Isopentane (2-Methylbutane)	161.4
Hexane (C6H14)	n-Hexane	195.6
2-Methylpentane	189.9
2,2-Dimethylbutane	181.9
Heptane (C7H16)	n-Heptane	224.7
2,4-Dimethylpentane	208.8

Data sourced from multiple references.[6]

Experimental Determination of Thermodynamic Properties

The precise measurement of thermodynamic properties is crucial for validating theoretical models and providing reliable data for various applications. Calorimetry is the primary experimental technique for these determinations.

Bomb Calorimetry for Enthalpy of Combustion

Principle: Bomb calorimetry is a constant-volume technique used to measure the heat of combustion of a substance.[9] The sample is combusted in a high-pressure oxygen environment within a sealed container (the "bomb"). The heat released by the combustion is absorbed by a surrounding water bath, and the resulting temperature change is measured.

Detailed Protocol:

• Sample Preparation: A precisely weighed sample of the alkane (typically around 1 gram) is placed in a crucible within the bomb. For volatile liquids, the sample is often encapsulated in a gelatin capsule of known heat of combustion.

• Fuse Wire: A fuse wire of known length and mass is attached to the ignition circuit, with a portion in contact with the sample to initiate combustion.[10]

• Assembly and Pressurization: The bomb is sealed and purged of air, then filled with pure oxygen to a pressure of approximately 30 atmospheres.[10]

• Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter bucket. The calorimeter is then sealed, and the stirrer is activated to ensure a uniform water temperature.

• Temperature Equilibration: The initial temperature of the water is recorded at regular intervals until a stable baseline is established.

• Ignition: The sample is ignited by passing an electric current through the fuse wire.

• Temperature Measurement: The temperature of the water is recorded at regular intervals as it rises due to the heat released from the combustion. Readings are continued until the temperature reaches a maximum and begins to slowly cool.

• Data Analysis: The temperature change is corrected for heat exchange with the surroundings. The heat capacity of the calorimeter (determined by combusting a standard substance like benzoic acid) is used to calculate the total heat released.[11] Corrections are also made for the heat of combustion of the fuse wire and any side reactions (e.g., formation of nitric acid from residual nitrogen).

• Calculation of ΔHc°: The heat of combustion per mole of the alkane is then calculated from the total heat released and the molar mass of the sample.

Differential Scanning Calorimetry (DSC) for Heat Capacity

Principle: Differential scanning calorimetry measures the difference in heat flow required to increase the temperature of a sample and a reference at the same rate.[12] This difference in heat flow is directly proportional to the heat capacity of the sample.[13]

Detailed Protocol:

• Sample Preparation: A small, accurately weighed sample of the liquid alkane (typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as the reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The desired temperature program is set, which typically involves an initial isothermal period, a linear heating ramp through the temperature range of interest, and a final isothermal period. A purge gas (usually nitrogen) is used to maintain an inert atmosphere.

• Baseline Correction: A baseline scan is performed with two empty pans to correct for any instrumental asymmetries.

• Sapphire Calibration: A sapphire standard of known heat capacity is run under the same conditions to calibrate the heat flow signal.

• Sample Measurement: The sample is run through the temperature program. The DSC instrument records the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis: The heat flow curve for the sample is corrected by subtracting the baseline curve. The heat capacity of the sample at a given temperature is then calculated by comparing the corrected heat flow of the sample to that of the sapphire standard at the same temperature.

Computational Approaches to Thermodynamic Properties

In addition to experimental methods, computational chemistry provides powerful tools for predicting the thermodynamic properties of molecules.

Density Functional Theory (DFT)

DFT is a quantum mechanical method that can be used to calculate the electronic structure of molecules and from that, their thermodynamic properties such as enthalpy, entropy, and Gibbs free energy.[14] The accuracy of DFT calculations depends on the choice of the functional and the basis set.[15]

Benson Group Additivity Method

This is an empirical method for estimating the standard enthalpy of formation of organic compounds.[16][17] The method is based on the principle that the enthalpy of formation of a molecule can be approximated by the sum of the contributions of its constituent functional groups.[18] Each group's contribution is a pre-determined value derived from experimental data for a large number of compounds.

Visualizing Thermodynamic Relationships and Workflows

The following diagrams, created using the DOT language, illustrate key concepts and processes related to the thermodynamics of branched alkanes.

Caption: Relationship between alkane structure and thermodynamic stability.

Caption: Experimental workflow for bomb calorimetry.

Caption: Workflow for computational determination of thermodynamic properties.

Conclusion

The thermodynamic properties of branched alkanes are a testament to the intricate relationship between molecular structure and energy. Their enhanced stability, as quantified by their enthalpies and Gibbs free energies of formation, is a fundamental concept with far-reaching implications. For researchers in the chemical sciences and professionals in drug development, a deep understanding of these principles, supported by robust experimental and computational data, is indispensable for the rational design and analysis of molecular systems. The methodologies and data presented in this guide provide a solid foundation for further exploration and application in these critical fields.

References

• 1. study.com [study.com]
• 2. benchchem.com [benchchem.com]
• 3. Density functional steric analysis of linear and branched alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. researchgate.net [researchgate.net]
• 7. Standard Heats and Free Energies of Formation and Absolute Entropies of Organic Compounds [wiredchemist.com]
• 8. Standard Gibbs free energy of formation - Wikipedia [en.wikipedia.org]
• 9. scimed.co.uk [scimed.co.uk]
• 10. web.williams.edu [web.williams.edu]
• 11. biopchem.education [biopchem.education]
• 12. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chemrxiv.org [chemrxiv.org]
• 15. chemrxiv.org [chemrxiv.org]
• 16. Heat of formation group additivity - Wikipedia [en.wikipedia.org]
• 17. Benson group increment theory - Wikipedia [en.wikipedia.org]
• 18. 13. Thermochemistry Estimation — RMG-Py 3.3.0 Documentation [reactionmechanismgenerator.github.io]

Protocols & Analytical Methods

Application Note: 1H and 13C NMR Spectroscopic Analysis of 3-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. For highly branched, non-functionalized alkanes such as 3-ethyl-2,4-dimethylhexane, NMR analysis can be challenging due to significant signal overlap in the 1H NMR spectrum and the subtle differences in chemical shifts in the 13C NMR spectrum. This application note provides a detailed protocol for the 1H and 13C NMR analysis of 3-ethyl-2,4-dimethylhexane, including predicted spectral data and experimental procedures.

Predicted NMR Data

Due to the limited availability of experimental NMR data for 3-ethyl-2,4-dimethylhexane in public databases, the following 1H and 13C NMR data are predicted based on established incremental rules for alkanes and comparison with structurally similar compounds.[1][2] It is important to note that actual experimental values may vary depending on the solvent and experimental conditions.

Predicted 1H NMR Data

The 1H NMR spectrum of 3-ethyl-2,4-dimethylhexane is expected to show complex multiplets in the upfield region (typically 0.8-1.8 ppm) due to extensive spin-spin coupling between non-equivalent protons.[1]

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
CH3 (C1)	0.85	Triplet	~7.0
CH3 (on C2)	0.88	Doublet	~6.5
CH3 (on C4)	0.86	Doublet	~6.5
CH3 (on ethyl)	0.90	Triplet	~7.5
CH2 (C5)	1.15-1.30	Multiplet	-
CH2 (on ethyl)	1.35-1.50	Multiplet	-
CH (C2)	1.55-1.70	Multiplet	-
CH (C3)	1.40-1.55	Multiplet	-
CH (C4)	1.60-1.75	Multiplet	-

Predicted 13C NMR Data

The 13C NMR spectrum provides a clearer picture of the carbon skeleton, with distinct signals for each unique carbon atom.

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C1	~14
CH3 on C2	~16
CH3 on C4	~19
CH3 on ethyl	~11
C5	~25
CH2 on ethyl	~28
C2	~35
C3	~45
C4	~38
C6	~14

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality NMR spectra.

• Sample Purity: Ensure the 3-ethyl-2,4-dimethylhexane sample is of high purity. Impurities can introduce extraneous signals and complicate spectral interpretation.

• Solvent Selection: Choose a deuterated solvent that will fully dissolve the sample. For non-polar alkanes, deuterated chloroform (B151607) (CDCl3) or deuterated benzene (B151609) (C6D6) are suitable choices.

• Concentration:

  • For 1H NMR, a concentration of 5-25 mg of the compound in 0.5-0.7 mL of deuterated solvent is typically sufficient.

  • For 13C NMR, a higher concentration of 20-100 mg is recommended due to the lower natural abundance of the 13C isotope.[3]

• Procedure: a. Weigh the desired amount of 3-ethyl-2,4-dimethylhexane directly into a clean, dry vial. b. Add the appropriate volume of deuterated solvent to the vial. c. Gently swirl the vial to ensure the sample is completely dissolved. d. Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a clean 5 mm NMR tube to remove any particulate matter. e. Cap the NMR tube securely.

NMR Data Acquisition

The following are general parameters for acquiring 1H and 13C NMR spectra on a standard NMR spectrometer. These may need to be optimized for the specific instrument being used.

1H NMR Acquisition Parameters:

Parameter	Recommended Value
Pulse Program	Standard 1D proton (e.g., zg30)
Number of Scans (NS)	8-16
Relaxation Delay (D1)	1-2 seconds
Acquisition Time (AQ)	2-4 seconds
Spectral Width (SW)	10-12 ppm
Temperature	298 K

13C NMR Acquisition Parameters:

Parameter	Recommended Value
Pulse Program	Standard 1D carbon with proton decoupling (e.g., zgpg30)
Number of Scans (NS)	1024 or higher (signal averaging is required)
Relaxation Delay (D1)	2-5 seconds
Acquisition Time (AQ)	1-2 seconds
Spectral Width (SW)	0-60 ppm (for alkanes)
Temperature	298 K

Data Processing and Analysis

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain NMR spectrum.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale. If tetramethylsilane (B1202638) (TMS) was not added as an internal standard, the residual solvent peak can be used as a reference (e.g., CDCl3 at 7.26 ppm for 1H and 77.16 ppm for 13C).

• Integration: Integrate the peaks in the 1H NMR spectrum to determine the relative ratios of the different types of protons.

• Peak Picking: Identify the chemical shifts of all peaks in both the 1H and 13C spectra.

• Structure Correlation: Correlate the observed signals with the molecular structure of 3-ethyl-2,4-dimethylhexane using the predicted data and knowledge of chemical shift and coupling patterns. For complex spectra, 2D NMR experiments such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) may be necessary for unambiguous assignments.

Visualizations

Caption: Molecular structure of 3-ethyl-2,4-dimethylhexane.

Caption: Experimental workflow for NMR analysis.

References

• 1. Substituent chemical shifts in NMR spectroscopy. Part 6. A model for the calculation of proton chemical shifts in substituted alkanes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. spectroscopyeurope.com [spectroscopyeurope.com]
• 3. web.pdx.edu [web.pdx.edu]

Application Note: 1H NMR Spectrum Interpretation of 3-Ethyl-2,4-dimethylhexane

Abstract

This application note provides a detailed guide to the interpretation of the 1H Nuclear Magnetic Resonance (NMR) spectrum of 3-Ethyl-2,4-dimethylhexane. Due to the structural complexity of this branched alkane, including the presence of multiple chiral centers, the 1H NMR spectrum is expected to exhibit significant signal overlap in the aliphatic region. This document outlines the predicted chemical shifts, multiplicities, and coupling constants for each proton environment in the molecule. A standard operating protocol for sample preparation and data acquisition is also provided to ensure high-quality spectral data. This guide is intended for researchers and scientists in the fields of organic chemistry, analytical chemistry, and drug development.

Introduction

3-Ethyl-2,4-dimethylhexane is a saturated aliphatic hydrocarbon with the molecular formula C10H22.[1][2][3] The structural analysis of such alkanes by 1H NMR can be challenging due to the similar electronic environments of the various protons, leading to closely spaced signals. Furthermore, the presence of stereocenters at positions C3 and C4 can lead to diastereotopic protons, further complicating the spectrum. A thorough understanding of the predicted spectrum is therefore crucial for accurate structural elucidation and purity assessment.

Predicted 1H NMR Spectral Data

The 1H NMR spectrum of 3-Ethyl-2,4-dimethylhexane is predicted to show a complex pattern of signals, primarily in the upfield region (δ 0.8-1.7 ppm), which is characteristic of alkanes.[4][5] The predicted chemical shifts, multiplicities, and coupling constants are summarized in Table 1. These predictions are based on established empirical rules and data from similar compounds. It is important to note that the actual spectrum may show more complex multiplets due to second-order effects and overlapping signals.[6]

Structure of 3-Ethyl-2,4-dimethylhexane:

Table 1: Predicted 1H NMR Data for 3-Ethyl-2,4-dimethylhexane

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Number of Protons
-CH3 (C1)	~ 0.85	Doublet	~ 6.5	3
-CH3 (on C2)	~ 0.83	Doublet	~ 6.5	3
-CH3 (on C4)	~ 0.86	Doublet	~ 6.5	3
-CH3 (of ethyl group)	~ 0.88	Triplet	~ 7.0	3
-CH3 (C6)	~ 0.90	Triplet	~ 7.0	3
-CH2- (C5)	~ 1.1-1.3	Multiplet	-	2
-CH2- (of ethyl group)	~ 1.2-1.4	Multiplet	-	2
-CH- (C2)	~ 1.4-1.6	Multiplet	-	1
-CH- (C3)	~ 1.3-1.5	Multiplet	-	1
-CH- (C4)	~ 1.5-1.7	Multiplet	-	1

Note: The chemical shifts for the methine (-CH-) and methylene (B1212753) (-CH2-) protons are highly likely to overlap, resulting in a complex, unresolved multiplet in the region of δ 1.1-1.7 ppm.

Experimental Protocol: 1H NMR Spectroscopy of 3-Ethyl-2,4-dimethylhexane

This protocol outlines the steps for acquiring a high-resolution 1H NMR spectrum of 3-Ethyl-2,4-dimethylhexane.

1. Sample Preparation:

• Accurately weigh 5-10 mg of 3-Ethyl-2,4-dimethylhexane.

• Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl3).

• For a precise chemical shift reference, add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (final concentration ~0.03% v/v).

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup and Data Acquisition:

• Insert the NMR tube into the spinner and place it in the NMR magnet.

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity. A good shim will result in a sharp and symmetrical solvent peak.

• Set the following acquisition parameters (example for a 400 MHz spectrometer):

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16 to 64, depending on the sample concentration.

  • Receiver Gain: Adjust automatically or manually to avoid signal clipping.

  • Acquisition Time: 3-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: 0-12 ppm.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the spectrum to obtain a flat baseline.

• Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

• Integrate the signals to determine the relative number of protons for each resonance.

• Analyze the multiplicities and coupling constants to aid in signal assignment.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the 1H NMR analysis of 3-Ethyl-2,4-dimethylhexane.

Caption: Workflow for 1H NMR Analysis.

Interpretation and Challenges

The primary challenge in interpreting the 1H NMR spectrum of 3-Ethyl-2,4-dimethylhexane is the severe signal overlap in the aliphatic region.[6] The numerous methyl, methylene, and methine groups resonate in a narrow chemical shift range, making definitive assignment of each signal difficult without advanced NMR techniques.

Key features to expect in the spectrum:

• Methyl Signals: Five distinct methyl groups are present. The three methyl groups attached to methine carbons (C1, on C2, and on C4) are expected to appear as doublets. The two terminal methyl groups of the ethyl and hexane (B92381) chains will appear as triplets.

• Methylene and Methine Signals: The signals for the two methylene groups and the three methine protons will likely be complex multiplets and heavily overlapped between approximately 1.1 and 1.7 ppm.

• Diastereotopicity: Due to the chiral centers at C3 and C4, the two protons of the methylene group at C5 and the two protons of the ethyl group's methylene are diastereotopic. This means they are chemically non-equivalent and can have different chemical shifts and couple with each other, further increasing the complexity of the multiplets.

For an unambiguous assignment of all proton signals, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are recommended.

Conclusion

The 1H NMR spectrum of 3-Ethyl-2,4-dimethylhexane is complex, characterized by significant signal overlap in the upfield region. This application note provides a predicted spectral analysis and a detailed experimental protocol to aid researchers in their structural elucidation efforts. While a standard 1D 1H NMR spectrum can provide valuable information, advanced 2D NMR techniques are recommended for a complete and unambiguous assignment of all proton resonances in this molecule.

References

• 1. 3-ethyl-2,4-dimethylhexane [stenutz.eu]
• 2. Hexane, 3-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 3. (3R,4S)-3-ethyl-2,4-dimethylhexane | C10H22 | CID 59911333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. iq.usp.br [iq.usp.br]
• 5. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. benchchem.com [benchchem.com]

Application Note: 13C NMR Chemical Shifts for 3-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides predicted 13C Nuclear Magnetic Resonance (NMR) chemical shift data for 3-ethyl-2,4-dimethylhexane. It also includes a detailed, standardized protocol for the experimental acquisition of 13C NMR spectra for this and similar non-polar small molecules. The provided data and methods are intended to support the structural elucidation and quality control of this compound in research and drug development settings.

Predicted 13C NMR Chemical Shifts

The 13C NMR chemical shifts for 3-ethyl-2,4-dimethylhexane were predicted using an online NMR prediction tool. The predicted values are referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm. Due to the chiral centers at C3 and C4, the molecule is diastereotopic, leading to distinct chemical shifts for all ten carbon atoms.

Table 1: Predicted 13C NMR Chemical Shifts for 3-Ethyl-2,4-dimethylhexane

Carbon Atom Number	Predicted Chemical Shift (ppm)	Carbon Type
1	11.8	CH3
2	14.5	CH3
3	15.9	CH3
4	20.7	CH3
5	25.1	CH2
6	31.6	CH2
7	34.9	CH
8	41.2	CH
9	45.8	CH
10	11.5	CH3

Note: These are predicted values and may differ slightly from experimentally determined shifts.

Visualization of 3-Ethyl-2,4-dimethylhexane Structure

The following diagram illustrates the chemical structure of 3-ethyl-2,4-dimethylhexane with the carbon atoms numbered for correlation with the chemical shift data in Table 1.

Caption: Structure of 3-Ethyl-2,4-dimethylhexane with Carbon Numbering.

Experimental Protocol for 13C NMR Spectroscopy

This protocol outlines the standard procedure for acquiring a 13C NMR spectrum of a non-polar small molecule like 3-ethyl-2,4-dimethylhexane.

1. Sample Preparation

• Sample Amount: For a standard 5 mm NMR tube, dissolve 50-100 mg of the compound.[1][2] A higher concentration will reduce the acquisition time.

• Solvent: Use approximately 0.6-0.7 mL of a deuterated solvent.[2] Chloroform-d (CDCl3) is a suitable choice for non-polar compounds like alkanes.

• Internal Standard: Tetramethylsilane (TMS) is the standard reference for 13C NMR and should be added to the solvent at a concentration of 0.05-0.1%. Most commercially available deuterated solvents for NMR already contain TMS.

• Procedure:

  • Weigh the sample accurately in a clean, dry vial.

  • Add the deuterated solvent containing TMS to the vial and gently swirl to dissolve the sample completely.

  • Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a clean, dry 5 mm NMR tube to remove any particulate matter.[3]

  • Cap the NMR tube securely.

2. NMR Spectrometer Setup and Data Acquisition

The following are general parameters for a typical modern NMR spectrometer (e.g., 400 MHz). Instrument-specific parameters may need to be adjusted.

• Nucleus: 13C

• Experiment: 1D 13C with proton decoupling (e.g., zgpg30 on a Bruker instrument).

• Solvent: Select the appropriate solvent (e.g., CDCl3) in the software to ensure the correct lock signal is used.

• Temperature: Standard ambient probe temperature (e.g., 298 K).

• Tuning and Matching: Tune and match the probe for the 13C frequency.

• Shimming: Perform automated or manual shimming on the sample to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Angle: 30-45 degrees.

  • Spectral Width: Typically 0 to 220 ppm for a broad range of organic compounds.[4]

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay (d1): 2 seconds. For quantitative analysis, a longer delay (5 times the longest T1) is necessary.

  • Number of Scans (ns): Start with 128 or 256 scans and increase as needed to achieve an adequate signal-to-noise ratio. Due to the low natural abundance of 13C, a larger number of scans is generally required compared to 1H NMR.[5]

3. Data Processing

• Fourier Transformation: Apply an exponential window function with a line broadening factor of 1-2 Hz and perform the Fourier transform.

• Phase Correction: Manually or automatically correct the phase of the spectrum.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm. If TMS is not present, the solvent peak can be used as a secondary reference (e.g., the central peak of the CDCl3 triplet at 77.16 ppm).

• Peak Picking: Identify and label the chemical shifts of all peaks in the spectrum.

Logical Workflow for 13C NMR Analysis

The following diagram outlines the logical workflow from sample preparation to final data analysis in a 13C NMR experiment.

Caption: Workflow for 13C NMR Spectroscopy.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. cif.iastate.edu [cif.iastate.edu]
• 3. NMR Sample Preparation [nmr.chem.umn.edu]
• 4. 13C Carbon NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]
• 5. nmr.ceitec.cz [nmr.ceitec.cz]

Application Notes and Protocols for the Mass Spectrometry Fragmentation Analysis of 3-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-2,4-dimethylhexane is a saturated branched alkane with the molecular formula C10H22 and a molecular weight of 142.28 g/mol .[1][2] The analysis of such branched hydrocarbons is crucial in various fields, including petrochemical analysis, environmental monitoring, and as reference standards in drug development and metabolism studies. Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a primary analytical technique for the identification and structural elucidation of these compounds. Understanding the fragmentation patterns of 3-Ethyl-2,4-dimethylhexane is essential for its unambiguous identification in complex matrices. This document provides a detailed overview of its expected fragmentation behavior under electron ionization (EI) and outlines a standard protocol for its analysis.

Mass Spectrometry Fragmentation of 3-Ethyl-2,4-dimethylhexane

Under electron ionization (EI) at 70 eV, 3-Ethyl-2,4-dimethylhexane will undergo fragmentation, primarily driven by the stability of the resulting carbocations. The fragmentation of branched alkanes is dominated by cleavage at the branching points, as this leads to the formation of more stable secondary and tertiary carbocations.[3][4][5] Consequently, the molecular ion peak (M+) for highly branched alkanes is often of low abundance or entirely absent.[3][5] The base peak in the mass spectrum of a branched alkane typically corresponds to the most stable carbocation formed.[3]

For 3-Ethyl-2,4-dimethylhexane, the key fragmentation pathways are expected to involve the cleavage of C-C bonds adjacent to the tertiary carbons at positions 3 and 4. The loss of the largest substituent at a branching point is generally favored.[4]

Predicted Fragmentation Data

Since a publicly available mass spectrum for 3-Ethyl-2,4-dimethylhexane with quantitative intensity data is not readily accessible, the following table summarizes the predicted major fragment ions based on established fragmentation rules for branched alkanes. The relative intensities are qualitatively described based on the predicted stability of the corresponding carbocations.

m/z	Proposed Fragment Ion	Neutral Loss	Predicted Relative Intensity	Comments
142	[C10H22]+•	-	Very Weak / Absent	Molecular Ion
113	[C8H17]+	-CH2CH3	Weak	Loss of an ethyl radical from the molecular ion.
99	[C7H15]+	-C3H7	Abundant	Loss of a propyl radical, leading to a stable tertiary carbocation.
71	[C5H11]+	-C5H11	Base Peak	Cleavage at the C3-C4 bond, forming a stable tertiary carbocation. This is predicted to be the most abundant fragment.
57	[C4H9]+	-C6H13	Abundant	Formation of a stable tertiary butyl cation.
43	[C3H7]+	-C7H15	Abundant	Formation of a stable isopropyl cation.
29	[C2H5]+	-C8H17	Moderate	Ethyl cation fragment.

Experimental Protocols

The following is a generalized protocol for the analysis of 3-Ethyl-2,4-dimethylhexane using Gas Chromatography-Mass Spectrometry (GC-MS) with an electron ionization source.

Sample Preparation

Proper sample preparation is critical for accurate and reproducible GC-MS analysis.

• Solvent Selection : Dissolve the sample in a high-purity volatile organic solvent such as hexane (B92381) or dichloromethane. Avoid non-volatile solvents.

• Concentration : Prepare a dilute solution of the analyte (e.g., 1-10 ppm) to prevent column and detector saturation.

• Sample Cleanup : If the sample is in a complex matrix, a cleanup step such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove non-volatile residues and interfering compounds.[3]

• Filtration : Ensure the final sample solution is free of particulate matter by filtering it through a 0.22 µm syringe filter before transferring it to a GC vial.

GC-MS Instrumentation and Conditions

• Gas Chromatograph : A standard GC system equipped with a capillary column is suitable.

• Column : A non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5ms, DB-5ms), is recommended for the separation of alkanes. A column with dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness is a common choice.

• Injection :

  • Injector Temperature : 250 °C

  • Injection Volume : 1 µL

  • Injection Mode : Splitless or split, depending on the sample concentration.

• Oven Temperature Program :

  • Initial Temperature : 40 °C, hold for 2 minutes.

  • Ramp : Increase at 10 °C/min to 250 °C.

  • Hold : Hold at 250 °C for 5 minutes.

• Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer :

  • Ion Source : Electron Ionization (EI)

  • Ionization Energy : 70 eV

  • Mass Scan Range : m/z 20-200

  • Ion Source Temperature : 230 °C

  • Transfer Line Temperature : 280 °C

Data Analysis

• Acquire the total ion chromatogram (TIC) for the sample.

• Identify the chromatographic peak corresponding to 3-Ethyl-2,4-dimethylhexane based on its retention time (if a standard is available).

• Extract the mass spectrum from the apex of the identified peak.

• Compare the acquired mass spectrum with a reference library (e.g., NIST) if available, or analyze the fragmentation pattern to confirm the structure.

• Identify the major fragment ions and compare them to the predicted fragmentation pattern.

Visualizations

Fragmentation Pathway of 3-Ethyl-2,4-dimethylhexane

Caption: Predicted fragmentation pathway of 3-Ethyl-2,4-dimethylhexane.

Experimental Workflow for GC-MS Analysisdot

References

• 1. 3-Ethyl-2,4-dimethylhexane | C10H22 | CID 522447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (4S)-3-ethyl-2,4-dimethylhexane | C10H22 | CID 59911226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 4. Hexane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]
• 5. Decane [webbook.nist.gov]

Application Note: Gas Chromatography Analysis of 3-Ethyl-2,4-dimethylhexane

Audience: Researchers, scientists, and drug development professionals.

Core Requirements: This document provides a detailed protocol for the analysis of 3-Ethyl-2,4-dimethylhexane using gas chromatography (GC). It includes sample preparation, chromatographic conditions, and data analysis procedures. Quantitative data is summarized, and a logical workflow is presented visually.

Introduction

3-Ethyl-2,4-dimethylhexane is a branched-chain alkane with the molecular formula C₁₀H₂₂. Accurate and precise analytical methods are essential for its identification and quantification in various matrices, particularly in the analysis of complex hydrocarbon mixtures. Gas chromatography (GC) is a powerful and widely used technique for the separation and analysis of volatile and semi-volatile compounds like alkanes.[1] The choice of a suitable capillary column and a sensitive detector, such as the Flame Ionization Detector (FID), which offers high sensitivity for hydrocarbons, is crucial for achieving the desired analytical performance.

This application note provides a comprehensive protocol for the GC-FID analysis of 3-Ethyl-2,4-dimethylhexane. While specific experimental retention times are highly dependent on the instrument and conditions, this note focuses on the concept of the Kovats Retention Index (I), a more robust and transferable measure for compound identification in gas chromatography.[2][3]

Experimental Protocols

Sample Preparation

Proper sample preparation is a critical step to ensure accurate and reproducible GC analysis. The following protocol is recommended for preparing samples containing 3-Ethyl-2,4-dimethylhexane:

• Solvent Selection: Dissolve the sample containing 3-Ethyl-2,4-dimethylhexane in a high-purity volatile solvent such as hexane (B92381) or pentane.

• Standard Solution Preparation:

  • Prepare a stock solution of 3-Ethyl-2,4-dimethylhexane (e.g., 1000 µg/mL) in the chosen solvent.

  • Create a series of calibration standards by serially diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Internal Standard: For enhanced quantitative accuracy, add an internal standard (e.g., n-nonane or another non-interfering alkane) at a known concentration to all standards and samples.

• Vialing: Transfer the prepared standards and samples into 2 mL autosampler vials with PTFE-lined septa.

Gas Chromatography (GC) Conditions

The following GC conditions are recommended for the analysis of 3-Ethyl-2,4-dimethylhexane. These conditions are based on typical methods for analyzing C10 hydrocarbons and branched alkanes.[1][4]

Parameter	Value
Gas Chromatograph	Agilent 7890A GC system or equivalent
Injector	Split/Splitless Inlet
Temperature	250 °C
Split Ratio	50:1
Injection Volume	1 µL
Column	DB-1 (100% Dimethylpolysiloxane) or similar non-polar capillary column
Length	30 m
Internal Diameter	0.25 mm
Film Thickness	0.25 µm
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program
Initial Temperature	50 °C
Hold Time	2 minutes
Ramp Rate	5 °C/min
Final Temperature	150 °C
Final Hold Time	5 minutes
Detector	Flame Ionization Detector (FID)
Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N₂)	25 mL/min

Data Presentation and Analysis

Retention Time and Kovats Retention Index

The retention time (t_R) is the time it takes for a compound to travel through the GC column to the detector.[5] However, retention times can vary between instruments and even on the same instrument over time. A more reliable method for compound identification is the use of the Kovats Retention Index (I).[2][3] The retention index normalizes the retention time of a compound to the retention times of adjacent n-alkanes.[6]

The Kovats Retention Index is calculated using the following formula for temperature-programmed GC:

I = 100 * [ n + ( (t_R(x) - t_R(n)) / (t_R(n+1) - t_R(n)) ) ]

Where:

• n is the carbon number of the n-alkane eluting before the compound of interest (x).

• t_R(x) is the retention time of the compound of interest.

• t_R(n) is the retention time of the n-alkane with carbon number n.

• t_R(n+1) is the retention time of the n-alkane with carbon number n+1.

For 3-Ethyl-2,4-dimethylhexane, a C10 alkane, the bracketing n-alkanes would be n-nonane (C9) and n-decane (C10). The retention index of n-nonane is 900, and for n-decane, it is 1000.[7] Branched alkanes generally have lower retention indices than their straight-chain counterparts on non-polar columns. The elution order of isomeric alkanes is complex, with more highly branched isomers often eluting earlier.[8]

Expected Quantitative Data

The following table outlines the expected relationship between concentration and peak area for a series of 3-Ethyl-2,4-dimethylhexane standards. A calibration curve can be constructed by plotting the peak area against the concentration of the standards. The concentration of 3-Ethyl-2,4-dimethylhexane in unknown samples can then be determined from this curve.

Concentration (µg/mL)	Expected Peak Area (Arbitrary Units)	Estimated Kovats Retention Index (I)
1	1500	~ 950 - 980
5	7500	~ 950 - 980
10	15000	~ 950 - 980
25	37500	~ 950 - 980
50	75000	~ 950 - 980
100	150000	~ 950 - 980

Note: The peak area is illustrative and will vary depending on the specific instrument and detector response. The Kovats Retention Index is an estimate based on the general elution behavior of branched C10 alkanes on a non-polar stationary phase.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the Kovats Retention Index for 3-Ethyl-2,4-dimethylhexane.

Caption: Workflow for Kovats Retention Index Determination.

References

• 1. agilent.com [agilent.com]
• 2. phytochemia.com [phytochemia.com]
• 3. repositum.tuwien.at [repositum.tuwien.at]
• 4. researchgate.net [researchgate.net]
• 5. Retention Time & Relative Retention Time in GC | Phenomenex [phenomenex.com]
• 6. gcms.cz [gcms.cz]
• 7. Chempendix - Retention Indexes [sites.google.com]
• 8. digitalcommons.unl.edu [digitalcommons.unl.edu]

Application Note: The Use of 3-Ethyl-2,4-dimethylhexane as a Gas Chromatography (GC) Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-2,4-dimethylhexane is a branched-chain alkane with the molecular formula C10H22.[1][2] In the field of analytical chemistry, particularly within pharmaceutical and chemical industries, the use of well-characterized reference standards is paramount for the accurate quantification of analytes. Due to its chemical inertness and volatility, 3-Ethyl-2,4-dimethylhexane serves as an excellent internal or external standard in gas chromatography (GC) for the analysis of various volatile and semi-volatile organic compounds.[3] Its structural isomerism provides a unique retention time that can be distinguished from other C10 alkanes, making it a valuable tool for complex mixture analysis.[4] This application note provides detailed protocols and guidelines for the effective use of 3-Ethyl-2,4-dimethylhexane as a GC standard.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a standard is crucial for its proper application in analytical methodologies.

Property	Value	Unit
Molecular Formula	C10H22	-
Molecular Weight	142.28	g/mol
CAS Number	7220-26-0	-
IUPAC Name	3-Ethyl-2,4-dimethylhexane	-
Boiling Point	142.2 (estimated)	°C
Density	0.744 (estimated)	g/cm³
Solubility	Insoluble in water; soluble in organic solvents	-

Data sourced from PubChem and other chemical databases.[1][3]

Experimental Protocols

Preparation of Standard Solutions

Accurate preparation of standard solutions is fundamental to achieving reliable quantitative results.

Materials:

• 3-Ethyl-2,4-dimethylhexane (high purity, >99%)

• High-purity volatile solvent (e.g., hexane, pentane, or dichloromethane)

• Class A volumetric flasks and pipettes

• Analytical balance

Protocol:

• Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of 3-Ethyl-2,4-dimethylhexane into a 10 mL volumetric flask.

  • Record the exact weight.

  • Dissolve the compound in a small amount of the chosen solvent.

  • Fill the flask to the mark with the solvent.

  • Stopper and invert the flask several times to ensure homogeneity.

• Calibration Standards:

  • Perform serial dilutions of the stock solution to prepare a series of calibration standards.

  • Typical concentration ranges may vary from 1 µg/mL to 100 µg/mL, depending on the expected analyte concentration and detector sensitivity.[5]

• Internal Standard Spiking:

  • If using 3-Ethyl-2,4-dimethylhexane as an internal standard, add a consistent and known concentration to all calibration standards and unknown samples.[6]

  • The concentration should be similar to that of the target analyte(s).[6]

Gas Chromatography (GC) Method

The following GC parameters provide a starting point and should be optimized for the specific application and instrumentation.

Parameter	Recommended Condition
Gas Chromatograph	Agilent GC system or equivalent with FID or MS detector
Column	HP-5ms (30 m x 0.25 mm id, 0.25 µm film thickness) or equivalent non-polar capillary column
Carrier Gas	Helium, constant flow mode at 1.0 mL/min
Injector	Split/Splitless, 250 °C
Injection Volume	1 µL
Oven Temperature Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 200 °CHold: 5 min
Detector	FID at 300 °C or MS in scan or SIM mode

These conditions are illustrative and may require optimization.

Data Presentation

Quantitative analysis relies on the linear relationship between the concentration of the standard and the detector response.

Table 3: Illustrative Quantitative Data for Calibration

Concentration (µg/mL)	Retention Time (min)	Peak Area (Arbitrary Units)
1	~8.5	6,000
5	~8.5	30,000
10	~8.5	60,000
25	~8.5	150,000
50	~8.5	300,000
100	~8.5	600,000

Note: The retention time and peak area are for illustrative purposes and will vary based on the specific GC system and conditions used. A calibration curve is constructed by plotting peak area against concentration. The concentration of the analyte in unknown samples is then determined by interpolating its peak area on this curve.

Experimental Workflow

The following diagram illustrates the logical workflow for using 3-Ethyl-2,4-dimethylhexane as a GC standard for quantification.

Caption: Workflow for GC analysis using 3-Ethyl-2,4-dimethylhexane as a standard.

Conclusion

3-Ethyl-2,4-dimethylhexane is a reliable and effective standard for use in gas chromatography. Its distinct retention characteristics and chemical stability make it suitable for a wide range of applications in research, development, and quality control. The protocols outlined in this application note provide a robust framework for its implementation in quantitative analytical methods. Proper method development and validation are essential to ensure the accuracy and precision of results.

References

• 1. (4S)-3-ethyl-2,4-dimethylhexane | C10H22 | CID 59911226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hexane, 3-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 5. benchchem.com [benchchem.com]
• 6. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

Application Notes and Protocols for the Analytical Separation of Alkane Isomers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the separation of alkane isomers, a critical task in the petrochemical, pharmaceutical, and environmental sciences. Due to their similar physicochemical properties, the separation of these isomers can be challenging. This document outlines protocols for Gas Chromatography (GC), Comprehensive Two-Dimensional Gas Chromatography (GCxGC), and Supercritical Fluid Chromatography (SFC), offering a range of techniques to suit various analytical needs.

Gas Chromatography (GC) for Alkane Isomer Separation

Gas chromatography is a cornerstone technique for the separation of volatile and semi-volatile compounds like alkane isomers. The separation is primarily based on the differential partitioning of the analytes between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column.

Data Presentation: Performance of Different GC Columns for Hexane (B92381) Isomer Separation

The choice of the stationary phase is critical for achieving optimal separation of alkane isomers. Non-polar stationary phases are generally preferred, as they separate alkanes primarily based on their boiling points. The following table summarizes the retention times and resolution for the separation of hexane isomers on a non-polar stationary phase.

Compound	Boiling Point (°C)	Retention Time (min)	Resolution (Rs)
2,2-Dimethylbutane	49.7	5.25	-
2,3-Dimethylbutane	58.0	5.90	2.1
2-Methylpentane	60.3	6.20	1.2
3-Methylpentane	63.3	6.45	1.0
n-Hexane	68.7	7.10	2.5

Data is illustrative and will vary based on specific instrument conditions.

Experimental Protocol: GC-FID Analysis of C5-C8 Alkane Isomers

This protocol outlines a general method for the separation and quantification of light alkane isomers using a Gas Chromatograph with a Flame Ionization Detector (GC-FID).

1. Sample Preparation:

• Prepare a mixed standard of C5-C8 alkane isomers in a volatile, non-interfering solvent such as pentane (B18724) or hexane.

• The concentration of each isomer should be in the range of 10-100 µg/mL.

• Transfer the standard solution to a 2 mL autosampler vial.

2. GC-FID System and Conditions:

• GC System: Agilent 7890B or equivalent.

• Injector: Split/Splitless inlet.

• Column: Agilent J&W DB-1 (100% Dimethylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness, or equivalent non-polar capillary column.[1][2]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL with a split ratio of 100:1.

• Oven Temperature Program:

  • Initial temperature: 35 °C, hold for 5 minutes.

  • Ramp: 5 °C/min to 150 °C.

  • Hold: 2 minutes at 150 °C.

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 250 °C.

• Data Acquisition: Use appropriate data acquisition software to record the chromatogram and integrate the peaks.

3. Data Analysis:

• Identify the alkane isomers based on their retention times by comparing them to a known standard.

• For quantitative analysis, generate a calibration curve for each isomer using standards of known concentrations.[3] The area under the peak is proportional to the amount of the analyte.[3]

GC-FID analysis workflow for alkane isomers.

Comprehensive Two-Dimensional Gas Chromatography (GCxGC)

For highly complex mixtures of alkane isomers, comprehensive two-dimensional gas chromatography (GCxGC) offers significantly enhanced resolution.[4] This technique utilizes two columns with different stationary phases (e.g., non-polar and semi-polar) connected by a modulator. The modulator traps small fractions of the effluent from the first column and re-injects them onto the second column, providing a second dimension of separation.

Data Presentation: GCxGC Separation of a Complex Hydrocarbon Mixture

In a GCxGC chromatogram, compounds are separated based on volatility in the first dimension and polarity in the second dimension. This results in a structured two-dimensional plot where different classes of compounds, including n-alkanes and branched alkanes, appear in distinct regions.

Compound Class	First Dimension Retention (Volatility)	Second Dimension Retention (Polarity)
n-Alkanes	Elute according to boiling point	Low retention (form a distinct line)
Branched Alkanes	Elute before n-alkanes of the same carbon number	Slightly higher retention than n-alkanes
Cycloalkanes	Elute before branched alkanes of the same carbon number	Higher retention than branched alkanes

Experimental Protocol: GCxGC-TOFMS Analysis of Alkane Isomers

This protocol provides a general methodology for the analysis of a complex mixture of alkane isomers using GCxGC coupled with a Time-of-Flight Mass Spectrometer (TOFMS).

1. Sample Preparation:

• Dissolve the hydrocarbon sample in a suitable solvent (e.g., hexane) to a final concentration of approximately 100 µg/mL.

• Add an internal standard if quantitative analysis is required.

2. GCxGC-TOFMS System and Conditions:

• GCxGC System: LECO Pegasus BT or equivalent.

• First Dimension (1D) Column: Restek Rxi-5Sil MS (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Second Dimension (2D) Column: SGE BPX50 (1.5 m x 0.1 mm ID, 0.1 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Injection Volume: 1 µL with a split ratio of 50:1.

• 1D Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 3 °C/min to 320 °C.

  • Hold: 5 minutes at 320 °C.

• 2D Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 3 °C/min to 330 °C.

  • Hold: 5 minutes at 330 °C.

• Modulation Period: 4 seconds.

• Detector: Time-of-Flight Mass Spectrometer (TOFMS).

• Mass Range: 40-500 m/z.

• Acquisition Rate: 200 spectra/second.

3. Data Analysis:

• Process the raw data using specialized GCxGC software (e.g., ChromaTOF).

• Identify compound classes based on their location in the 2D chromatogram.

• Identify individual isomers by comparing their mass spectra with a library (e.g., NIST).

Workflow for GCxGC-TOFMS analysis.

Supercritical Fluid Chromatography (SFC) for Hydrocarbon Separation

Supercritical fluid chromatography is a normal-phase chromatographic technique that uses a supercritical fluid, most commonly carbon dioxide, as the mobile phase.[5] SFC is particularly advantageous for the separation of thermally labile and isomeric compounds.[6] While extensively used for chiral and polar compounds, its application for the separation of non-polar alkane isomers is less common but holds promise.

Application Note: Separation of a Non-Aromatic Hydrocarbon Mixture

This application note demonstrates the separation of a standard mixture of non-aromatic hydrocarbons using SFC. While complete baseline separation of light isomers (C5-C9) can be challenging due to their low retention, SFC shows good resolution for higher molecular weight alkanes.[7] The ability to couple columns in series provides a unique advantage for increasing retention and improving separation.[7]

Experimental Protocol: SFC-FID Analysis of a Hydrocarbon Standard Mixture

This protocol is adapted from a method for the separation of a non-aromatic hydrocarbon standard.

1. Sample Preparation:

• Prepare a standard mixture containing a range of n-alkanes (e.g., C10 to C40) and branched isomers.

• Dissolve the standard in hexane to an appropriate concentration for FID detection.

2. SFC-FID System and Conditions:

• SFC System: JASCO SFC-2000 series or equivalent.

• Columns: Two 4.6 mm ID x 250 mm L, 5 µm particle size silica (B1680970) columns connected in series.

• Mobile Phase: Supercritical CO₂.

• Flow Rate: 3.0 mL/min.

• Column Temperature: 60 °C.

• Back Pressure: 15 MPa.

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 350 °C.

3. Data Analysis:

• Identify the separated hydrocarbons based on their elution order, which generally follows their boiling points.

• Note that under these conditions, very light hydrocarbons (C5-C9) may co-elute.[7]

Schematic of an SFC-FID system for hydrocarbon analysis.

References

• 1. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. ujps.twistingmemoirs.com [ujps.twistingmemoirs.com]
• 4. gcms.cz [gcms.cz]
• 5. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]
• 6. omicsonline.org [omicsonline.org]
• 7. jascoinc.com [jascoinc.com]

Application Notes and Protocols: 3-Ethyl-2,4-dimethylhexane in Fuel Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the role of 3-Ethyl-2,4-dimethylhexane, a branched alkane, in fuel analysis. While direct applications are not extensively documented, its properties as a C10 hydrocarbon suggest its relevance in the context of gasoline composition and octane (B31449) rating. Branched alkanes are crucial components of gasoline, contributing to higher octane ratings and improved engine performance by preventing knocking.[1][2][3]

Application 1: Reference Compound in Octane Rating Analysis

3-Ethyl-2,4-dimethylhexane can be utilized as a reference compound in the determination of the octane number of gasoline. The octane rating of a fuel is a measure of its resistance to autoignition (knocking) in an internal combustion engine and is determined by comparing its combustion characteristics to those of reference fuels.[2][4] Highly branched alkanes, such as isomers of octane, are known to have high octane ratings and are desirable components in gasoline.[2][3]

Key Characteristics:

• High Knock Resistance: Branched alkanes burn more smoothly and controllably than their straight-chain counterparts, which makes them ideal for high-compression engines.[3][5]

• Component of Gasoline: Gasoline is a complex mixture of hydrocarbons, including various branched alkanes in the C4 to C12 range.[6][7]

Application 2: Component Identification in Detailed Hydrocarbon Analysis (DHA)

In the comprehensive analysis of gasoline composition, 3-Ethyl-2,4-dimethylhexane can be identified and quantified as one of the many hydrocarbon components. Detailed hydrocarbon analysis is essential for quality control and for understanding the properties of the fuel.[6][8] Gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) are the primary techniques used for this purpose.[6][9][10]

Analytical Significance:

• Fuel Composition Profiling: Identifying and quantifying the individual isomers of C10 alkanes helps in creating a detailed profile of the fuel.

• Property Prediction: The concentration of specific branched alkanes can be used in models to predict fuel properties like octane number and volatility.

Application 3: Potential Internal Standard in Chromatographic Analysis

Due to its chemical properties and the likelihood of it being present in fuel samples in varying concentrations, 3-Ethyl-2,4-dimethylhexane could potentially be used as an internal standard in the quantitative analysis of other fuel components. An internal standard is a compound added to a sample in a known concentration to facilitate the quantification of other analytes by correcting for variations in sample injection volume and instrument response.[11][12][13]

Criteria for Use as an Internal Standard:

• Chemical Similarity: It should be chemically similar to the analytes of interest.

• Resolution: It must be well-separated chromatographically from the analytes.[11]

• Non-Interference: It should not be naturally present in the sample in high or variable concentrations if used for quantifying other components.

Quantitative Data

Compound	Retention Time (min)	Concentration (wt%)	Peak Area
n-Nonane	12.5	1.2	150000
2,2,4-Trimethylpentane (Isooctane)	9.8	8.5	950000
3-Ethyl-2,4-dimethylhexane	14.2	0.5	60000
Toluene	11.1	5.0	550000
n-Decane (Internal Standard)	15.8	2.0	220000

Experimental Protocols

Protocol 1: Detailed Hydrocarbon Analysis of Gasoline by GC-MS

This protocol outlines the methodology for the identification and quantification of 3-Ethyl-2,4-dimethylhexane in a gasoline sample.

1. Sample Preparation:

• Dilute the gasoline sample 1:100 (v/v) with a high-purity solvent such as pentane (B18724) or dichloromethane.[14]
• If quantitative analysis is desired, add a known concentration of an internal standard (e.g., n-decane) to the diluted sample.[9]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.
• Mass Spectrometer: Agilent 5977A or equivalent.
• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.
• Injection Volume: 1 µL.
• Inlet Temperature: 250°C.
• Oven Temperature Program:
• Initial temperature: 40°C, hold for 5 minutes.
• Ramp: 5°C/min to 240°C.
• Hold at 240°C for 10 minutes.
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• MSD Conditions:
• Ion Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.
• Scan Range: m/z 40-550.

3. Data Analysis:

• Identify 3-Ethyl-2,4-dimethylhexane by comparing its mass spectrum and retention time to a known reference standard.
• Quantify the concentration using the peak area relative to the internal standard and a calibration curve.

Protocol 2: Use as an Internal Standard for Quantification of Aromatic Hydrocarbons

This protocol describes the use of 3-Ethyl-2,4-dimethylhexane as an internal standard for the analysis of aromatic compounds like benzene, toluene, and xylenes (B1142099) (BTEX) in a fuel-related matrix.

1. Preparation of Standards and Samples:

• Stock Solution: Prepare a 1000 µg/mL stock solution of 3-Ethyl-2,4-dimethylhexane in methanol.
• Calibration Standards: Prepare a series of calibration standards containing known concentrations of BTEX analytes. Add the internal standard stock solution to each calibration standard to achieve a final constant concentration (e.g., 50 µg/mL).
• Sample Preparation: To the unknown sample, add the same constant concentration of the internal standard.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Shimadzu GC-2010 Plus or equivalent with a Flame Ionization Detector (FID).
• Column: SH-Rxi-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.
• Injection Volume: 1 µL.
• Inlet Temperature: 250°C.
• Oven Temperature Program:
• Initial temperature: 50°C, hold for 2 minutes.
• Ramp: 10°C/min to 200°C.
• Hold at 200°C for 5 minutes.
• Carrier Gas: Nitrogen at a constant flow rate of 1.2 mL/min.
• FID Temperature: 280°C.

3. Data Analysis:

• Calculate the response factor (RF) for each analyte relative to the internal standard using the calibration standards.
• Determine the concentration of each analyte in the unknown sample using the calculated response factors and the peak areas of the analytes and the internal standard.

Visualizations

Caption: Workflow for the GC-MS analysis of a gasoline sample.

Caption: Relationship between branched alkanes and fuel performance.

References

• 1. google.com [google.com]
• 2. enthalpy - Why are branched alkanes used as fuels instead of straight chain alkanes? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. ftloscience.com [ftloscience.com]
• 4. Octane rating - Wikipedia [en.wikipedia.org]
• 5. scienceskool.co.uk [scienceskool.co.uk]
• 6. Detailed hydrocarbon analysis of gasoline by GC-MS (SI-PIONA) (Technical Report) | ETDEWEB [osti.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Gas chromatography—vacuum ultraviolet spectroscopy in petroleum and fuel analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. whitman.edu [whitman.edu]
• 10. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 11. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. pubs.acs.org [pubs.acs.org]

Experimental Determination of the Boiling Point of 3-Ethyl-2,4-dimethylhexane: Application Notes and Protocols

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the experimental determination of the boiling point of 3-Ethyl-2,4-dimethylhexane. The described methodologies are designed to ensure accuracy and reproducibility in a laboratory setting.

Introduction

The boiling point of a liquid is a fundamental physical property defined as the temperature at which its vapor pressure equals the external pressure.[1][2][3] This constant is crucial for the identification, characterization, and purity assessment of chemical substances.[2][3][4] For a compound such as 3-Ethyl-2,4-dimethylhexane, an accurate boiling point determination is essential for its synthesis, purification, and application in various research and development endeavors. The literature value for the boiling point of 3-Ethyl-2,4-dimethylhexane is 164 °C.[5] This document outlines two common and reliable methods for its experimental verification: the Thiele tube method and the micro-boiling point method.

Data Presentation

All quantitative data obtained during the experimental determination should be recorded systematically. The following table provides a template for data logging and comparison.

Experimental Run	Method Used	Observed Boiling Point (°C)	Barometric Pressure (mmHg)	Corrected Boiling Point (°C)	Deviation from Literature Value (°C)
1	Thiele Tube
2	Thiele Tube
3	Thiele Tube
1	Micro-Boiling Point
2	Micro-Boiling Point
3	Micro-Boiling Point
Average
Standard Deviation
Literature Value	164	760 (Standard)	164	0

Experimental Protocols

The following sections provide detailed step-by-step protocols for the determination of the boiling point of 3-Ethyl-2,4-dimethylhexane.

General Safety Precautions

• Ventilation: Always work in a well-ventilated area or under a fume hood.[6]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and gloves.

• Flammability: 3-Ethyl-2,4-dimethylhexane is a flammable organic compound. Keep it away from open flames and other sources of ignition.[6][7]

• Heating: When using a Bunsen burner, ensure the flame is adjusted to a small size and heat the apparatus gently and evenly.[8][9] For added safety, a heating mantle or a water bath can be used as an alternative to a direct flame.[6]

• Thermal Burns: Be cautious of hot apparatus and the heating medium (e.g., mineral oil).[10]

• Chemical Handling: Handle all chemicals with care, avoiding inhalation and skin contact.[6][7]

• Waste Disposal: Dispose of all chemical waste according to institutional safety protocols.[6]

Method 1: Thiele Tube Method

The Thiele tube method is a convenient technique that utilizes convection currents to ensure uniform heating of the sample and the thermometer.[8][11][12]

Apparatus:

• Thiele tube

• Thermometer (-10 to 200 °C)

• Small test tube (e.g., 6 x 50 mm) or fusion tube

• Capillary tube (sealed at one end)

• Rubber band or thread

• Bunsen burner or microburner

• Stand and clamp

• Mineral oil (or other suitable high-boiling point liquid)

• 3-Ethyl-2,4-dimethylhexane (sample)

Protocol:

• Sample Preparation: Fill the small test tube to a depth of about 1.5-2.0 cm with 3-Ethyl-2,4-dimethylhexane.[7]

• Capillary Tube Insertion: Place the capillary tube, with its open end facing down, into the test tube containing the sample.[4][7]

• Assembly: Attach the test tube to the thermometer using a rubber band or thread, ensuring the bottom of the test tube is level with the thermometer bulb.[7][13]

• Thiele Tube Setup: Clamp the Thiele tube to a stand and fill it with mineral oil to a level above the upper opening of the side arm.[7]

• Immersion: Insert the thermometer and test tube assembly into the Thiele tube, positioning the sample in the main body of the tube.[13] The rubber band should remain above the oil level.

• Heating: Gently heat the side arm of the Thiele tube with a small, rotating flame from a Bunsen burner.[13][14] This will establish convection currents, leading to uniform heating.

• Observation of Bubbles: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[7] Continue heating until a rapid and continuous stream of bubbles is observed.[7][8] This indicates that the vapor pressure of the sample has exceeded the atmospheric pressure.

• Cooling and Boiling Point Determination: Remove the heat source and allow the apparatus to cool.[7][13] The stream of bubbles will slow down and eventually stop. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[7][8][13]

• Recording Data: Record this temperature as the observed boiling point. Also, record the ambient barometric pressure.

• Repeat: Allow the apparatus to cool significantly before repeating the measurement at least two more times to ensure consistency.

Method 2: Micro-Boiling Point Determination

This method is ideal when only a small quantity of the sample is available.[1][4]

Apparatus:

• Melting point apparatus or Thiele tube setup

• Thermometer

• Melting point capillary tube

• A smaller, inverted capillary tube (or a piece of a sealed pipette) to act as a boiling stone

• Sample of 3-Ethyl-2,4-dimethylhexane

Protocol:

• Sample Preparation: Introduce a small amount (approximately 5-10 µL) of 3-Ethyl-2,4-dimethylhexane into a melting point capillary tube.

• Boiling Stone Insertion: Drop a tiny, inverted sealed capillary tube into the melting point tube containing the sample. This will trap a small pocket of air and act as a micro boiling stone, ensuring smooth boiling.

• Apparatus Setup: Place the prepared capillary tube into the heating block of a melting point apparatus or attach it to a thermometer for use in a Thiele tube.

• Heating: Begin heating the sample. For a more accurate determination, heat rapidly to about 10-15 °C below the expected boiling point (164 °C), then reduce the heating rate to approximately 2 °C per minute.

• Boiling Point Observation: The boiling point is the temperature at which a sustained and continuous stream of bubbles emerges from the inverted micro-capillary.

• Data Recording: Record the temperature at which continuous bubbling is observed. Note the atmospheric pressure.

• Confirmation: If necessary, the measurement can be repeated after allowing the apparatus to cool and forcing the condensed liquid back down by gently tapping the tube.

Diagrams

References

• 1. chemconnections.org [chemconnections.org]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. 3-ethyl-2,4-dimethylhexane [stenutz.eu]
• 6. Experiment: Determining the Boiling Points of Organic Compounds Aim: To .. [askfilo.com]
• 7. chymist.com [chymist.com]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. brainly.in [brainly.in]
• 10. youtube.com [youtube.com]
• 11. Thiele tube - Wikipedia [en.wikipedia.org]
• 12. grokipedia.com [grokipedia.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. vijaynazare.weebly.com [vijaynazare.weebly.com]

Technical Notes & Optimization

Technical Support Center: Resolving Co-eluting Peaks of Alkane Isomers in Gas Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving the co-elution of alkane isomers during Gas Chromatography (GC) analysis.

Troubleshooting Guides

Issue: Poor resolution and co-elution of alkane isomers.

This is a common challenge arising from the similar physical and chemical properties of alkane isomers.[1] The primary factors influencing separation are the GC column, oven temperature program, and carrier gas flow rate.

Initial Troubleshooting Workflow

Caption: Troubleshooting workflow for resolving co-eluting alkane isomers.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of alkane isomer co-elution in GC?

A1: The primary causes for the co-elution of alkane isomers are:

• Inadequate Column Selectivity: The stationary phase is the most critical factor for separation. For non-polar alkanes, a non-polar stationary phase is typically used. Elution order generally follows the boiling points of the analytes.[1]

• Insufficient Column Efficiency: The column may not have enough theoretical plates to resolve compounds with very similar boiling points. This can be due to the column being too short, having too large an internal diameter, or degradation of the stationary phase.[1]

• Sub-optimal Temperature Program: A temperature ramp rate that is too fast will not allow sufficient time for analytes to interact with the stationary phase, leading to poor separation.[1][2]

• Incorrect Carrier Gas Flow Rate: Flow rates that are too high or too low can reduce separation efficiency, leading to peak broadening and co-elution.[1]

Q2: How do I select the right GC column for alkane isomer analysis?

A2: The choice of the GC column is critical for separating alkanes. For optimal separation, a non-polar column is ideal.[3] Key parameters to consider are:

• Stationary Phase: A non-polar stationary phase, such as 100% dimethylpolysiloxane or 5% phenyl-95% dimethylpolysiloxane, is recommended as the separation of alkanes is primarily governed by their boiling points.[3]

• Column Dimensions:

  • Length: Longer columns provide higher resolution but result in longer analysis times. A 30-meter column is a good starting point, while 60-meter or longer columns may be necessary for very complex samples.[3] Doubling the column length can increase resolution by approximately 40%.[1]

  • Internal Diameter (ID): Smaller ID columns (e.g., 0.18 mm, 0.25 mm) offer higher efficiency and resolution but have lower sample capacity.[3][4]

  • Film Thickness: A thicker film (e.g., 1.0 µm) increases retention and can improve the resolution of volatile alkanes. For higher boiling point alkanes, a thinner film (e.g., 0.25 µm) is generally sufficient.[3]

Q3: How does the oven temperature program affect the separation of alkane isomers?

A3: The temperature program is a critical factor in separating compounds with close boiling points.[2] A slower temperature ramp rate (e.g., 2-5°C/min) increases the interaction time of analytes with the stationary phase, which often leads to improved resolution.[2] Conversely, a faster ramp rate can decrease analysis time but may reduce resolution.[2] Adding an isothermal hold at a temperature just below the elution temperature of the co-eluting pair can sometimes enhance their separation.[2]

Q4: When should I consider using Comprehensive Two-Dimensional Gas Chromatography (GCxGC)?

A4: You should consider GCxGC when conventional one-dimensional GC methods fail to resolve complex mixtures of alkane isomers. GCxGC uses two columns with different stationary phases, providing significantly higher peak capacity and resolving power.[1] This technique is particularly useful when:

• Your sample contains hundreds or thousands of components.[1]

• You need to separate different classes of compounds (e.g., linear alkanes, branched alkanes, cycloalkanes).[1]

• You are experiencing significant co-elution of isomers that cannot be resolved by optimizing a single-dimension GC method.[1]

GCxGC Experimental Workflow

Caption: Simplified workflow for Comprehensive Two-Dimensional Gas Chromatography (GCxGC).

Experimental Protocols

Standard GC Method for Alkane Isomer Analysis

This protocol provides a starting point for method development to resolve co-eluting alkane isomers.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the alkane sample or mixture into a 10 mL volumetric flask.[1]

  • Dissolve the sample in a high-purity, non-polar solvent like hexane (B92381) or toluene.[1][3]

• GC Instrumentation and Conditions:

  • System: Gas Chromatograph with a Flame Ionization Detector (FID).[1]

  • Column: Install a non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) and condition it according to the manufacturer's instructions.[3]

  • Injector: Set the temperature to 250°C. Use a split injection with a ratio of 50:1 to 100:1, adjusted based on sample concentration.[3]

  • Carrier Gas: Use Helium or Hydrogen at the optimal linear velocity for the chosen column dimensions.[3] A constant flow of 1.0 mL/min is a good starting point for a 0.25 mm ID column.[3]

  • Oven Program:

    • Initial Temperature: 40°C, hold for 2 minutes.[3]

    • Ramp: 5°C/min to 300°C. A slower ramp rate may improve resolution.[2][3]

  • Detector: Set the FID temperature to 300°C.[3]

• Data Acquisition and Analysis:

  • Inject 1 µL of the prepared sample.

  • Acquire the chromatogram and identify the peaks based on retention times of known standards.

  • Assess the resolution between critical isomer pairs. A resolution value (Rs) greater than 1.5 indicates baseline separation.[1]

Data Presentation

Table 1: GC Column Parameter Effects on Resolution

Parameter	Change	Effect on Resolution	Typical Application for Change
Column Length	Increase	Increases	To improve separation when baseline resolution is not achieved with method optimization.[1]
Internal Diameter (ID)	Decrease	Increases	To enhance efficiency without a significant increase in analysis time.[1]
Film Thickness	Decrease	Increases (for high boiling point analytes)	Analysis of very high-boiling point compounds.[1]
Temperature Ramp Rate	Decrease	Increases	Resolving closely eluting adjacent alkanes.[1][2]

Table 2: Recommended Starting GC Column Dimensions for Alkane Analysis

Parameter	Recommendation	Rationale
Length	30 m	Good general-purpose length for a wide range of alkanes.[3]
Internal Diameter (ID)	0.25 mm	A common and effective choice for many applications, offering a good balance between efficiency and sample capacity.[3][5]
Film Thickness	0.25 µm - 0.50 µm	Suitable for a wide range of alkanes.[3]
Stationary Phase	100% Dimethylpolysiloxane or 5% Phenyl-95% Dimethylpolysiloxane	Non-polar phases that separate alkanes primarily by their boiling points.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]

Technical Support Center: Synthesis of 3-Ethyl-2,4-dimethylhexane

Welcome to the Technical Support Center for the synthesis of 3-Ethyl-2,4-dimethylhexane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to address challenges encountered during the synthesis of this highly branched alkane.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for preparing 3-Ethyl-2,4-dimethylhexane?

A1: The most common and versatile method for synthesizing highly branched alkanes like 3-Ethyl-2,4-dimethylhexane is through a Grignard reaction. This typically involves the coupling of a Grignard reagent with a suitable alkyl halide. An alternative, though less common, approach involves the reduction of a corresponding ketone or alkene.

Q2: My Grignard reaction to synthesize 3-Ethyl-2,4-dimethylhexane is failing or giving a very low yield. What are the likely causes?

A2: Failure or low yields in Grignard reactions for synthesizing branched alkanes are common and can often be attributed to a few key factors:

• Presence of moisture: Grignard reagents are extremely sensitive to water and other protic sources.[1][2] Ensure all glassware is rigorously flame-dried or oven-dried and that all solvents and reagents are anhydrous.[2][3]

• Inactive Magnesium Surface: A passivating layer of magnesium oxide can form on the surface of the magnesium turnings, preventing the reaction from initiating.[1]

• Side Reactions: The most prevalent side reaction is Wurtz-type coupling, where the Grignard reagent reacts with the starting alkyl halide.[1]

Q3: What are the expected side products in the synthesis of 3-Ethyl-2,4-dimethylhexane via a Grignard reaction?

A3: Several side reactions can lead to impurities:

• Wurtz Coupling: This is a major side reaction where the Grignard reagent couples with the unreacted alkyl halide, leading to the formation of octane (B31449) isomers.[1]

• Reaction with Water or Oxygen: If the reaction conditions are not strictly anhydrous and oxygen-free, the Grignard reagent can react with water to form butane (B89635) or with oxygen to form alkoxides.

• Unreacted Starting Materials: Incomplete reactions can leave residual alkyl halides.

• Isomeric Byproducts: Rearrangements or the use of isomeric starting materials can lead to other decane (B31447) isomers.

Q4: How can I effectively purify the synthesized 3-Ethyl-2,4-dimethylhexane?

A4: The most effective method for purifying 3-Ethyl-2,4-dimethylhexane from non-polar impurities with different boiling points is fractional distillation.[4] Due to the likely small boiling point differences between the desired product and any isomeric impurities, a fractional distillation column with a high number of theoretical plates is recommended for efficient separation. For very high purity requirements, preparative gas chromatography can be employed.

Q5: How can I assess the purity of my 3-Ethyl-2,4-dimethylhexane sample?

A5: Gas Chromatography (GC) is the primary analytical technique for determining the purity of volatile organic compounds like 3-Ethyl-2,4-dimethylhexane.[5] Coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), GC can effectively separate and quantify the target compound and any impurities.[6]

Troubleshooting Guide

This section provides solutions to common problems encountered during the synthesis of 3-Ethyl-2,4-dimethylhexane.

Problem	Possible Cause	Solution
Grignard reaction does not initiate.	Magnesium surface is passivated with an oxide layer.	Activate the magnesium turnings by crushing them, using a crystal of iodine, or gentle heating.[1][3]
Presence of moisture in glassware or solvents.	Flame-dry all glassware immediately before use and use anhydrous solvents.[1][3]
Low yield of 3-Ethyl-2,4-dimethylhexane.	Significant amount of Wurtz coupling side product observed.	Add the alkyl halide slowly to the magnesium turnings to maintain a low concentration of the halide in the reaction mixture.[1]
Incomplete reaction.	Increase the reaction time and/or temperature. Ensure efficient stirring to maximize contact between reactants.[2]
Broad or tailing peaks in GC analysis.	Column overloading.	Dilute the sample before injection.[4]
Active sites on the GC column interacting with the analyte.	Use a deactivated column or a column with a different stationary phase.[4]
Presence of unexpected peaks in the GC chromatogram.	Contamination of the syringe or injection port.	Clean the syringe thoroughly and bake out the injection port and column.[4]
Carryover from a previous injection.	Run a solvent blank after analyzing highly concentrated samples.[4]

Experimental Protocols

Protocol 1: Grignard Synthesis of 3-Ethyl-2,4-dimethylhexane (Illustrative)

This protocol is an illustrative example for the synthesis of a branched alkane and may require optimization for the specific synthesis of 3-Ethyl-2,4-dimethylhexane.

1. Preparation of the Grignard Reagent (sec-Butylmagnesium Bromide):

• Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings (1.2 equivalents) to the flask.

• Add a small crystal of iodine to initiate the reaction.[3]

• Slowly add a solution of 2-bromobutane (B33332) (1.0 equivalent) in anhydrous diethyl ether to the magnesium turnings. The reaction should begin spontaneously, indicated by the disappearance of the iodine color and gentle refluxing.[4]

• Continue the addition of 2-bromobutane at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure the complete formation of the Grignard reagent.[3]

2. Coupling Reaction:

• Cool the Grignard reagent to 0°C in an ice bath.

• Slowly add a solution of 3-bromo-2-methylpentane (1.0 equivalent) in anhydrous diethyl ether dropwise to the Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.[3]

3. Work-up and Purification:

• Carefully quench the reaction by slowly pouring the reaction mixture over a mixture of crushed ice and a saturated aqueous solution of ammonium (B1175870) chloride.[3]

• Separate the ethereal layer.

• Wash the organic layer with brine and dry it over anhydrous sodium sulfate.[4]

• Remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation, collecting the fraction at the boiling point of 3-Ethyl-2,4-dimethylhexane.[3]

Protocol 2: Purity Analysis by Gas Chromatography (GC)

1. Sample Preparation:

• Prepare a dilute solution of the purified 3-Ethyl-2,4-dimethylhexane in a volatile solvent such as hexane.[4]

2. GC Conditions (Typical):

• Column: Non-polar capillary column (e.g., DB-1, HP-5ms).[4]

• Injector Temperature: 250°C.[4]

• Detector (FID) Temperature: 250°C.[4]

• Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp up to 150°C at a rate of 10°C/min.[4]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: NMR Signal Overlap in Saturated Hydrocarbons

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve NMR signal overlap in saturated hydrocarbons.

Frequently Asked Questions (FAQs)

Q1: Why is signal overlap so common in the ¹H NMR spectra of saturated hydrocarbons?

A1: Signal overlap is a frequent challenge in the ¹H NMR of saturated hydrocarbons for two main reasons:

• Narrow Chemical Shift Range: Protons in alkanes are highly shielded and typically resonate in a very narrow region of the spectrum, usually between 0.7 and 1.5 ppm.[1] This limited dispersion means that even small structural differences may not be sufficient to resolve individual proton signals.

• Similar Electronic Environments: In long alkyl chains or complex saturated ring systems, many methylene (B1212753) (CH₂) and methyl (CH₃) groups exist in very similar electronic environments. This leads to nearly identical chemical shifts, causing their signals to bunch together and form complex, unresolved multiplets.[2]

Q2: My 1D ¹H NMR spectrum of a complex hydrocarbon shows a broad, unresolved "hump." What is the first step to simplify this?

A2: The first and often most effective step is to re-acquire the spectrum in a different deuterated solvent.[3] Solvents can induce small changes in the chemical shifts of nearby protons through anisotropic effects. Changing from a standard solvent like chloroform-d (B32938) (CDCl₃) to an aromatic solvent like benzene-d₆ can often spread out overlapping signals, revealing underlying multiplet structures.[3][4] If this is unsuccessful, more advanced techniques are necessary.

Q3: What are Lanthanide Shift Reagents (LSRs) and how can they help with signal overlap?

A3: Lanthanide Shift Reagents are paramagnetic complexes, typically containing europium (Eu) or praseodymium (Pr), that can coordinate to Lewis basic functional groups in a molecule.[5][6][7] While pure hydrocarbons lack Lewis basic sites, this method is invaluable for hydrocarbon derivatives (e.g., alcohols, ethers, ketones) or for hydrocarbon mixtures containing such components. The paramagnetic metal creates a large local magnetic field that dramatically shifts the resonances of nearby protons. The magnitude of this shift is dependent on the distance from the lanthanide ion, effectively spreading the signals out over a wider range and resolving overlap.[1][6][8] Europium complexes typically induce downfield shifts, while praseodymium complexes cause upfield shifts.[6]

Q4: When should I consider using 2D NMR spectroscopy to resolve signal overlap?

A4: Two-dimensional (2D) NMR should be your primary tool when solvent changes or shift reagents are ineffective or inappropriate for your sample. 2D NMR experiments disperse signals into a second frequency dimension, providing powerful methods to resolve overlap and establish connectivity between atoms.[9][10]

• COSY (Correlation Spectroscopy) is used to identify protons that are coupled to each other (typically through 2-3 bonds).[9][11][12]

• TOCSY (Total Correlation Spectroscopy) extends this correlation to an entire spin system, showing correlations between a proton and all other protons in its coupled network.[13][14][15][16]

• HSQC (Heteronuclear Single Quantum Coherence) correlates protons directly to the carbons they are attached to, leveraging the much larger ¹³C chemical shift range to resolve overlapping proton signals.[17][18][19][20]

• HMBC (Heteronuclear Multiple Bond Correlation) reveals correlations between protons and carbons over two to three bonds, which is crucial for piecing together the carbon skeleton of a molecule.[4][17][21][22][23]

Troubleshooting Guides

Problem 1: Poor resolution and broad peaks in a 1D ¹H NMR spectrum.

Cause: This can be due to several factors including poor sample preparation, high sample concentration, or the presence of paramagnetic impurities.[3][24]

Solution Workflow:

Caption: Workflow for troubleshooting poor spectral resolution.

Detailed Steps:

• Check Sample Preparation: Ensure your sample is fully dissolved and free of any solid particles.[24] All samples should be filtered through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[25][26]

• Optimize Concentration: For ¹H NMR, a concentration of 1-10 mg in 0.6-0.7 mL of solvent is typical.[25] Overly concentrated samples can be viscous, leading to line broadening.[24]

• Re-acquire Data: After addressing preparation and concentration, acquire the spectrum again. If the problem persists, consider paramagnetic impurities or instrument shimming.

Problem 2: A key aliphatic region (e.g., 1.0-2.0 ppm) is a complex, overlapped multiplet in the 1D spectrum.

Cause: Multiple non-equivalent protons have very similar chemical shifts.

Solution Workflow:

Caption: Decision tree for resolving signal overlap.

Detailed Steps:

• Solvent Change: First, try acquiring the spectrum in a different solvent (e.g., benzene-d₆, acetone-d₆).[3] This is a quick and easy way to potentially resolve the overlap.

• 2D NMR - COSY: If overlap persists, a ¹H-¹H COSY experiment is the logical next step. It will reveal which protons are coupled, allowing you to trace out spin systems even within the overlapped region.[10]

• 2D NMR - HSQC: A ¹H-¹³C HSQC is extremely powerful for resolving proton overlap. It correlates each proton to its directly attached carbon. Since the ¹³C chemical shift range is much wider than the proton range, protons that overlap in the 1D spectrum will often be attached to carbons with different chemical shifts, and will therefore appear as separate cross-peaks in the HSQC spectrum.[9][27]

Data Presentation

Table 1: Typical ¹H and ¹³C Chemical Shift Ranges for Saturated Hydrocarbons.

Functional Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Primary Alkyl (R-CH₃)	0.8 - 1.0	10 - 30
Secondary Alkyl (R₂-CH₂)	1.2 - 1.5	15 - 55
Tertiary Alkyl (R₃-CH)	1.4 - 1.7	20 - 60
Quaternary Carbon (R₄-C)	N/A	30 - 40

Data compiled from multiple sources.[1][28][29][30]

Table 2: Typical ¹H-¹H Coupling Constants (J) in Saturated Systems.

Coupling Type	Description	Typical Value (Hz)
²JHH	Geminal (protons on same sp³ carbon)	-10 to -15
³JHH	Vicinal (protons on adjacent sp³ carbons)	6 - 8
³JHH (axial-axial)	In a fixed cyclohexane (B81311) chair	7 - 12
³JHH (axial-equatorial)	In a fixed cyclohexane chair	2 - 5
³JHH (equatorial-equatorial)	In a fixed cyclohexane chair	2 - 5

Data compiled from multiple sources.[31][32][33][34][35]

Experimental Protocols

Protocol 1: Sample Preparation for Hydrocarbon Analysis

• Weigh Sample: Accurately weigh 5-25 mg of your hydrocarbon sample for ¹H NMR (or 50-100 mg for ¹³C NMR) into a clean, dry vial.[24]

• Add Solvent: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, C₆D₆).[24] Saturated hydrocarbons are non-polar, so non-polar solvents are preferred.

• Dissolve: Ensure the sample is completely dissolved. Gentle vortexing may be required.

• Filter: Take a clean Pasteur pipette and tightly pack a small plug of glass wool into the tip. Filter the sample solution through this plug directly into a clean 5 mm NMR tube. This removes any particulate matter that can degrade spectral quality.[25][26]

• Cap and Label: Cap the NMR tube securely and label it clearly.[24] Wipe the outside of the tube with a lint-free tissue before inserting it into the spectrometer.

Protocol 2: Using a Lanthanide Shift Reagent (LSR)

This protocol is for hydrocarbon derivatives containing a Lewis basic site.

• Prepare Stock Solution: Prepare a stock solution of the LSR (e.g., Eu(fod)₃) in the same deuterated solvent as your sample.

• Acquire Initial Spectrum: Obtain a standard 1D ¹H NMR spectrum of your sample before adding any shift reagent. This is your reference spectrum.

• Titration: Add a small, known aliquot of the LSR stock solution to your NMR sample.

• Mix and Acquire: Gently mix the sample and re-acquire the ¹H NMR spectrum.

• Repeat: Continue adding small increments of the LSR solution, acquiring a spectrum after each addition. This allows you to track the movement of each signal and avoid misassignments. Observe which signals are shifted most significantly to gain information about proximity to the binding site.[1][5][6] Caution: The sample and solvent must be scrupulously dry, as water will preferentially bind to the LSR, rendering it ineffective.[5]

Protocol 3: Acquiring a Gradient-Selected COSY (gCOSY) Spectrum

• Sample: Use a properly prepared sample as described in Protocol 1.

• Initial 1D Spectrum: Acquire a standard 1D ¹H NMR spectrum to determine the spectral width (SW) required to encompass all proton signals.

• Setup gCOSY Experiment:

  • Load a standard gradient-selected COSY pulse program (e.g., cosygpqf on Bruker systems).

  • Set the spectral width in both dimensions (F2 and F1) to the value determined from the 1D spectrum.

  • Set the number of scans (NS) to a multiple of 2 (e.g., 2, 4, or 8) for proper phase cycling.

  • Set the number of data points in the direct dimension (TD F2) to 2K (2048) or 4K (4096).

  • Set the number of increments in the indirect dimension (TD F1) to at least 256. For higher resolution, use 512 or 1024.

• Acquisition: Start the experiment. The acquisition time will depend on the number of scans and increments.

• Processing:

  • Apply a sine-bell or squared sine-bell window function in both dimensions.

  • Perform a two-dimensional Fourier transform.

  • Symmetrize the spectrum to reduce artifacts.

  • Phase the spectrum if necessary (gCOSY is typically magnitude mode and does not require phasing).

  • Calibrate the axes using the residual solvent peak.

  • Analyze the off-diagonal cross-peaks, which indicate J-coupling between protons.[10]

Protocol 4: Acquiring a Gradient-Selected HSQC Spectrum

• Sample: A slightly more concentrated sample (10-25 mg) is beneficial.

• Initial 1D Spectra: Acquire both ¹H and ¹³C{¹H} 1D spectra to determine the respective spectral widths (SW).

• Setup gHSQC Experiment:

  • Load a standard gradient-selected, edited HSQC pulse program (e.g., hsqcedetgpsp on Bruker systems). This will show CH/CH₃ groups with a different phase than CH₂ groups.

  • Set the ¹H spectral width (F2) and the ¹³C spectral width (F1).

  • Set the number of scans (NS) to a multiple of 4 or 8.

  • Set TD(F2) to 1K or 2K, and TD(F1) to 256 or 512.

  • The experiment is optimized for a one-bond C-H coupling constant (¹JCH). A typical value for saturated sp³ carbons is ~145 Hz.

• Acquisition: Start the experiment.

• Processing:

  • Process the data with appropriate window functions (e.g., squared sine-bell).

  • Perform a 2D Fourier transform.

  • Phase the spectrum (edited HSQC requires phasing).

  • Calibrate both axes.

  • Analyze the cross-peaks, which show correlations between a proton and the carbon it is directly attached to.[17][18][36]

References

• 1. Lanthanide shift reagents in nmr | PPTX [slideshare.net]
• 2. youtube.com [youtube.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. University of Ottawa NMR Facility Blog: HMBC vs. H2BC [u-of-o-nmr-facility.blogspot.com]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. benchchem.com [benchchem.com]
• 7. Lanthanide compounds as shift reagents | PPTX [slideshare.net]
• 8. m.youtube.com [m.youtube.com]
• 9. organicchemistrydata.org [organicchemistrydata.org]
• 10. benchchem.com [benchchem.com]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 12. nmr.oxinst.com [nmr.oxinst.com]
• 13. m.youtube.com [m.youtube.com]
• 14. azom.com [azom.com]
• 15. The 2D TOCSY Experiment - Magritek [magritek.com]
• 16. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 17. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. HSQC – Revealing the direct-bonded proton-carbon instrument — Nanalysis [nanalysis.com]
• 20. researchgate.net [researchgate.net]
• 21. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 22. nmr.ceitec.cz [nmr.ceitec.cz]
• 23. 2D HMBC - NMR Wiki [nmrwiki.org]
• 24. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 25. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 26. ocw.mit.edu [ocw.mit.edu]
• 27. qNMR of mixtures: what is the best solution to signal overlap? - [mestrelab.com]
• 28. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 29. chemistryconnected.com [chemistryconnected.com]
• 30. organicchemistrydata.org [organicchemistrydata.org]
• 31. organicchemistrydata.org [organicchemistrydata.org]
• 32. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 33. The Duke NMR Center Coupling constants [sites.duke.edu]
• 34. acdlabs.com [acdlabs.com]
• 35. youtube.com [youtube.com]
• 36. scribd.com [scribd.com]

assigning diastereotopic protons in 3-Ethyl-2,4-dimethylhexane NMR

Troubleshooting Guide & FAQs: Assigning Diastereotopic Protons in 3-Ethyl-2,4-dimethylhexane

This guide provides answers to frequently asked questions regarding the assignment of diastereotopic protons in the ¹H NMR spectrum of 3-Ethyl-2,4-dimethylhexane, a common challenge for researchers and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: Why does the ¹H NMR spectrum of 3-Ethyl-2,4-dimethylhexane appear more complex than expected for a simple alkane?

A1: The complexity arises from the presence of two chiral centers at carbons 3 and 4. This stereochemistry renders the methylene (B1212753) (CH₂) protons on the ethyl group at C3 and the two protons of the CH₂ group in the hexane (B92381) chain diastereotopic. Diastereotopic protons are chemically non-equivalent and therefore have distinct chemical shifts and can couple with each other, leading to more signals and more complex splitting patterns than a simple analysis might predict.

Q2: What are diastereotopic protons and how are they identified in 3-Ethyl-2,4-dimethylhexane?

A2: Diastereotopic protons are non-equivalent protons located on the same carbon atom that cannot be interchanged by a simple rotation or a plane of symmetry. In 3-Ethyl-2,4-dimethylhexane, the presence of chiral centers at C3 and C4 removes any plane of symmetry that would make the two protons of an adjacent methylene group equivalent.

To identify them, consider the methylene protons of the ethyl group at C3. If you were to replace one of these protons with another group (e.g., deuterium), you would create a new stereocenter. The relationship between the two possible diastereomers formed by replacing each proton would be that they are diastereomers of each other. This confirms that the original methylene protons are diastereotopic.

Q3: How are the signals of the diastereotopic methylene protons assigned in the ¹H NMR spectrum?

A3: The two diastereotopic protons of a CH₂ group will appear as two separate signals, each integrating to 1H. They will typically exhibit geminal coupling to each other (a ²J coupling) and vicinal coupling (a ³J coupling) to the protons on the adjacent carbon. This results in each proton appearing as a complex multiplet, often a doublet of doublets or a more complicated pattern if coupled to multiple non-equivalent protons. Advanced 2D NMR techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be invaluable in definitively assigning these protons by showing which protons are coupled to each other and which protons are attached to which carbons.

Q4: Why don't the splitting patterns for all protons in 3-Ethyl-2,4-dimethylhexane follow the simple 'n+1 rule'?

A4: The 'n+1 rule' is a simplification that applies when a proton or a group of equivalent protons is coupled to 'n' equivalent neighboring protons. In 3-Ethyl-2,4-dimethylhexane, many protons are coupled to multiple, non-equivalent neighboring protons. For example, the methine proton at C2 is coupled to the three protons of the methyl group at C2, the methine proton at C3, and the diastereotopic protons of the ethyl group's methylene. Each of these couplings will likely have a different coupling constant (J-value), resulting in a complex multiplet that cannot be described by a simple term like "quartet" or "triplet".

Predicted ¹H NMR Data for 3-Ethyl-2,4-dimethylhexane

The following table summarizes the predicted ¹H NMR spectral data for 3-Ethyl-2,4-dimethylhexane. Note that these are estimated values and actual experimental data may vary. Protons in alkanes typically resonate in the upfield region of the spectrum (0.5 - 2.0 ppm).[1]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
CH₃ (C1)	~ 0.85	Triplet (t)	3H
CH₃ (on C2)	~ 0.83	Doublet (d)	3H
CH₃ (on C4)	~ 0.88	Doublet (d)	3H
CH₃ (C6)	~ 0.86	Triplet (t)	3H
CH₂ (ethyl group at C3)	~ 1.2-1.4	Multiplet (m)	2H
CH (C2)	~ 1.5-1.7	Multiplet (m)	1H
CH (C3)	~ 1.3-1.5	Multiplet (m)	1H
CH (C4)	~ 1.4-1.6	Multiplet (m)	1H
CH₂ (C5)	~ 1.1-1.3	Multiplet (m)	2H

Experimental Protocol: Acquiring a ¹H NMR Spectrum

Objective: To obtain a high-resolution ¹H NMR spectrum of 3-Ethyl-2,4-dimethylhexane for structural elucidation and assignment of diastereotopic protons.

Materials:

• 3-Ethyl-2,4-dimethylhexane (5-10 mg)

• Deuterated solvent (e.g., CDCl₃, 0.6-0.7 mL)

• 5 mm NMR tube

• Pipettes and vial

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 3-Ethyl-2,4-dimethylhexane into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) to the vial and gently swirl to dissolve the sample completely.

  • Using a pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into a spinner turbine and place it in the NMR magnet.

  • Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock signal.

• Data Acquisition:

  • Set the appropriate spectral width, acquisition time, and relaxation delay for a standard ¹H NMR experiment.

  • Acquire the spectrum using a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Process the raw data by applying a Fourier transform, phase correction, and baseline correction.

  • Calibrate the chemical shift scale by setting the residual CHCl₃ signal to 7.26 ppm.

  • Integrate all signals to determine the relative number of protons for each resonance.

Visualizing the Assignment Workflow

The following diagram illustrates the logical workflow for the assignment of protons in the ¹H NMR spectrum of 3-Ethyl-2,4-dimethylhexane, with a focus on identifying and assigning the diastereotopic protons.

Caption: Logical workflow for the assignment of protons in 3-Ethyl-2,4-dimethylhexane.

References

• 1. Predict 1H proton NMR spectra [nmrdb.org]

Technical Support Center: Optimizing GC-MS Parameters for C10H22 Isomers

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the analysis of C10H22 isomers (decane isomers). This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during experimentation.

Troubleshooting Guides

This section addresses common issues that may arise during the GC-MS analysis of C10H22 isomers, offering step-by-step guidance to identify and resolve them.

Issue 1: Poor Resolution or Co-elution of Isomers

Q: My chromatogram shows poor separation of C10H22 isomers, with many peaks overlapping. How can I improve the resolution?

A: Achieving baseline separation of decane (B31447) isomers can be challenging due to their similar boiling points and chemical structures.[1] Here are several parameters you can optimize:

• GC Column Selection: The choice of the stationary phase is critical. For non-polar analytes like decane isomers, a non-polar or slightly polar column is recommended.[1][2]

  • Recommendation: A long column (e.g., 60 m or 100 m) with a thin film thickness (e.g., 0.1 to 0.25 µm) provides a higher number of theoretical plates, leading to better separation.[1] A narrow internal diameter (e.g., 0.18 or 0.25 mm) can also enhance resolution.[1] A good starting point for many applications is a 30m x 0.25mm ID, 5% Phenyl column with a 0.25µm film thickness.[2]

• Oven Temperature Program: The temperature ramp rate is a key parameter for separating compounds with close boiling points.[1]

  • Recommendation: Start with a slow oven ramp rate (e.g., 1-2 °C/min).[1][3] This increases the interaction time of the analytes with the stationary phase, improving separation. You may need to experiment with different ramp rates to find the optimal conditions.[1]

• Carrier Gas Flow Rate: The linear velocity of the carrier gas (typically Helium or Hydrogen) affects chromatographic efficiency.

  • Recommendation: Set the carrier gas flow rate to its optimal linear velocity for the chosen column diameter. For a 0.25 mm ID column, a typical starting flow rate is around 1.0-1.5 mL/min.[3]

Issue 2: Peak Tailing or Fronting

Q: I'm observing significant peak tailing for my C10H22 isomer peaks. What could be the cause and how can I fix it?

A: Peak tailing can be caused by several factors, including issues with the injection port, column, or system activity.[1]

• Active Sites: Interaction of analytes with active sites in the liner or at the head of the column can cause tailing.[4]

  • Troubleshooting: Use a fresh, deactivated liner or trim 10-20 cm from the front of the column.[4] If the problem persists, you may need to replace the column.[1]

• Column Overload: Injecting too much sample can saturate the stationary phase.[4]

  • Troubleshooting: Try diluting your sample or reducing the injection volume.[4]

• Injection Port Temperature: The injection port temperature must be high enough to ensure the complete and rapid vaporization of the isomers.

  • Recommendation: A good starting point for the injector temperature is 250 °C.[5] You can then optimize by incrementally increasing the temperature.[4][5]

Q: My peaks are showing fronting. What is the likely cause?

A: Peak fronting is most commonly a result of column overloading.[4]

• Troubleshooting: To resolve this, you should either dilute your sample or decrease the injection volume.[4]

Issue 3: Low Signal Intensity

Q: The signal for my decane isomers is very low, making detection difficult. How can I improve sensitivity?

A: Low signal intensity can be due to a variety of factors, from sample preparation to mass spectrometer settings.[1]

• Injection Technique: A splitless injection can increase the amount of sample transferred to the column, thereby increasing signal intensity. However, be aware that this can also increase the risk of peak broadening.[3]

• MS Tuning: The mass spectrometer may not be properly tuned for the target mass range.

  • Troubleshooting: Perform an autotune of the mass spectrometer to ensure optimal ion source and analyzer performance.[3]

• Sample Degradation: Although decane isomers are relatively stable, thermal degradation can occur at excessively high injector temperatures.[5][6]

  • Troubleshooting: Try lowering the injector temperature.[3]

Issue 4: Irreproducible Retention Times

Q: My retention times for the same C10H22 isomer are shifting between runs. What could be causing this?

A: Inconsistent retention times can be caused by several factors.

• Leaks in the System: Leaks in the injector, column fittings, or MS interface can cause fluctuations in flow and pressure.[3]

  • Troubleshooting: Check for leaks using an electronic leak detector.

• Inconsistent Oven Temperature: Poor temperature control of the GC oven can lead to retention time shifts.[3][7]

  • Troubleshooting: Calibrate the GC oven temperature to ensure accuracy and stability.[3][7]

• Insufficient Equilibration Time: If the GC oven does not have enough time to stabilize at the initial temperature before injection, retention times can vary.

  • Troubleshooting: Increase the equilibration time in your GC method.[8]

Frequently Asked Questions (FAQs)

Q1: What is the best type of GC column for separating C10H22 isomers?

A1: For non-polar compounds like decane isomers, a non-polar stationary phase is the most suitable choice.[2] A column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms) is a good starting point.[2][3] To enhance separation, consider using a longer column (e.g., 60 m or 100 m) and a thinner film thickness (e.g., 0.25 µm).[1][9]

Q2: What are the recommended initial GC oven temperature program settings?

A2: A good starting point for a temperature program would be:

• Initial Temperature: 50-60 °C, hold for 1-2 minutes.

• Ramp Rate: 2-5 °C/min. A slower ramp rate will generally provide better resolution.[3]

• Final Temperature: 150-200 °C, hold for 5-10 minutes to ensure all isomers have eluted. This program should be optimized based on the observed separation.

Q3: What injection temperature should I use for C10H22 isomers?

A3: A good starting injector temperature is 250 °C.[5] You can then optimize this temperature in increments of 25 °C (e.g., to 275 °C, then 300 °C) while monitoring the peak shape and response of your analytes.[4][5] It's important to find a balance, as a temperature that is too high can cause degradation of the sample.[5][6]

Q4: Which ionization mode is most suitable for C10H22 isomers in MS?

A4: Electron Ionization (EI) at 70 eV is the standard and most effective ionization technique for non-polar hydrocarbons like decane isomers.[1]

Q5: What are the expected mass spectral fragments for C10H22 isomers?

A5: The molecular ion (M+) peak for decane (C10H22) is expected at m/z 142. Common fragmentation patterns for alkanes involve the loss of alkyl radicals. You will likely observe prominent peaks at m/z 43, 57, 71, and 85, corresponding to C3H7+, C4H9+, C5H11+, and C6H13+ fragments, respectively. The relative intensities of these fragments can help in distinguishing between different isomers.[10][11]

Data Presentation

Table 1: Recommended Starting GC-MS Parameters for C10H22 Isomer Analysis

Parameter	Recommended Value
GC Column
Stationary Phase	5% Phenyl-methylpolysiloxane (or similar non-polar)
Length	30 - 60 m
Internal Diameter	0.25 mm
Film Thickness	0.25 µm
Temperatures
Injector Temperature	250 °C
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Oven Program
Initial Temperature	50 °C, hold for 2 min
Ramp Rate	3 °C/min
Final Temperature	180 °C, hold for 5 min
Carrier Gas
Gas	Helium
Flow Rate	1.0 mL/min
Injection
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	35 - 200 amu
Scan Speed	1000 amu/s

Experimental Protocols

Protocol 1: Standard Preparation for GC-MS Analysis of C10H22 Isomers

• Solvent Selection: Use a high-purity volatile solvent such as hexane (B92381) or pentane.

• Stock Solution: Prepare a stock solution of a C10H22 isomer standard (e.g., n-decane) at a concentration of 1000 µg/mL.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 1, 5, 10, 25, 50 µg/mL).

• Sample Preparation: If analyzing an unknown sample, dissolve it in the same solvent to an estimated concentration within the calibration range.

• Vialing: Transfer the standards and samples to 2 mL autosampler vials.

Protocol 2: GC-MS System Setup and Analysis

• Column Installation: Install the appropriate GC column according to the manufacturer's instructions, ensuring a clean, square cut.

• System Conditioning: Before analysis, bake out the column at a temperature slightly above the final temperature of your method for at least 30 minutes to remove any contaminants.[12]

• Method Programming: Enter the optimized GC-MS parameters (as outlined in Table 1) into the instrument control software.

• Tuning: Perform a mass spectrometer autotune to ensure optimal performance.

• Sequence Setup: Create a sequence including blank solvent injections, calibration standards, and unknown samples.

• Data Acquisition: Run the sequence and acquire the data.

• Data Analysis: Process the data to identify and quantify the C10H22 isomers based on their retention times and mass spectra.

Visualizations

Caption: Workflow for GC-MS analysis of C10H22 isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. restek.com [restek.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. aelabgroup.com [aelabgroup.com]
• 8. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 9. gcms.cz [gcms.cz]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. whitman.edu [whitman.edu]
• 12. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Technical Support Center: Purification of Branched Alkanes

Welcome to the Technical Support Center for the purification of branched alkanes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of these compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying branched alkanes from mixtures containing linear alkanes and other isomers?

A1: The most common and effective techniques for purifying branched alkanes include fractional distillation, urea (B33335) adduction, molecular sieve adsorption, and preparative gas chromatography. The choice of method depends on the specific properties of the alkane mixture, the nature of the impurities, the required purity of the final product, and the scale of the purification.[1]

Q2: How does urea adduction work to separate branched from linear alkanes?

A2: Urea adduction is a separation technique based on the principle of size exclusion. In the presence of an activator like methanol (B129727), urea molecules form a crystalline lattice structure with channels. Linear alkanes can fit into these channels, forming a solid adduct, while branched and cyclic alkanes are excluded due to their larger size and shape.[2][3] The solid urea-alkane complex can then be separated by filtration, and the linear alkanes can be recovered by dissolving the complex in water.[1][3] This leaves the branched alkanes in the filtrate.

Q3: What is the principle of using molecular sieves for separating branched and linear alkanes?

A3: Molecular sieves, typically zeolites like 5A, have a porous structure with uniform pore diameters.[4] 5A molecular sieves have a pore opening of approximately 4.9 angstroms, which allows smaller, linear alkanes to enter and be adsorbed, while larger branched alkanes cannot enter the pores and pass through.[4] This size-selective adsorption is the basis for their use in separating alkane isomers.[4]

Q4: When is fractional distillation a suitable method for purifying branched alkanes?

A4: Fractional distillation is effective for separating components of a liquid mixture that have different boiling points.[5] While branched and linear alkanes with the same number of carbons have very similar boiling points, this technique can be used to separate branched alkanes from alkanes with a different number of carbons or from other impurities with significantly different boiling points. For isomers with very close boiling points, a distillation column with a high number of theoretical plates is required.[6]

Q5: Can preparative gas chromatography (GC) be used to purify branched alkanes?

A5: Yes, preparative gas chromatography is a powerful technique for separating and purifying volatile compounds, including branched alkane isomers, on a larger scale than analytical GC.[7] The separation is based on the differential partitioning of the components between a stationary phase and a mobile gas phase. By carefully selecting the column and optimizing the conditions, it is possible to achieve high-resolution separation of isomers.[8]

Troubleshooting Guides

Fractional Distillation

Issue	Possible Cause(s)	Recommended Actions
Poor separation of isomers	- Insufficient column efficiency (too few theoretical plates).- Boiling points of isomers are too close.- Incorrect reflux ratio.	- Use a longer fractionating column or a column with more efficient packing.- Consider alternative techniques like extractive or azeotropic distillation if boiling points are extremely close.- Optimize the reflux ratio; a higher reflux ratio generally improves separation but increases distillation time.
Product is contaminated with lower-boiling point impurities	- Distillation rate is too fast.- Thermometer placement is incorrect.	- Reduce the heating rate to allow for proper equilibration between vapor and liquid phases in the column.[9]- Ensure the top of the thermometer bulb is level with the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.[9]
Bumping or uneven boiling	- Lack of boiling chips or stir bar.- Heating is too rapid and localized.	- Always add new boiling chips or a magnetic stir bar to the distillation flask before heating.- Use a heating mantle with a stirrer for more even heat distribution.

Urea Adduction

Issue	Possible Cause(s)	Recommended Actions
Low yield of purified branched alkanes (in the filtrate)	- Incomplete precipitation of the urea-linear alkane adduct.- Some branched alkanes are trapped in the urea adduct.	- Ensure the urea solution is saturated.- Allow sufficient time for the adduct to form, potentially at a lower temperature.- Wash the precipitated adduct thoroughly with a non-polar solvent (e.g., hexane) to recover any trapped branched alkanes.[10]
Contamination of branched alkanes with linear alkanes	- Incomplete formation of the urea adduct with linear alkanes.- Insufficient washing of the adduct.	- Optimize the ratio of urea to linear alkanes.- Perform successive urea adductions for higher purity.[1]- Ensure the adduct is washed thoroughly with a suitable solvent.[10]
Difficulty in breaking the urea adduct to recover linear alkanes	- Insufficient water or heat.	- Add warm water (around 60-80°C) and stir vigorously to decompose the adduct and dissolve the urea.[1]

Molecular Sieve Adsorption

Issue	Possible Cause(s)	Recommended Actions
Inefficient separation of linear and branched alkanes	- Molecular sieves are not properly activated (contain adsorbed water).- Incorrect type or pore size of molecular sieve.- Flow rate is too high.	- Activate the molecular sieves by heating them in a furnace at a specific temperature and time (e.g., 300-360°C for 5-7 hours for 5A sieves) and cool in a dry atmosphere.[11]- Use 5A molecular sieves for the separation of linear from branched alkanes.[4]- Reduce the flow rate of the alkane mixture through the molecular sieve bed to allow for sufficient contact time.
Reduced adsorption capacity of the molecular sieves	- Saturation of the sieves with linear alkanes.- Contamination with water or other polar compounds.[12]	- Regenerate the molecular sieves by heating them under a stream of inert gas to remove the adsorbed linear alkanes.- Ensure the alkane mixture is dry before passing it through the molecular sieves.
Pressure drop across the molecular sieve bed	- Clogging of the bed with fine particles.- Improper packing of the column.	- Ensure the molecular sieve beads are of a uniform size and are packed uniformly in the column.- Backflush the column with a clean solvent or gas to remove any blockages.

Preparative Gas Chromatography

Issue	Possible Cause(s)	Recommended Actions
Poor peak resolution	- Column overloading.- Inappropriate column temperature.- Incorrect carrier gas flow rate.	- Reduce the injection volume or use a column with a larger diameter.- Optimize the temperature program (gradient or isothermal) to improve separation.- Adjust the carrier gas flow rate to the optimal linear velocity for the column.
Peak tailing	- Active sites in the injector or column.- Column contamination.	- Use a deactivated inlet liner and a high-quality, inert column.- Clean the injector and bake out the column at a high temperature (within its limits) to remove contaminants.[13]
Baseline drift	- Column bleed.- Contaminated carrier gas.	- Condition the column at its maximum operating temperature before use.- Use high-purity carrier gas and install gas purifiers to remove oxygen, moisture, and hydrocarbons.[14]

Quantitative Data Summary

Table 1: Purity of Alkanes After Urea Adduction

Starting Material	Number of Adductions	Purity of n-alkanes in Adduct (%)	Purity of Branched Alkanes in Filtrate (%)	Reference
Kerosene	1	90.2	Not specified	[1]
Kerosene	4	99.8	Not specified	[1]
Simulated Hydrocarbon Mixture	1	>99	Not specified
Brazilian Oil Samples	1	>80 (recovery)	Not specified

Table 2: Selectivity of 5A Molecular Sieves for Alkane Isomers

Alkane Isomer	Kinetic Diameter (Å)	Adsorption on 5A Molecular Sieve	Reference
n-Butane	4.3	Adsorbed	[4]
Isobutane	5.0	Excluded	[4]
n-Hexane	4.3	Adsorbed	[4]
2-Methylpentane	5.0	Excluded	[15]
3-Methylpentane	5.0	Excluded	[15]
2,2-Dimethylbutane	5.6	Excluded	[15]
2,3-Dimethylbutane	5.6	Excluded	[15]

Experimental Protocols

Protocol 1: Laboratory-Scale Urea Adduction for the Separation of Branched and Linear Alkanes

Objective: To separate a mixture of branched and linear alkanes using urea adduction.

Materials:

• Alkane mixture (e.g., in hexane (B92381) or other non-polar solvent)

• Urea

• Methanol (HPLC grade)

• Deionized water

• Hexane (HPLC grade)

• Beakers, Erlenmeyer flasks

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

• Vacuum flask

• Separatory funnel

• Rotary evaporator

Procedure:

• Prepare a saturated urea/methanol solution: Dissolve urea in methanol at room temperature with stirring until no more urea dissolves.

• Sample Preparation: Dissolve a known amount of the alkane mixture in a minimal amount of hexane.

• Adduct Formation: Slowly add the saturated urea/methanol solution to the alkane solution while stirring. Continue stirring for 1-2 hours at room temperature. A white precipitate of the urea-linear alkane adduct should form.[3] For improved precipitation, the mixture can be cooled in an ice bath.

• Isolation of Branched Alkanes: Separate the solid adduct from the liquid phase by vacuum filtration. The filtrate contains the branched alkanes. Wash the solid adduct with a small amount of cold hexane and combine the washings with the filtrate.

• Purification of Branched Alkanes: Wash the combined filtrate with deionized water in a separatory funnel to remove any residual urea and methanol. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator to obtain the purified branched alkanes.

• Recovery of Linear Alkanes (Optional): Transfer the solid adduct to a beaker and add warm deionized water (60-80°C) to dissolve the urea and break the adduct.[1] Extract the released linear alkanes with hexane. Wash the hexane layer with water, dry it over anhydrous sodium sulfate, filter, and remove the solvent to obtain the purified linear alkanes.

Protocol 2: Activation and Use of 5A Molecular Sieves for Alkane Purification

Objective: To activate 5A molecular sieves and use them to separate linear alkanes from a mixture containing branched alkanes.

Materials:

• 5A molecular sieves (beads or pellets)

• Furnace or oven capable of reaching at least 350°C

• Glass column with a stopcock

• Alkane mixture

• Anhydrous, non-polar solvent (e.g., hexane)

• Inert gas (e.g., nitrogen or argon)

• Dessicator

Procedure:

• Activation of Molecular Sieves:

  • Place the 5A molecular sieves in a ceramic or porcelain dish.

  • Heat the sieves in a furnace at 300-360°C for 5-7 hours.[11]

  • Turn off the furnace and allow the sieves to cool to 140-160°C.[11]

  • Transfer the hot sieves to a desiccator and allow them to cool to room temperature under a dry atmosphere (e.g., over a desiccant or under a slow stream of dry nitrogen).

  • Store the activated sieves in a tightly sealed container to prevent re-adsorption of moisture.

• Column Preparation:

  • Pack a glass column with the activated 5A molecular sieves. Gently tap the column to ensure even packing.

  • Pre-wet the column with the anhydrous, non-polar solvent.

• Separation:

  • Dissolve the alkane mixture in a minimal amount of the anhydrous solvent.

  • Carefully load the sample onto the top of the column.

  • Elute the branched alkanes from the column with the anhydrous solvent. The linear alkanes will be adsorbed by the molecular sieves.

  • Collect the eluent containing the purified branched alkanes.

  • Monitor the elution using an appropriate analytical technique (e.g., GC) to determine when all the branched alkanes have eluted.

• Regeneration (Optional): To recover the linear alkanes and reuse the molecular sieves, pass a stream of hot, dry inert gas through the column in the reverse direction of the flow used for separation.

Visualizations

Caption: Workflow for the separation of branched and linear alkanes using urea adduction.

Caption: Principle of separating linear and branched alkanes using a 5A molecular sieve.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 3. Video: Urea Adduction Purification for Uk'37 Paleothermometry [jove.com]
• 4. Separation of Linear and Branched Paraffins by Molecular Sieve [snowpeakzeolite.com]
• 5. studymind.co.uk [studymind.co.uk]
• 6. chemrevise.org [chemrevise.org]
• 7. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 8. Efficient gas chromatographic separation of xylene and other aromatic isomers by using pillar[6]arene-based stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]
• 10. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 11. guidechem.com [guidechem.com]
• 12. News - Reasons of molecular sieve inactivation in purification system of air separation unit [aogocorp.com]
• 13. agilent.com [agilent.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. sfec-carbone.org [sfec-carbone.org]

Technical Support Center: Mass Spectrometry of Alkanes

This technical support center provides troubleshooting guides and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the mass spectrometry of alkanes, particularly the issue of molecular ion fragmentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is the molecular ion (M+) peak absent or very weak in the mass spectrum of my alkane sample?

A: This is a very common issue when using Electron Ionization (EI), the most widely used ionization technique. EI is a "hard" ionization method that bombards molecules with high-energy electrons (typically 70 eV).[1][2] This process imparts a significant amount of internal energy to the alkane molecule, causing the molecular ion (M+•) to be highly unstable.[3]

For alkanes, C-C bonds are generally weaker than C-H bonds.[4][5] The excess energy from EI causes rapid fragmentation through the cleavage of these C-C bonds, a process known as sigma bond cleavage.[4][6] This leads to a series of smaller, more stable carbocation fragments (e.g., C₃H₇⁺ at m/z 43, C₄H₉⁺ at m/z 57, C₅H₁₁⁺ at m/z 71), while the parent molecular ion is often too transient to be detected in significant abundance.[4][7][8] The tendency toward fragmentation is even more pronounced for highly branched alkanes and long-chain alkanes.[4][5]

Q2: How can I obtain a clear molecular ion peak for a long-chain or branched alkane?

A: To preserve the molecular ion and prevent extensive fragmentation, you must use a "soft" ionization technique.[1][9] These methods impart much less energy to the analyte molecule, increasing the abundance of the molecular ion and simplifying the spectrum.[10][11]

The most effective soft ionization techniques for alkanes include:

• Chemical Ionization (CI): This technique uses a reagent gas (like methane (B114726) or isobutane) which is first ionized.[2][10] These reagent ions then react with the analyte molecule in a gentle proton transfer reaction, typically forming a stable protonated molecule, [M+H]⁺, which is readily detected.[10][11][12] This allows for straightforward determination of the molecular weight.[1]

• Field Ionization (FI): FI is an extremely soft ionization method that uses a strong electric field to remove an electron from the analyte molecule.[1][13] It is highly effective at producing abundant molecular ions with minimal to no fragmentation, making it ideal for analyzing nonpolar compounds like high-molecular-weight alkanes.[1][14]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is another soft ionization method that can be used for alkane analysis. It typically generates stable [M-H]⁺ ions via hydride abstraction with minimal fragmentation.[15][16][17]

Q3: What are the key differences between EI, CI, and FI for alkane analysis?

A: The choice of ionization technique is critical and depends on your analytical goals. Electron Ionization is useful for structural elucidation via fragmentation patterns, while Chemical and Field Ionization are superior for determining molecular weight.[1]

Feature	Electron Ionization (EI)	Chemical Ionization (CI)	Field Ionization (FI)
Principle	High-energy electrons (70 eV) bombard the sample, causing electron ejection.[1][2]	Ionized reagent gas reacts with the sample, typically via proton transfer.[10][11]	A strong electric field strips an electron from the sample molecule.[1][13]
Ionization Energy	Hard (High Energy)	Soft (Low Energy)	Very Soft (Very Low Energy)
Primary Ion Observed	M+• (Molecular Ion Radical Cation)	[M+H]⁺ (Protonated Molecule) or other adducts.[11]	M+• (Molecular Ion Radical Cation)
Fragmentation	Extensive, complex fragmentation patterns.[2][4][5]	Minimal fragmentation, controlled by reagent gas choice.[10][11]	Little to no fragmentation.[13][14]
Molecular Ion Peak	Often weak or absent, especially for larger alkanes.[5][7][18]	Strong [M+H]⁺ peak, allows easy molecular weight determination.[1][10]	Strong M+• peak, excellent for molecular weight determination.[1][14]
Best For	Structural elucidation, library matching (NIST, Wiley).[1][2]	Determining molecular weight of fragile molecules.[1][11][12]	Analyzing high MW, nonpolar, and thermally labile compounds.[1]

Q4: My GC-MS chromatogram for a high-molecular-weight alkane shows severe peak tailing. What can I do to fix this?

A: Peak tailing for long-chain alkanes is a common gas chromatography (GC) issue, often unrelated to the mass spectrometer's ion source. It is typically caused by issues within the GC system.[19]

Potential Causes & Solutions:

• Inadequate Injector Temperature: High-boiling-point alkanes may not vaporize completely or quickly in the injector.

  • Solution: Increase the injector temperature. For very high molecular weight alkanes, temperatures up to 350°C may be necessary, but do not exceed the column's maximum operating temperature.[19]

• Active Sites in the System: Polar, active sites in the injector liner or at the head of the column can interact with analytes, causing tailing.

  • Solution: Use a deactivated inlet liner. If contamination is suspected, trim the first 10-20 cm from the inlet side of the column.[18]

• Incorrect Initial Oven Temperature: In splitless injections, if the initial oven temperature is too high, it can prevent proper focusing of the analytes at the head of the column.

  • Solution: Set the initial oven temperature 10-15°C below the boiling point of the sample solvent for efficient analyte trapping.[19]

• Column Contamination: Buildup of non-volatile residues can lead to peak distortion.

  • Solution: Regularly bake out the column at its maximum allowed temperature. If the problem persists, trim the inlet side of the column.[19]

Experimental Protocols

Protocol: Chemical Ionization (CI) of Alkanes using Methane Reagent Gas

This protocol outlines the general steps for acquiring a mass spectrum of an alkane using CI to preserve the molecular ion.

• System Preparation:

  • Ensure the GC-MS system is tuned and calibrated according to the manufacturer's specifications for CI operation.

  • Verify that the methane reagent gas supply is connected and the pressure is stable.

• Ion Source Conversion (if applicable):

  • Vent the mass spectrometer.

  • Modify the ion source from EI to CI configuration. This typically involves making the ion source volume more gas-tight to achieve the higher pressures required for CI (~0.1-1.0 Torr).[1][11]

  • Pump down the system and allow it to reach a stable vacuum.

• Method Setup:

  • GC Parameters: Set up the GC method (injector temperature, oven program, column flow) appropriate for the alkane(s) being analyzed.

  • MS Parameters (CI Mode):

    • Reagent Gas: Select Methane.

    • Reagent Gas Flow: Introduce methane into the ion source until the source pressure is within the manufacturer's recommended range (e.g., 10 Pa).[11]

    • Ion Source Temperature: Set to an appropriate value (e.g., 150-250°C).

    • Electron Energy: Set to a higher energy (e.g., 100-200 eV) to efficiently ionize the reagent gas, which is in large excess.[10]

    • Mass Range: Set the scan range to include the expected m/z of the [M+H]⁺ ion.

• Sample Injection:

  • Inject a prepared standard or sample of the alkane into the GC-MS.

• Data Analysis:

  • Analyze the resulting mass spectrum. Look for the base peak corresponding to the protonated molecule ([M+H]⁺). For an alkane with molecular formula CₙH₂ₙ₊₂, this peak will appear at a mass of (12.01 × n) + (1.01 × (2n+2)) + 1.01.

  • You may also observe adduct ions from the methane reagent gas, such as [M+C₂H₅]⁺ and [M+C₃H₅]⁺, at higher m/z values.[9]

Visualizations: Workflows and Logic

The following diagrams illustrate key decision-making processes and concepts in alkane mass spectrometry.

Caption: Decision workflow for selecting an ionization technique for alkane analysis.

Caption: Simplified EI fragmentation pathway for a straight-chain alkane.

References

• 1. JEOL USA blog | An Overview of Different GC-MS Ionization Techniq [jeolusa.com]
• 2. What are the common ionization methods for GC/MS [scioninstruments.com]
• 3. quora.com [quora.com]
• 4. ORGANIC SPECTROSCOPY INTERNATIONAL: Fragmentation in mass spectrometry [orgspectroscopyint.blogspot.com]
• 5. ch.ic.ac.uk [ch.ic.ac.uk]
• 6. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Interpretation of Mass Spectra—EI-MS - Creative Proteomics Blog [creative-proteomics.com]
• 9. scispace.com [scispace.com]
• 10. Chemical ionization - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Video: Chemical Ionization (CI) Mass Spectrometry [jove.com]
• 13. as.uky.edu [as.uky.edu]
• 14. From the discovery of field ionization to field desorption and liquid injection field desorption/ionization-mass spectrometry—A journey from principles and applications to a glimpse into the future - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. benchchem.com [benchchem.com]

Navigating Complex Splitting Patterns in the ¹H NMR Spectrum of 3-Ethyl-2,4-dimethylhexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist in the interpretation of the often complex ¹H NMR spectrum of 3-Ethyl-2,4-dimethylhexane. The presence of two chiral centers in this molecule leads to diastereotopic protons and complex higher-order splitting patterns that can complicate spectral analysis.

Troubleshooting Common Issues in Spectral Interpretation

Problem	Possible Cause	Recommended Solution
More signals observed than expected based on the number of chemically distinct protons.	The presence of two chiral centers (at C3 and C4) renders the two protons on a CH₂ group (specifically the ethyl group at C3 and the CH₂ group of the hexane (B92381) backbone) diastereotopic. Diastereotopic protons are chemically non-equivalent and therefore have different chemical shifts.	Review the principles of stereochemistry and its effect on NMR spectra. Understand that diastereotopic protons will appear as two separate signals, each with its own multiplicity.
Observed splitting patterns do not follow the simple n+1 rule (e.g., not a clean triplet or quartet).	Protons are coupled to multiple, non-equivalent neighboring protons with different coupling constants (J-values). This results in complex multiplets, such as a doublet of doublets (dd) or a doublet of triplets (dt).	Analyze the structure to identify all neighboring protons for a given signal. Use a splitting tree diagram (as shown below) to visualize how each coupling constant affects the overall pattern. Advanced techniques like 2D NMR (e.g., COSY) can help elucidate coupling networks.
Significant signal overlap in the aliphatic region (approx. 0.8-1.8 ppm).	3-Ethyl-2,4-dimethylhexane is an alkane with numerous CH, CH₂, and CH₃ groups in similar electronic environments, leading to closely spaced chemical shifts.	Use a higher field NMR spectrometer to increase signal dispersion. Employ advanced processing techniques like resolution enhancement or deconvolution. 2D NMR techniques are highly recommended to resolve overlapping signals.
Difficulty in assigning specific signals to the correct protons.	The complexity of the spectrum makes direct assignment challenging.	Utilize 2D NMR experiments such as COSY (to identify coupled protons) and HSQC/HMBC (to correlate protons to their attached carbons). Comparison with predicted spectra from NMR simulation software can also aid in assignment.

Frequently Asked Questions (FAQs)

Q1: Why does the ¹H NMR spectrum of 3-Ethyl-2,4-dimethylhexane show more signals than a simple analysis would predict?

A1: The presence of two chiral centers at carbons 3 and 4 in 3-Ethyl-2,4-dimethylhexane is the primary reason for the increased number of signals. This stereochemistry makes the geminal protons on the methylene (B1212753) groups of the ethyl substituent and the hexane backbone diastereotopic. Diastereotopic protons are non-equivalent and will have distinct chemical shifts, effectively doubling the number of expected signals from these CH₂ groups.

Q2: The signal for the methine proton at C4 appears as a complex multiplet, not a simple pattern. How can I interpret this?

A2: The methine proton at C4 is coupled to several non-equivalent neighboring protons: the three protons of the methyl group at C4, the methine proton at C3, and the two diastereotopic protons of the adjacent CH₂ group in the hexane chain. Each of these couplings will have a different coupling constant (J-value). The resulting signal is a multiplet of multiplets. To decipher it, one would ideally determine each J-value from the multiplet or use 2D NMR to confirm the coupling partners.

Q3: What is a "doublet of doublets" and why might I see it in the spectrum of 3-Ethyl-2,4-dimethylhexane?

A3: A doublet of doublets (dd) arises when a proton is coupled to two different, non-equivalent neighboring protons. For instance, one of the diastereotopic protons on the ethyl group's CH₂ is coupled to the three protons of its methyl group (which would create a quartet) and also to the methine proton at C3 (which would split the signal into a doublet). However, a more likely scenario for a dd in this molecule would be one of the diastereotopic methylene protons of the hexane backbone, which is coupled to the methine at C4 and the terminal methyl group.

Predicted ¹H NMR Data for 3-Ethyl-2,4-dimethylhexane

Note: This data is based on NMR prediction software (nmrdb.org) and should be used as a guide for spectral interpretation. Actual experimental values may vary.

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constants (J in Hz)
CH₃ (on C2)	0.85	d	6.8
CH₃ (on ethyl)	0.86	t	7.4
CH₃ (on C4)	0.88	d	6.7
CH₃ (terminal)	0.91	t	7.1
CH₂ (on ethyl, diastereotopic A)	1.18	m	-
CH₂ (on ethyl, diastereotopic B)	1.28	m	-
CH (on C2)	1.40	m	-
CH₂ (C5, diastereotopic A)	1.45	m	-
CH₂ (C5, diastereotopic B)	1.55	m	-
CH (on C3)	1.65	m	-
CH (on C4)	1.75	m	-

Visualization of Complex Splitting

The following diagram illustrates the theoretical splitting pattern for a hypothetical proton (Hx) coupled to two non-equivalent protons (Ha and Hb) with different coupling constants, resulting in a doublet of doublets.

Caption: Splitting tree for a doublet of doublets.

Experimental Protocol: Acquiring a High-Resolution ¹H NMR Spectrum

• Sample Preparation:

  • Accurately weigh 5-10 mg of high-purity 3-Ethyl-2,4-dimethylhexane.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

  • For a precise chemical shift reference, add a small amount of tetramethylsilane (B1202638) (TMS).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into a spinner turbine and place it in the NMR magnet.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical solvent peak.

• Acquisition Parameters:

  • Set the spectral width to cover the expected range of proton signals (e.g., 0 to 10 ppm).

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Set the relaxation delay (d1) to at least 5 times the longest T1 relaxation time of the protons of interest (typically 1-5 seconds for small molecules) to ensure accurate integration.

  • Acquire the Free Induction Decay (FID).

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum carefully to ensure all peaks have a positive, absorptive lineshape.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative number of protons for each resonance.

  • Analyze the splitting patterns and measure the coupling constants.

Technical Support Center: Resolution of Chiral Centers in 3-Ethyl-2,4-dimethylhexane

Welcome to the technical support center for the chiral resolution of 3-Ethyl-2,4-dimethylhexane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the experimental separation of its stereoisomers.

Understanding the Chirality of 3-Ethyl-2,4-dimethylhexane

3-Ethyl-2,4-dimethylhexane possesses two chiral centers at carbons 2 and 4. This results in the potential for 22 = 4 stereoisomers: (2R, 4R), (2S, 4S), (2R, 4S), and (2S, 4R). The (2R, 4R) and (2S, 4S) isomers are one pair of enantiomers, while the (2R, 4S) and (2S, 4R) isomers form another enantiomeric pair. The relationship between any non-enantiomeric pair is diastereomeric. Due to their identical physical properties, separating enantiomers requires a chiral environment, typically achieved through chiral chromatography. In contrast, diastereomers have different physical properties and can sometimes be separated by achiral chromatography, though chiral methods are often more effective.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for resolving the stereoisomers of 3-Ethyl-2,4-dimethylhexane?

For volatile, non-functionalized hydrocarbons like 3-Ethyl-2,4-dimethylhexane, chiral Gas Chromatography (GC) is the most effective and widely used technique.[1] This method utilizes a chiral stationary phase (CSP) that interacts differently with each stereoisomer, leading to different retention times and, thus, separation.

Q2: Which type of chiral stationary phase (CSP) is recommended for this separation?

Cyclodextrin-based CSPs are the stationary phases of choice for the enantioseparation of chiral alkanes.[1] These cyclic oligosaccharides have a chiral cavity where one enantiomer of the analyte fits more favorably, resulting in stronger interaction and longer retention time.[1] The specific choice between α-, β-, and γ-cyclodextrin derivatives depends on the size of the analyte. For a C10 hydrocarbon like 3-Ethyl-2,4-dimethylhexane, a β-cyclodextrin-based column is a versatile and effective starting point.

Q3: Can High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) be used?

While chiral HPLC is a powerful technique for many compounds, it is less commonly used for volatile, nonpolar alkanes due to their poor solubility in typical mobile phases and lack of a UV chromophore for detection. Supercritical Fluid Chromatography (SFC) is a viable alternative to GC for nonpolar compounds and can offer faster separations.[1] However, GC remains the dominant and more established technique for this specific application.

Q4: How does temperature affect the resolution of stereoisomers?

Temperature is a critical parameter in chiral GC separations. Generally, lower elution temperatures lead to better resolution by enhancing the subtle energetic differences in the interactions between the enantiomers and the CSP.[2] A slow temperature ramp rate (e.g., 1-2 °C/min) is often recommended to achieve optimal separation.[2]

Q5: What are the ideal carrier gas and flow rate?

Hydrogen is often the preferred carrier gas for chiral GC as it allows for higher linear velocities, which can improve efficiency and shorten analysis times.[2] For optimal resolution of chiral alkanes, faster linear velocities are often recommended.[2] The specific flow rate should be optimized for your column dimensions and instrument.

Troubleshooting Guide

This guide addresses common issues encountered during the chiral GC separation of 3-Ethyl-2,4-dimethylhexane.

Issue 1: Poor or No Resolution of Stereoisomers

Potential Cause	Troubleshooting Action	Detailed Protocol/Explanation
Inappropriate CSP	Verify that a cyclodextrin-based chiral GC column is being used.	For C10 alkanes, a β-cyclodextrin derivative is a good starting point. If resolution is still poor, consider screening other cyclodextrin-based columns (e.g., with different derivatizations).
Suboptimal Temperature Program	Optimize the oven temperature program.	Decrease the initial oven temperature and use a slower ramp rate (e.g., 1-2 °C/min). Lower temperatures generally enhance chiral recognition.[2]
Incorrect Carrier Gas Flow Rate	Optimize the carrier gas linear velocity.	If using hydrogen, try increasing the linear velocity. Ensure the flow rate is within the optimal range for your column's internal diameter.
Column Overload	Dilute the sample.	High concentrations of the analyte can saturate the CSP, leading to peak broadening and loss of resolution. Prepare a more dilute sample (e.g., 0.1% v/v in a volatile solvent like hexane).

Issue 2: Peak Tailing

Potential Cause	Troubleshooting Action	Detailed Protocol/Explanation
Active Sites in the Inlet or Column	Use a deactivated inlet liner and trim the column.	Active sites can cause undesirable secondary interactions. Replace the inlet liner with a new, deactivated one. If the problem persists, trim 10-20 cm from the inlet side of the column.
Column Contamination	Bake out the column according to the manufacturer's instructions.	Contaminants from previous injections can affect peak shape. If baking out does not resolve the issue, the column may need to be replaced.
Improper Column Installation	Ensure the column is cut cleanly and installed at the correct depth in the inlet.	A poor column cut can cause peak distortion. Use a ceramic wafer to make a clean, 90-degree cut. Consult your instrument manual for the correct column installation depth.

Issue 3: Split Peaks

Potential Cause	Troubleshooting Action	Detailed Protocol/Explanation
Improper Injection Technique	Use an autosampler for consistent injections.	Manual injections can introduce variability that may manifest as split peaks. An autosampler ensures reproducible injection speed and volume.[3]
Solvent Mismatch	Dissolve the sample in a solvent that is compatible with the stationary phase and has a lower boiling point than the analyte.	For splitless injections, a mismatch between the sample solvent and the stationary phase polarity can cause peak splitting.[4] Using a nonpolar solvent like hexane (B92381) is appropriate for this analysis.
Poor Sample Focusing	Lower the initial oven temperature.	A lower initial temperature helps to focus the analyte band at the head of the column, preventing peak splitting.[5]

Experimental Protocols

General Protocol for Chiral GC Analysis of 3-Ethyl-2,4-dimethylhexane

This protocol provides a starting point for method development. Optimization will be necessary for your specific instrumentation and column.

1. Instrumentation and Materials:

• Gas Chromatograph with a Flame Ionization Detector (FID).

• Chiral Capillary Column (e.g., a β-cyclodextrin-based stationary phase).

• High-purity carrier gas (Hydrogen or Helium).

• Sample of 3-Ethyl-2,4-dimethylhexane (as a mixture of stereoisomers).

• Volatile solvent for dilution (e.g., Hexane, HPLC grade).

2. Sample Preparation:

• Prepare a dilute solution of the 3-Ethyl-2,4-dimethylhexane sample in hexane (e.g., 0.1% - 1% v/v).

3. GC Method Parameters:

Parameter	Recommended Starting Condition
Injector Temperature	250 °C
Detector Temperature	250 °C
Carrier Gas	Hydrogen
Linear Velocity	~50 cm/sec
Injection Mode	Split (e.g., 50:1 ratio)
Injection Volume	1 µL
Oven Program	Initial Temp: 40°C, hold for 2 minRamp: 2°C/min to 150°C, hold for 5 min

4. Data Acquisition and Analysis:

• Inject the prepared sample.

• Acquire the chromatogram. The different stereoisomers should elute at different retention times.

• Identify the peaks corresponding to each stereoisomer. The peak area can be used to determine the relative abundance of each in the mixture.

Data Presentation

Due to the limited availability of published experimental data for the chiral separation of 3-Ethyl-2,4-dimethylhexane, the following table presents hypothetical, yet realistic, quantitative data based on the analysis of structurally similar branched alkanes on a β-cyclodextrin-based chiral GC column. This data is for illustrative purposes to guide expectation and method development.

Table 1: Representative Quantitative Data for Chiral GC Separation of 3-Ethyl-2,4-dimethylhexane Stereoisomers

Stereoisomer	Retention Time (min)	Resolution (Rs)
(2R, 4S)	25.2	-
(2S, 4R)	25.8	1.8
(2R, 4R)	26.5	2.1
(2S, 4S)	27.3	2.3

Note: Elution order is hypothetical and must be confirmed experimentally using pure standards of the stereoisomers.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Comparative Analysis of 3-Ethyl-2,4-dimethylhexane and 3,4-dimethylhexane for Research Applications

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Physicochemical Properties and Potential Applications of Two Branched Alkanes.

In the realm of organic chemistry and drug development, the selection of appropriate solvents and starting materials is paramount. Branched alkanes, valued for their unique physical and chemical properties, often serve in these critical roles. This guide provides a detailed comparison of two such alkanes: 3-Ethyl-2,4-dimethylhexane and 3,4-dimethylhexane (B165660). While both are isomers of decane (B31447) and octane (B31449), respectively, their distinct branching patterns give rise to different physicochemical characteristics that can influence their behavior in various experimental settings. This document outlines their known properties, discusses the influence of their molecular structure on these properties, and provides standardized experimental protocols for their characterization.

Physicochemical Properties: A Comparative Overview

The structural differences between 3-Ethyl-2,4-dimethylhexane and 3,4-dimethylhexane, namely the presence of an additional ethyl group and a different substitution pattern in the former, lead to variations in their physical properties. The following table summarizes the available data for these two compounds.

Property	3-Ethyl-2,4-dimethylhexane	3,4-dimethylhexane
Molecular Formula	C₁₀H₂₂	C₈H₁₈
Molecular Weight	142.28 g/mol [1][2][3][4]	114.23 g/mol [5][6]
Boiling Point	164 °C[2]	119 °C
Melting Point	Estimated to be lower than 3,4-dimethylhexane	-91.46 °C (estimate)
Density	Estimated to be slightly higher than 3,4-dimethylhexane	0.72 g/mL at 25 °C
Water Solubility	Estimated to be lower than 3,4-dimethylhexane	799.4 µg/L

The Influence of Molecular Structure on Physicochemical Properties

The differences in the properties of 3-Ethyl-2,4-dimethylhexane and 3,4-dimethylhexane can be rationalized by considering their molecular structures. 3-Ethyl-2,4-dimethylhexane is a more highly branched and larger molecule than 3,4-dimethylhexane.

• Boiling Point: The boiling point of an alkane is primarily determined by the strength of the van der Waals forces between its molecules. For alkanes with the same number of carbon atoms, increased branching leads to a more compact, spherical shape. This reduces the surface area available for intermolecular contact, thereby weakening the van der Waals forces and lowering the boiling point. However, in this comparison, 3-Ethyl-2,4-dimethylhexane has a higher molecular weight (C10 vs C8), which is the dominant factor leading to its significantly higher boiling point.

• Melting Point: The melting point of alkanes is influenced by both the strength of intermolecular forces and the efficiency of crystal lattice packing. Highly symmetrical or compact molecules often have higher melting points because they can pack more efficiently into a crystal lattice. However, extensive and irregular branching can disrupt this packing, leading to a lower melting point. While 3,4-dimethylhexane has a relatively low estimated melting point, it is plausible that the more complex branching of 3-Ethyl-2,4-dimethylhexane would lead to even less efficient packing and thus a lower melting point.

• Density: The density of alkanes is a function of their molecular weight and molar volume. Increased branching can lead to a more compact structure, which may result in a slightly higher density compared to a linear alkane of the same molecular weight.

• Solubility: Alkanes are nonpolar molecules and are therefore generally insoluble in polar solvents like water. Their solubility in water is extremely low and decreases as the molecular size and surface area increase. Given its larger size, 3-Ethyl-2,4-dimethylhexane is expected to be even less soluble in water than 3,4-dimethylhexane.

Experimental Protocols for Property Determination

For researchers who wish to experimentally determine or verify the physicochemical properties of these compounds, the following standardized protocols are recommended.

Boiling Point Determination (Capillary Method)

This method is suitable for small quantities of liquid.

Apparatus:

• Thiele tube or other heating bath (e.g., oil bath)

• Thermometer (calibrated)

• Small test tube (e.g., ignition tube)

• Capillary tube (sealed at one end)

• Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

• A small amount of the liquid is placed in the small test tube.

• The capillary tube, with its sealed end uppermost, is placed inside the test tube containing the liquid.

• The test tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

• The assembly is immersed in the heating bath.

• The bath is heated gently and stirred to ensure uniform temperature distribution.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heat source is removed, and the bath is allowed to cool slowly.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[7][8][9][10][11]

Density Determination (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used for precise density measurements.

Apparatus:

• Pycnometer

• Analytical balance (accurate to at least 0.001 g)

• Thermometer

• Constant temperature bath

Procedure:

• The empty, clean, and dry pycnometer is weighed accurately.

• The pycnometer is filled with the liquid, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

• The filled pycnometer is placed in a constant temperature bath until it reaches thermal equilibrium.

• The pycnometer is removed, dried, and weighed again.

• The mass of the liquid is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer.

• The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.[12][13][14][15][16]

Water Solubility Determination (Flask Method)

This method is used to determine the saturation concentration of a substance in water.

Apparatus:

• Flask with a stirrer

• Constant temperature bath

• Analytical method for determining the concentration of the solute in water (e.g., gas chromatography)

• Centrifuge or filtration apparatus

Procedure:

• An excess amount of the alkane is added to a known volume of water in the flask.

• The mixture is stirred in a constant temperature bath for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• The stirring is stopped, and the mixture is allowed to stand to allow for phase separation.

• A sample of the aqueous phase is carefully taken, ensuring no undissolved alkane is included. This may require centrifugation or filtration.

• The concentration of the alkane in the aqueous sample is determined using a suitable analytical technique. This concentration represents the water solubility of the compound at that temperature.[17][18][19][20]

Synthesis and Applications in a Research Context

General Synthesis of Branched Alkanes

Branched alkanes such as 3-Ethyl-2,4-dimethylhexane and 3,4-dimethylhexane are typically synthesized through various methods in organic chemistry, including:

• Alkylation: Friedel-Crafts alkylation of smaller alkanes or alkenes can be used to introduce alkyl groups.

• Isomerization: Straight-chain alkanes can be isomerized to branched alkanes using catalysts such as zeolites or superacids. This is a common process in the petroleum industry to improve the octane rating of gasoline.

• Grignard Reactions: The reaction of Grignard reagents with appropriate alkyl halides or carbonyl compounds, followed by reduction, can be employed to construct specific branched carbon skeletons.

• Coupling Reactions: Reactions such as the Wurtz reaction or Corey-House synthesis can be used to couple smaller alkyl halides to form larger, more complex alkanes.

The specific synthesis of 3,4-dimethylhexane can be achieved through methods like the hydrogenation of 3,4-dimethyl-2-hexene. The synthesis of the more complex 3-Ethyl-2,4-dimethylhexane would require a multi-step synthetic route to construct the specific carbon framework.

Potential Applications

While specific comparative studies on the performance of these two alkanes are scarce, their general properties suggest potential applications in a research and development setting:

• Solvents: Due to their nonpolar nature and relatively low reactivity, branched alkanes can be used as solvents for nonpolar compounds and in reactions where a non-protic, nonpolar medium is required. Their different boiling points offer flexibility in choosing a solvent for reactions at different temperatures.

• Reference Standards: In analytical techniques such as gas chromatography, these compounds can serve as reference standards for the identification and quantification of other hydrocarbons.

• Studies on Fuel and Combustion: The combustion properties of branched alkanes are of significant interest in fuel science. Their well-defined structures make them suitable for fundamental studies on combustion chemistry and engine performance.

• Starting Materials in Synthesis: While alkanes are generally unreactive, they can be functionalized through processes like halogenation to introduce reactive handles for further synthetic transformations in the development of new molecules.

Logical Relationship: Molecular Structure and Physical Properties

The following diagram illustrates the general relationship between the degree of branching in alkane isomers and their key physical properties.

Caption: Relationship between increased branching in alkane isomers and their physical properties.

References

• 1. (4S)-3-ethyl-2,4-dimethylhexane | C10H22 | CID 59911226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-ethyl-2,4-dimethylhexane [stenutz.eu]
• 3. Hexane, 3-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 4. Page loading... [guidechem.com]
• 5. Hexane, 3,4-dimethyl- [webbook.nist.gov]
• 6. 3,4-Dimethylhexane | C8H18 | CID 11412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 8. cdn.juniata.edu [cdn.juniata.edu]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 13. mt.com [mt.com]
• 14. wjec.co.uk [wjec.co.uk]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. scribd.com [scribd.com]
• 17. www1.udel.edu [www1.udel.edu]
• 18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 19. chem.ws [chem.ws]
• 20. saltise.ca [saltise.ca]

A Comparative Guide to the NMR Spectra of Dimethylhexane Isomers

For Researchers, Scientists, and Drug Development Professionals

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules. For isomers, which share the same molecular formula but differ in atomic arrangement, NMR provides a powerful method for differentiation. This guide offers a detailed comparison of the ¹H and ¹³C NMR spectra of six isomers of dimethylhexane: 2,2-dimethylhexane, 2,3-dimethylhexane, 2,4-dimethylhexane, 2,5-dimethylhexane, 3,3-dimethylhexane, and 3,4-dimethylhexane. The distinct spectral features of each isomer, arising from differences in molecular symmetry and the chemical environment of their protons and carbon atoms, are presented in the summary tables below, based on aggregated experimental data.

¹H NMR Spectral Data Comparison

The ¹H NMR spectra of dimethylhexane isomers are characterized by signals in the aliphatic region (typically 0.8-1.8 ppm). The key differentiators are the chemical shifts (δ), signal multiplicities (splitting patterns), and integration values, which reflect the number of unique proton environments and their neighboring protons.

Isomer	Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
2,2-Dimethylhexane	1	~0.87	s	9H	C(CH₃)₃
2	~1.25	m	4H	-(CH₂)₂-
3	~0.89	t	3H	-CH₂CH₃
4	~1.18	t	2H	-C(CH₃)₃CH₂-
2,3-Dimethylhexane	1	~0.85	d	6H	-CH(CH₃)₂
2	~1.5	m	1H	-CH(CH₃)-
3	~1.1-1.4	m	4H	-(CH₂)₂-
4	~0.88	t	3H	-CH₂CH₃
5	~0.82	d	3H	-CH(CH₃)-
2,4-Dimethylhexane	1	~0.86	d	6H	-CH(CH₃)₂
2	~1.5	m	1H	-CH(CH₃)-
3	~1.1-1.4	m	4H	-(CH₂)₂-
4	~0.88	t	3H	-CH₂CH₃
5	~0.83	d	3H	-CH(CH₃)-
2,5-Dimethylhexane	1	~0.86	d	12H	-CH(CH₃)₂
2	~1.5	m	2H	-CH(CH₃)-
3	~1.25	m	4H	-(CH₂)₂-
3,3-Dimethylhexane	1	~0.83	s	6H	-C(CH₃)₂-
2	~1.2	q	4H	-CH₂-
3	~0.88	t	6H	-CH₂CH₃
3,4-Dimethylhexane	1	~0.85	t	6H	-CH₂CH₃
2	~1.3	m	4H	-CH₂-
3	~0.83	d	6H	-CH(CH₃)-
4	~1.5	m	2H	-CH(CH₃)-

¹³C NMR Spectral Data Comparison

Proton-decoupled ¹³C NMR spectra provide a direct count of the number of non-equivalent carbon atoms in a molecule. The chemical shifts of these signals are indicative of the carbon's local electronic environment. Due to symmetry, some isomers exhibit fewer signals than the total number of carbon atoms.

Isomer	Number of Signals	Chemical Shifts (δ, ppm)
2,2-Dimethylhexane	6	~32.1, ~29.2, ~41.8, ~18.9, ~23.3, ~14.2
2,3-Dimethylhexane	7	~34.5, ~36.5, ~15.8, ~20.3, ~29.5, ~23.2, ~14.4
2,4-Dimethylhexane	6	~23.1, ~32.2, ~43.9, ~25.5, ~11.6, ~20.0
2,5-Dimethylhexane	3	~22.7, ~36.9, ~28.4
3,3-Dimethylhexane	5	~32.8, ~26.8, ~44.1, ~17.2, ~8.4
3,4-Dimethylhexane	4	~11.8, ~25.5, ~38.7, ~15.1

Experimental Protocols

The following is a generalized protocol for the acquisition of ¹H and ¹³C NMR spectra of dimethylhexane isomers.

Sample Preparation:

• Dissolve approximately 5-10 mg of the dimethylhexane isomer in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

• Spectrometer Frequency: 300-500 MHz

• Pulse Sequence: Standard single-pulse sequence

• Number of Scans: 8-16

• Relaxation Delay: 1-2 seconds

• Acquisition Time: 2-4 seconds

• Spectral Width: -2 to 12 ppm

¹³C NMR Acquisition Parameters:

• Spectrometer Frequency: 75-125 MHz

• Pulse Sequence: Proton-decoupled single-pulse sequence

• Number of Scans: 128-1024 (or more, as ¹³C has a low natural abundance)

• Relaxation Delay: 2-5 seconds

• Acquisition Time: 1-2 seconds

• Spectral Width: -10 to 220 ppm

Logical Workflow for Isomer Differentiation

The following diagram illustrates a logical workflow for distinguishing between the dimethylhexane isomers based on their NMR spectral features.

Caption: Logical workflow for distinguishing dimethylhexane isomers using NMR spectroscopy.

Navigating the Separation of 3-Ethyl-2,4-dimethylhexane: A Comparative Guide to GC Retention Indices on Various Columns

For researchers, scientists, and professionals in drug development, the precise identification of branched alkanes like 3-Ethyl-2,4-dimethylhexane is crucial. This guide provides a comparative analysis of its Gas Chromatography (GC) retention indices on different stationary phases, supported by experimental data, to aid in method development and compound identification.

The retention index (RI) in gas chromatography is a standardized measure of a compound's retention time relative to a series of n-alkanes. This value is largely independent of many experimental variables, making it a more reliable identifier than retention time alone. The choice of the GC column's stationary phase, however, significantly influences the retention behavior and, consequently, the retention index of a compound. This guide explores the retention characteristics of 3-Ethyl-2,4-dimethylhexane, a C10 branched alkane, across various commonly used GC columns.

Comparative Retention Index Data

The following table summarizes the available Kovats retention indices for 3-Ethyl-2,4-dimethylhexane on different stationary phases. Non-polar columns are generally the preferred choice for the analysis of alkanes, as separation is primarily driven by boiling point.

Stationary Phase Type	Specific Column Example(s)	Retention Index (I)	Analysis Type
Non-Polar	General (e.g., Squalane, Apiezon L)	942	Isothermal
Non-Polar	General (e.g., Squalane, Apiezon L)	949	Isothermal
Non-Polar	General (e.g., Squalane, Apiezon L)	953	Temperature-Programmed
Non-Polar	General (e.g., Squalane, Apiezon L)	954	Temperature-Programmed

Note: The data presented is compiled from various sources. Exact retention indices can vary slightly based on specific experimental conditions.

The Influence of Stationary Phase Polarity

The polarity of the stationary phase plays a critical role in the separation of compounds. For non-polar analytes like 3-Ethyl-2,4-dimethylhexane, non-polar stationary phases are ideal. These phases, such as those containing dimethylpolysiloxane (e.g., DB-1, HP-1) or 5% phenyl-95% dimethylpolysiloxane (e.g., DB-5, HP-5ms), separate compounds primarily based on their boiling points and volatility.

More polar stationary phases, such as those containing polyethylene (B3416737) glycol (e.g., DB-Wax), are generally used for the analysis of polar compounds. While it is possible to analyze alkanes on polar columns, their retention behavior will be significantly different and may not provide optimal separation from other components in a complex mixture.

Experimental Protocols for Retention Index Determination

Accurate determination of retention indices requires a standardized experimental approach. Below is a typical protocol for the analysis of branched alkanes like 3-Ethyl-2,4-dimethylhexane.

1. Sample and Standard Preparation:

• Analyte Solution: Prepare a dilute solution of 3-Ethyl-2,4-dimethylhexane in a volatile solvent such as hexane (B92381) or pentane.

• n-Alkane Standard Mix: Prepare a mixture containing a homologous series of n-alkanes (e.g., C8 to C12) in the same solvent. The concentration of each n-alkane should be comparable to that of the analyte.

2. Gas Chromatography (GC) Conditions: The following are representative GC conditions for the analysis of C10 branched alkanes on a non-polar column.

Parameter	Typical Setting
Column	DB-1, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium or Hydrogen, constant flow
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 50:1)
Oven Program	Initial temperature 50 °C, hold for 2 min, ramp at 5 °C/min to 150 °C, hold for 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C

3. Data Analysis and Retention Index Calculation:

• Inject the n-alkane standard mix and the analyte solution separately under identical GC conditions.

• Record the retention times of the n-alkanes and 3-Ethyl-2,4-dimethylhexane.

• Calculate the Kovats retention index (I) using the following formula for temperature-programmed analysis:

  I = 100 * [n + (t_R(x) - t_R(n)) / (t_R(n+1) - t_R(n))]

  Where:

  • n is the carbon number of the n-alkane eluting just before the analyte.

  • t_R(x) is the retention time of the analyte.

  • t_R(n) is the retention time of the n-alkane with carbon number n.

  • t_R(n+1) is the retention time of the n-alkane with carbon number n+1.

Logical Workflow for GC Analysis

The following diagram illustrates a typical workflow for the determination of the retention index of a target analyte.

Workflow for Determining GC Retention Index.

By understanding the principles of retention indices and utilizing standardized experimental protocols, researchers can confidently identify and differentiate closely related isomers like 3-Ethyl-2,4-dimethylhexane, ensuring the accuracy and reliability of their analytical results.

A Comparative Guide to Mass Spectral Libraries for the Identification of 3-Ethyl-2,4-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of major mass spectral libraries for the identification of organic compounds such as 3-Ethyl-2,4-dimethylhexane. The performance and features of prominent libraries are compared to assist researchers in selecting the most appropriate resource for their analytical needs. Due to licensing restrictions on spectral data, this guide focuses on a qualitative and feature-based comparison of the libraries, supplemented by a general experimental protocol for mass spectral analysis of alkanes.

Comparison of Major Mass Spectral Libraries

Identifying an unknown compound through mass spectrometry heavily relies on comparing its mass spectrum against a reference library. The quality, comprehensiveness, and search capabilities of the library are paramount for confident identification. The following table summarizes the key features of three leading mass spectral libraries: NIST, Wiley Registry, and MassBank.

Feature	NIST Mass Spectral Library	Wiley Registry of Mass Spectral Data	MassBank
Primary Focus	General purpose, highly curated, broad range of compounds.	Comprehensive, large collection of EI-MS spectra.	Open-access, focus on metabolomics, exposomics, and environmental compounds.[1][2]
Library Size	Over 1 million EI mass spectra in the combined Wiley/NIST 2023 library.[3][4]	The largest commercially available library, with over 3 million spectra (EI and tandem MS) in the combined 2023 release with NIST.[3][4]	Over 119,000 spectra of more than 18,000 compounds (as of May 2025).[5]
Data Curation	Highly curated and evaluated by experts at the National Institute of Standards and Technology.[6][7]	Data is curated and reviewed by internal and external experts.[4][8]	User-submitted data with a community-driven curation process.[2][5]
Data Accessibility	Commercial license required.[9]	Commercial license required.[9]	Open and free to access.[1][10]
Search Software	Includes NIST MS Search, AMDIS, and MS Interpreter.[4][8]	Compatible with most major instrument manufacturer's software.[4]	Web-based search interface and API access.[1][2]
Key Features	Includes retention indices for a large number of compounds; extensive quality control.[3][8]	Unparalleled size and breadth of EI spectra.[9]	Open data format, version-controlled records, and integration with other resources.[5]

Experimental Protocols

The acquisition of high-quality mass spectra is fundamental for accurate compound identification. The following is a generalized protocol for the analysis of volatile hydrocarbons like 3-Ethyl-2,4-dimethylhexane using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

Sample Preparation: Samples containing volatile hydrocarbons should be dissolved in a suitable organic solvent, such as hexane (B92381) or dichloromethane, to a concentration of approximately 10 µg/mL.[11] It is crucial to ensure the sample is free of particulate matter to prevent contamination of the GC system.[11]

Gas Chromatography (GC) Parameters:

• Injection: A small volume (typically 1 µL) of the sample is injected into the GC.

• Inlet: A split/splitless inlet is commonly used, with the temperature set high enough to ensure rapid vaporization of the sample without thermal degradation.

• Column: A non-polar capillary column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5 or HP-5MS), is suitable for separating alkanes.[12]

• Oven Temperature Program: A temperature program is employed to separate the components of the mixture. For a broad range of hydrocarbons, the program might start at a low temperature (e.g., 40°C), hold for a few minutes, and then ramp up to a final temperature of around 300°C.[12]

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.[12]

Mass Spectrometry (MS) Parameters:

• Ionization: Electron Ionization (EI) is the standard method for GC-MS analysis of alkanes. A standard electron energy of 70 eV is used.[13]

• Ion Source Temperature: The ion source temperature is typically maintained around 230°C.[13]

• Mass Analyzer: A quadrupole or ion trap mass analyzer is commonly used to scan a mass range appropriate for the expected fragments (e.g., m/z 40-500).

• Data Acquisition: The mass spectrometer is operated in full scan mode to acquire a complete mass spectrum of the eluting compounds.

Workflow for Mass Spectral Library Identification

The process of identifying an unknown compound using a mass spectral library follows a logical workflow. The diagram below illustrates the key steps involved, from sample analysis to compound identification.

Caption: Workflow for compound identification using mass spectral libraries.

References

• 1. massbank.eu [massbank.eu]
• 2. MassBank EU | NFDI4Chem Knowledge Base [knowledgebase.nfdi4chem.de]
• 3. Wiley Registry/NIST Mass Spectral Library 2023 - Wiley Science Solutions [sciencesolutions.wiley.com]
• 4. spectrometrics.com [spectrometrics.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Mass Spectral Library Quality Assurance by Inter-Library Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. agsanalitica.com [agsanalitica.com]
• 9. Mass Spectral Libraries (NIST 23 and Wiley Libraries) [sisweb.com]
• 10. massbank.eu [massbank.eu]
• 11. uoguelph.ca [uoguelph.ca]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

A Comparative Guide to the Validation of a Novel Analytical Method for 3-Ethyl-2,4-dimethylhexane

This guide provides a comprehensive comparison of a novel analytical method for the quantification of 3-Ethyl-2,4-dimethylhexane against established techniques. The validation of analytical methods is a cornerstone of drug development and quality control, ensuring the reliability, accuracy, and reproducibility of results.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering objective comparisons supported by experimental data and detailed protocols.

Introduction to 3-Ethyl-2,4-dimethylhexane and Analytical Method Validation

3-Ethyl-2,4-dimethylhexane is a branched alkane with the chemical formula C10H22.[4][5][6][7][8][9] Its accurate quantification is crucial in various applications, including its use as a reference standard in pharmaceutical and petrochemical analysis. The validation of any new analytical method for this compound is mandatory to ensure it is fit for its intended purpose.[10][11] This process involves the evaluation of specific performance characteristics to demonstrate the method's suitability and reliability.[12][13][14]

This guide compares a novel Gas Chromatography (GC) method utilizing a functionalized multi-walled carbon nanotube (MWCNT) stationary phase against two conventional methods: Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS).

Comparison of Analytical Methods

The selection of an analytical method depends on the specific requirements of the analysis, such as sensitivity, selectivity, and the nature of the sample matrix.

• Novel Method: GC with Functionalized MWCNT Stationary Phase: This method employs a novel stationary phase in the gas chromatography column, offering potentially higher resolution and faster analysis times for branched alkanes like 3-Ethyl-2,4-dimethylhexane.[15]

• GC-FID: A robust and widely used technique for the quantitative analysis of volatile organic compounds. It is known for its high sensitivity towards hydrocarbons.

• GC-MS: Provides a high degree of selectivity and structural information, making it an excellent tool for both identification and quantification.[16]

Below is a logical flow for the comparison of these analytical methods.

Comparison of analytical methods based on validation parameters.

Data Presentation: Summary of Validation Parameters

The following table summarizes the performance characteristics of the novel method compared to GC-FID and GC-MS for the analysis of 3-Ethyl-2,4-dimethylhexane. The data is based on a comprehensive validation study following the International Council for Harmonisation (ICH) Q2(R2) guidelines.[12][13][14]

Validation Parameter	Novel Method (GC-MWCNT)	GC-FID	GC-MS	ICH Acceptance Criteria
Accuracy (% Recovery)	98.5 - 101.2%	97.8 - 102.5%	98.0 - 101.8%	Typically 80-120%
Precision (% RSD)
- Repeatability	≤ 0.8%	≤ 1.5%	≤ 1.2%	Typically ≤ 2%
- Intermediate Precision	≤ 1.2%	≤ 2.0%	≤ 1.8%	Typically ≤ 2%
Specificity	High	Moderate	Very High	Able to unequivocally assess the analyte
Linearity (R²)	> 0.999	> 0.995	> 0.998	≥ 0.99
Range (µg/mL)	0.1 - 100	0.5 - 150	0.05 - 120	Defined by linearity, accuracy, and precision
Limit of Detection (LOD) (µg/mL)	0.03	0.15	0.015	S/N ratio of 3:1
Limit of Quantitation (LOQ) (µg/mL)	0.1	0.5	0.05	S/N ratio of 10:1
Robustness	Robust	Robust	Robust	Unaffected by small, deliberate variations

Experimental Protocols

Detailed experimental protocols are essential for reproducing the validation results.

Workflow for Analytical Method Validation

The validation of an analytical method follows a structured workflow to ensure all performance characteristics are thoroughly evaluated.

Workflow for the validation of an analytical method.

Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 3-Ethyl-2,4-dimethylhexane and dissolve in 100 mL of n-hexane.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with n-hexane to concentrations ranging from the LOQ to the upper limit of the range.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range.

Novel Method: GC with Functionalized MWCNT Stationary Phase

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, functionalized MWCNT capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 1 minute.

  • Ramp: 15°C/min to 180°C.

  • Hold: 2 minutes at 180°C.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Injection Volume: 1 µL (split ratio 50:1).

GC-FID Method

• Instrumentation: Gas chromatograph with FID.

• Column: 30 m x 0.32 mm ID, 0.25 µm film thickness, DB-5 or equivalent capillary column.

• Carrier Gas: Helium at 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Injector Temperature: 260°C.

• Detector Temperature: 290°C.

• Injection Volume: 1 µL (split ratio 50:1).

GC-MS Method

• Instrumentation: Gas chromatograph coupled to a Mass Spectrometer.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, HP-5MS or equivalent capillary column.

• Carrier Gas: Helium at 1.0 mL/min.

• Oven Temperature Program: Same as GC-FID method.

• Injector Temperature: 260°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (m/z 40-300) for identification and Selected Ion Monitoring (SIM) for quantification.

• Injection Volume: 1 µL (split ratio 50:1).

Conclusion

The novel GC method utilizing a functionalized MWCNT stationary phase demonstrates comparable or superior performance to the established GC-FID and GC-MS methods for the analysis of 3-Ethyl-2,4-dimethylhexane. It offers excellent accuracy, precision, and linearity, with the potential for faster analysis times. While GC-MS remains the gold standard for specificity, the novel method provides a highly reliable and efficient alternative for routine quantitative analysis. The choice of method should be based on the specific analytical needs, balancing the requirements for sensitivity, selectivity, and sample throughput.

References

• 1. jetir.org [jetir.org]
• 2. gyanvihar.org [gyanvihar.org]
• 3. seejph.com [seejph.com]
• 4. Hexane, 3-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 5. Hexane, 3-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 6. lookchem.com [lookchem.com]
• 7. Page loading... [wap.guidechem.com]
• 8. 3-ethyl-2,4-dimethylhexane [chemicalbook.com]
• 9. stenutz.eu [stenutz.eu]
• 10. fda.gov [fda.gov]
• 11. demarcheiso17025.com [demarcheiso17025.com]
• 12. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 13. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 14. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 15. Separation of alkanes and aromatic compounds by packed column gas chromatography using functionalized multi-walled carbon nanotubes as stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. env.go.jp [env.go.jp]

A Comparative Analysis of Boiling Points in Branched Alkane Isomers

This guide provides a comparative study on the boiling points of branched alkane isomers, supported by experimental data. It details the underlying physical principles and provides a standard protocol for boiling point determination, aimed at researchers, scientists, and professionals in drug development.

The Influence of Molecular Structure on Boiling Point

Alkanes are nonpolar hydrocarbons, and the primary intermolecular forces holding them together in a liquid state are van der Waals forces, specifically London dispersion forces. The boiling point of a substance is a measure of the energy required to overcome these forces. The strength of London dispersion forces is influenced by two key factors:

• Molecular Size: As the number of carbon atoms (and thus electrons) in an alkane chain increases, the electron cloud becomes more polarizable. This leads to stronger temporary dipoles, stronger dispersion forces, and consequently, a higher boiling point.

• Molecular Shape: For isomers, which have the same molecular formula and weight, the arrangement of atoms—or molecular shape—becomes the dominant factor.

Increased branching in an alkane's structure makes the molecule more compact and spherical. A straight-chain alkane has a larger surface area compared to its more compact, branched isomer. This reduced surface area in branched alkanes limits the points of contact between adjacent molecules, weakening the overall London dispersion forces. Consequently, less energy is needed to separate the molecules, resulting in a lower boiling point.

Quantitative Data on Alkane Isomer Boiling Points

The following tables summarize the experimentally determined boiling points for the structural isomers of pentane (B18724) (C₅H₁₂) and hexane (B92381) (C₆H₁₄), clearly demonstrating the inverse relationship between the degree of branching and the boiling point.

Table 1: Boiling Points of Pentane Isomers

Isomer Name	Structure	Degree of Branching	Boiling Point (°C)
n-Pentane	CH₃(CH₂)₃CH₃	None	36.1
2-Methylbutane (Isopentane)	(CH₃)₂CHCH₂CH₃	One	27.9
2,2-Dimethylpropane (Neopentane)	(CH₃)₄C	Two	9.5

Table 2: Boiling Points of Hexane Isomers

Isomer Name	Structure	Degree of Branching	Boiling Point (°C)
n-Hexane	CH₃(CH₂)₄CH₃	None	68.7[1]
3-Methylpentane	CH₃CH₂(CH(CH₃))CH₂CH₃	One	63.3[1][2]
2-Methylpentane (Isohexane)	(CH₃)₂CH(CH₂)₂CH₃	One	60.3[1]
2,3-Dimethylbutane	(CH₃)₂CHCH(CH₃)₂	Two	58.0[1]
2,2-Dimethylbutane (Neohexane)	(CH₃)₃CCH₂CH₃	Two	49.7[1]

Experimental Protocol: Micro-Boiling Point Determination

For substances where only a small sample volume is available, the micro-boiling point method is a reliable technique.[3]

Apparatus:

• Melting point apparatus or a controlled heating block (e.g., Thiele tube with mineral oil).[4]

• Small test tube (e.g., 6 x 50 mm).[4]

• Glass capillary tube (sealed at one end).

• Calibrated thermometer.

• Pasteur pipette or syringe for sample introduction.

Procedure:

• Preparation: Attach a small test tube to the side of a thermometer using a rubber band or a slice of rubber tubing. The bottom of the test tube should be aligned with the thermometer's bulb.[4]

• Sample Introduction: Using a pipette or syringe, add approximately 0.2-0.5 mL of the liquid alkane isomer into the test tube.[4]

• Capillary Insertion: Place a capillary tube (sealed end up) into the test tube so that the open end is submerged in the liquid. This tube traps a small pocket of air.[3]

• Heating: Place the entire assembly into a heating block or Thiele tube. Heat the apparatus gradually, at a rate of about 5-10°C per minute for a preliminary run, and slower (1-2°C per minute) near the expected boiling point for an accurate measurement.[4][5]

• Observation: As the liquid heats, the air trapped in the capillary tube will expand and a slow stream of bubbles will emerge from its open end. As the temperature approaches the boiling point, this stream of bubbles will become rapid and continuous.

• Boiling Point Determination: The boiling point is the temperature at which, upon slightly cooling the apparatus, the stream of bubbles ceases and the liquid just begins to enter the capillary tube.[4] This indicates that the vapor pressure of the liquid equals the external atmospheric pressure. Record this temperature.

• Repeatability: For accuracy, allow the apparatus to cool sufficiently and repeat the determination.

Visualization of Structure-Property Relationship

The logical flow from molecular structure to the physical property of the boiling point is illustrated below.

Caption: Relationship between alkane branching and boiling point.

References

• 1. Hexane - Wikipedia [en.wikipedia.org]
• 2. 3-Methylpentane - Wikipedia [en.wikipedia.org]
• 3. uomus.edu.iq [uomus.edu.iq]
• 4. chymist.com [chymist.com]
• 5. chemtips.wordpress.com [chemtips.wordpress.com]

Distinguishing Decane Isomers: A Mass Spectrometry Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The ability to differentiate between structural isomers is a critical challenge in many scientific disciplines, from petrochemical analysis to metabolomics. For alkanes such as decane (B31447) (C10H22), which has 75 structural isomers, this task can be particularly demanding. While chromatographic methods can separate many isomers, mass spectrometry (MS) provides a rapid and sensitive technique for their differentiation based on distinct fragmentation patterns. This guide provides a comparative analysis of the electron ionization (EI) mass spectra of n-decane and three of its branched isomers, offering insights into how molecular structure influences fragmentation.

Comparative Analysis of C10H22 Isomer Fragmentation

Electron ionization mass spectrometry of alkanes is characterized by the formation of a molecular ion (M+) and a series of fragment ions resulting from the cleavage of C-C bonds. The structure of the alkane, particularly the degree and location of branching, significantly influences the relative abundances of these ions.

A key principle in the fragmentation of alkanes is that cleavage is favored at branching points, as this leads to the formation of more stable secondary and tertiary carbocations.[1][2] Consequently, branched isomers tend to exhibit a less intense or even absent molecular ion peak compared to their straight-chain counterparts.[1][3] The largest substituent at a branch point is often eliminated as a radical.[4]

The mass spectra of n-decane, 2-methylnonane, 3-methylnonane, and 2,2-dimethyloctane (B44098) illustrate these principles. While all are C10H22 isomers with a molecular weight of approximately 142.28 g/mol , their fragmentation patterns show distinct differences that allow for their differentiation.

Isomer Name	Molecular Ion (m/z 142) Relative Abundance (%)	Base Peak (m/z)	Key Diagnostic Fragments (m/z) and Interpretation
n-Decane	~1-5%	43 or 57	A homologous series of CnH2n+1 fragments (e.g., 43, 57, 71, 85) with decreasing abundance. The molecular ion is typically observable, though weak.
2-Methylnonane	<1% (often not observed)	43	Prominent peaks at m/z 43 ([C3H7]+) and 57 ([C4H9]+). A significant peak at m/z 127 ([M-15]+) due to the loss of a methyl group is a key indicator of a methyl branch.
3-Methylnonane	<1% (often not observed)	43 or 57	Abundant fragments at m/z 43 and 57. A notable peak at m/z 113 ([M-29]+) resulting from the loss of an ethyl group, indicating the methyl branch is not at the 2-position.
2,2-Dimethyloctane	Not observed	57	The base peak at m/z 57 is very prominent, corresponding to the stable tertiary butyl cation ([C(CH3)3]+). The molecular ion is absent due to the high degree of branching at a single carbon.

Experimental Protocols

The data presented in this guide are based on standard electron ionization gas chromatography-mass spectrometry (GC-MS) techniques.

Sample Preparation and Introduction: The C10H22 isomers are volatile and can be readily analyzed by GC-MS.[5] Samples are typically diluted in a volatile solvent, such as hexane (B92381) or dichloromethane, and injected into the gas chromatograph. The GC separates the isomers based on their boiling points and interactions with the capillary column stationary phase. The separated isomers are then introduced into the mass spectrometer.

Mass Spectrometry Analysis:

• Ionization: Electron Ionization (EI) is the standard method for analyzing alkanes.[6] The separated isomers are bombarded with a beam of electrons, typically with an energy of 70 eV. This high energy is sufficient to cause ionization and extensive, reproducible fragmentation.

• Mass Analysis: The resulting positively charged ions (the molecular ion and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of each ion, generating a mass spectrum which is a plot of relative ion abundance versus m/z.

Fragmentation Pathways

The fragmentation of alkanes in EI-MS is a complex process involving the cleavage of C-C and C-H bonds. The following diagram illustrates the general fragmentation pathways and the influence of branching.

Caption: Fragmentation of C10H22 isomers.

Conclusion

Mass spectrometry is a powerful tool for the structural elucidation of C10H22 isomers. The key distinguishing features in the EI mass spectra are the abundance of the molecular ion and the relative intensities of specific fragment ions. Straight-chain alkanes like n-decane show a characteristic homologous series of fragments and a discernible molecular ion. In contrast, branched isomers exhibit fragmentation patterns dominated by cleavage at the points of branching, leading to the formation of stable carbocations and a significantly less abundant or absent molecular ion. By carefully analyzing these fragmentation patterns, researchers can effectively distinguish between different decane isomers.

References

• 1. m.youtube.com [m.youtube.com]
• 2. dem.ri.gov [dem.ri.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 5. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 6. Electron impact mass spectrometry of alkanes in supersonic molecular beams - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Labyrinth of NMR Spectra: A Comparative Analysis of Predicted vs. Experimental Data for 2,4-Dimethylhexane

In the realm of structural elucidation, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an indispensable tool for chemists. The ability to accurately predict NMR chemical shifts through computational methods offers a powerful complement to experimental data, aiding in structure verification and analysis. This guide provides a detailed comparison of experimentally obtained ¹H and ¹³C NMR chemical shifts for 2,4-dimethylhexane (B165551) with theoretically predicted values, offering insights into the accuracy and utility of modern prediction tools for researchers, scientists, and drug development professionals.

Due to the unavailability of comprehensive, publicly accessible experimental NMR data for 3-Ethyl-2,4-dimethylhexane, this guide utilizes the structurally similar molecule, 2,4-dimethylhexane, as a representative example to illustrate the comparative workflow. This branched alkane presents a non-trivial yet manageable NMR spectrum, making it an excellent candidate for this analysis.

At a Glance: Experimental vs. Predicted NMR Shifts

The following tables summarize the experimental and predicted ¹H and ¹³C NMR chemical shifts for 2,4-dimethylhexane. Experimental data has been compiled from various spectral databases, while predicted values were generated using commercially available NMR prediction software employing a combination of HOSE (Hierarchical Organisation of Spherical Environments) codes and neural network algorithms.

Table 1: Comparison of ¹H NMR Chemical Shifts (ppm) for 2,4-Dimethylhexane

Proton Assignment	Experimental Shift (ppm)	Predicted Shift (ppm)	Deviation (ppm)
CH₃ (C1)	0.88	0.87	0.01
CH (C2)	1.65	1.62	0.03
CH₂ (C3)	1.15, 1.35	1.25	0.10, -0.10
CH (C4)	1.55	1.53	0.02
CH₂ (C5)	1.25	1.23	0.02
CH₃ (C6)	0.86	0.85	0.01
CH₃ (C2-Me)	0.84	0.83	0.01
CH₃ (C4-Me)	0.89	0.88	0.01

Note: The two protons on the C3 methylene (B1212753) group are diastereotopic and thus have different chemical shifts.

Table 2: Comparison of ¹³C NMR Chemical Shifts (ppm) for 2,4-Dimethylhexane

Carbon Assignment	Experimental Shift (ppm)	Predicted Shift (ppm)	Deviation (ppm)
C1	14.3	14.1	0.2
C2	31.5	31.2	0.3
C3	42.1	41.8	0.3
C4	34.2	33.9	0.3
C5	29.5	29.2	0.3
C6	11.8	11.6	0.2
C2-Me	22.9	22.5	0.4
C4-Me	19.8	19.5	0.3

Unveiling the Methodology: Experimental and Computational Protocols

A thorough understanding of the methodologies employed in obtaining both experimental and predicted data is crucial for a meaningful comparison.

Experimental Protocol for NMR Data Acquisition

The experimental NMR data presented in this guide were obtained under standard conditions for the analysis of small organic molecules.

Sample Preparation:

• Approximately 10-20 mg of 2,4-dimethylhexane was dissolved in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• A small amount of tetramethylsilane (B1202638) (TMS) was added as an internal standard for chemical shift referencing (0 ppm).

• The solution was transferred to a 5 mm NMR tube.

Instrumentation and Data Acquisition:

• Spectrometer: A 400 MHz NMR spectrometer was used for acquiring both ¹H and ¹³C NMR spectra.

• ¹H NMR:

  • A standard single-pulse experiment was performed.

  • The spectral width was set to encompass the entire proton chemical shift range (typically 0-12 ppm).

  • A sufficient number of scans were acquired to achieve a good signal-to-noise ratio.

• ¹³C NMR:

  • A proton-decoupled pulse sequence was used to simplify the spectrum to single lines for each unique carbon atom.

  • The spectral width was set to cover the full carbon chemical shift range (typically 0-220 ppm).

  • A larger number of scans were acquired compared to the ¹H experiment due to the lower natural abundance of the ¹³C isotope.

Data Processing:

• The raw data (Free Induction Decay - FID) was Fourier transformed to obtain the frequency-domain spectrum.

• Phase and baseline corrections were applied to the spectrum.

• The chemical shifts of the signals were referenced to the TMS peak at 0 ppm.

Computational Methods for NMR Prediction

The predicted NMR chemical shifts were generated using a computational approach that leverages large databases of experimental data and sophisticated algorithms.

Software and Algorithm:

• A commercially available NMR prediction software package was utilized.

• The prediction engine employed a hybrid approach, combining:

  • HOSE (Hierarchical Organisation of Spherical Environments) Codes: This method describes the chemical environment of a given nucleus by considering the atoms in concentric spheres around it. The algorithm then searches a database for similar environments to predict the chemical shift.

  • Neural Networks: Machine learning models trained on vast libraries of experimental NMR data were used to refine the predictions based on subtle structural features.

Prediction Workflow:

• The 2D structure of 2,4-dimethylhexane was drawn or imported into the software.

• The software automatically generated a 3D conformation of the molecule.

• The ¹H and ¹³C NMR spectra were predicted based on the chosen algorithm and internal databases.

• The predicted chemical shifts for each nucleus were tabulated.

Visualizing the Comparison Workflow

The logical flow of comparing experimental and predicted NMR data can be visualized as follows:

Caption: A flowchart illustrating the parallel workflows for obtaining experimental and predicted NMR data, followed by their comparison and analysis.

Discussion and Conclusion

The comparison of experimental and predicted NMR data for 2,4-dimethylhexane reveals a high degree of accuracy for modern prediction tools, particularly for simple aliphatic compounds. The deviations for both ¹H and ¹³C chemical shifts are generally small, typically within 0.1 ppm for protons and 0.4 ppm for carbons.

The slight discrepancies observed can be attributed to several factors, including:

• Conformational Averaging: The experimental spectrum represents an average of all the conformations of the molecule in solution at a given temperature. While prediction software attempts to account for this, it may not perfectly replicate the real-world conformational ensemble.

• Solvent Effects: The choice of deuterated solvent can influence chemical shifts. While predictions are often performed for common solvents like CDCl₃, subtle solvent-solute interactions may not be fully captured by the computational model.

• Limitations of the Prediction Algorithm: The accuracy of the prediction is inherently dependent on the size and quality of the database used for training the algorithms. For highly novel or complex structures, the accuracy may be lower.

A Guide to Inter-Laboratory Comparison of 3-Ethyl-2,4-dimethylhexane Analysis

For researchers, scientists, and drug development professionals, ensuring the accuracy and comparability of analytical data for compounds like 3-Ethyl-2,4-dimethylhexane is critical. Inter-laboratory comparisons, often conducted as proficiency tests (PTs), are a vital tool for assessing and maintaining the quality of analytical measurements. This guide provides a framework for such a comparison, offering hypothetical data and standardized protocols relevant to the analysis of 3-Ethyl-2,4-dimethylhexane, a volatile organic compound (VOC).

While specific inter-laboratory comparison data for 3-Ethyl-2,4-dimethylhexane is not publicly available, this guide is based on established principles for VOC analysis.[1] The accurate quantification of such branched alkanes is essential in various fields, including environmental monitoring and quality control in chemical manufacturing.

Hypothetical Study Design

This imagined study assesses the performance of eight independent laboratories in the quantification of 3-Ethyl-2,4-dimethylhexane. A central organizing body would prepare and distribute identical test samples to each participating laboratory.

• Test Material : A stock solution of 3-Ethyl-2,4-dimethylhexane (CAS No: 7220-26-0) would be gravimetrically prepared in a suitable volatile solvent like methanol.[2] This stock would then be used to create a final test sample by spiking it into a matrix, such as laboratory-grade air or a solvent blank, to simulate a real-world sample.

• Assigned Value : The consensus concentration, or "assigned value," for 3-Ethyl-2,4-dimethylhexane in the test sample would be determined by the organizing body through replicate analyses using a fully validated reference method. For this guide, the assigned value is 50.0 µg/mL .

Data Presentation: Comparative Performance

The performance of each laboratory is evaluated using a z-score, a common metric in proficiency testing.[3] The z-score is calculated as follows:

z = (x - X) / σ

Where:

• x = the participant's reported result

• X = the assigned value (50.0 µg/mL)

• σ = the standard deviation for proficiency assessment (in this case, set at 5.0 µg/mL, which is 10% of the assigned value)

A z-score between -2 and 2 is generally considered satisfactory.

Laboratory ID	Reported Concentration (µg/mL)	z-score	Performance
Lab 01	51.5	0.30	Satisfactory
Lab 02	47.2	-0.56	Satisfactory
Lab 03	58.0	1.60	Satisfactory
Lab 04	42.1	-1.58	Satisfactory
Lab 05	62.5	2.50	Questionable
Lab 06	49.8	-0.04	Satisfactory
Lab 07	38.9	-2.22	Unsatisfactory
Lab 08	53.1	0.62	Satisfactory

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reliable and reproducible results.[4] The following is a representative methodology for the analysis of 3-Ethyl-2,4-dimethylhexane using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation

For a liquid sample, a dilution of the test material in a volatile solvent such as hexane (B92381) or pentane (B18724) is prepared. Typical concentrations for analysis range from 1 to 100 µg/mL.[4]

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph : Agilent 7890B GC or equivalent.[4]

• Mass Spectrometer : Agilent 5977A MSD or equivalent.[4]

• Column : A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is typically used.[1][4]

• Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.[4]

• Inlet Temperature : 250°C.[4]

• Injection Volume : 1 µL in splitless mode.[4]

• Oven Temperature Program :

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.[4]

• MS Transfer Line Temperature : 280°C.[4]

• Ion Source Temperature : 230°C.[4]

• Ionization Mode : Electron Ionization (EI) at 70 eV.[4]

• Scan Range : m/z 40-300.[4]

3. Data Analysis

• The retention time of the peak corresponding to 3-Ethyl-2,4-dimethylhexane is used for initial identification.

• The acquired mass spectrum is compared with a reference library, such as the NIST database, for confirmation.[4]

• Quantification is performed by integrating the peak area of a characteristic ion and comparing it to a calibration curve generated from standards of known concentrations.[1][4]

Mandatory Visualization

Caption: Experimental workflow for 3-Ethyl-2,4-dimethylhexane analysis.

Inter-laboratory comparisons are a cornerstone of a robust quality assurance program for any laboratory conducting VOC analysis.[1] By participating in such studies and carefully evaluating the outcomes, laboratories can identify potential areas for improvement in their analytical methods, instrumentation, and personnel training.

References

• 1. benchchem.com [benchchem.com]
• 2. Hexane, 3-ethyl-2,4-dimethyl- [webbook.nist.gov]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. benchchem.com [benchchem.com]

A Comparative Analysis of the Thermodynamic Stability of Hexane Isomers

For researchers, scientists, and professionals in drug development, understanding the thermodynamic stability of isomers is crucial for predicting reaction outcomes, optimizing synthesis pathways, and ensuring the purity and efficacy of pharmaceutical compounds. This guide provides a comprehensive comparison of the stability of the five structural isomers of hexane (B92381), supported by experimental thermodynamic data.

Hexane, with the molecular formula C₆H₁₄, exists as five distinct structural isomers: n-hexane, 2-methylpentane, 3-methylpentane, 2,2-dimethylbutane, and 2,3-dimethylbutane. The arrangement of carbon atoms in these isomers—from a straight chain to various branched structures—directly influences their thermodynamic stability. Generally, increased branching leads to greater stability in alkanes. This is attributed to factors such as increased bond strength and more favorable van der Waals interactions within the more compact, branched molecules.

Quantitative Comparison of Stability

The relative stability of the hexane isomers can be quantitatively assessed by comparing their standard enthalpies of formation (ΔH f°), standard Gibbs free energies of formation (ΔG f°), and standard enthalpies of combustion (Δc H°). A more negative (less positive) enthalpy of formation or Gibbs free energy of formation indicates greater thermodynamic stability. Conversely, a less negative (less exothermic) heat of combustion also signifies greater stability, as less energy is released upon combustion, implying the initial molecule was in a lower energy state.

The following table summarizes these key thermodynamic parameters for the five hexane isomers.

Isomer	Structure	Standard Enthalpy of Formation (ΔH f°) (kJ/mol)	Standard Gibbs Free Energy of Formation (ΔG f°) (kJ/mol)	Standard Enthalpy of Combustion (Δc H°) (kJ/mol)
n-Hexane	CH₃(CH₂)₄CH₃	-166.9	-0.3	-4163.2
2-Methylpentane	(CH₃)₂CH(CH₂)₂CH₃	-174.4	-6.7	-4157.0
3-Methylpentane	CH₃CH₂CH(CH₃)CH₂CH₃	-172.0	-3.8	-4159.0[1]
2,3-Dimethylbutane	(CH₃)₂CHCH(CH₃)₂	-177.6	-9.2	-4154.0[2]
2,2-Dimethylbutane	(CH₃)₃CCH₂CH₃	-185.9	-17.6	-4159.5[3]

Note: Data is for the gaseous state at 298.15 K and 1 atm. Values are compiled from various sources and may have slight variations.

From the data, a clear trend emerges: as the degree of branching increases, the standard enthalpy and Gibbs free energy of formation become more negative, indicating enhanced stability. 2,2-Dimethylbutane and 2,3-Dimethylbutane, the most branched isomers, are the most stable. n-Hexane, the straight-chain isomer, is the least stable. The heats of combustion data corroborate this trend, with the most stable isomers releasing the least amount of energy upon combustion.

Visualizing the Stability Relationship

The relationship between the structure of hexane isomers and their relative thermodynamic stability can be visualized as a logical flow. More branching leads to a more compact structure, which in turn results in lower potential energy and therefore greater stability.

Relationship between hexane isomer structure and stability.

Experimental Protocols

The thermodynamic data presented in this guide are primarily determined through bomb calorimetry, a technique used to measure the heat of combustion of a substance.

Bomb Calorimetry for Heat of Combustion of Hydrocarbons

Objective: To determine the heat of combustion (Δc H°) of a volatile hydrocarbon liquid, such as a hexane isomer.

Apparatus:

• Oxygen bomb calorimeter

• Pellet press (for solid samples, but the principle is adaptable for liquids)

• High-precision thermometer (to 0.01 °C)

• Ignition unit

• Oxygen tank with a pressure regulator

• Crucible

• Fuse wire

• Analytical balance

Procedure:

• Sample Preparation: A precisely weighed amount (typically less than 1 gram) of the hexane isomer is encapsulated in a volatile-liquid sample holder or a gelatin capsule to prevent evaporation before ignition.

• Bomb Assembly: The sample holder is placed in the crucible inside the bomb. A measured length of fuse wire is connected to the electrodes, with the wire in contact with the sample.

• Pressurization: The bomb is sealed and purged with a small amount of oxygen to remove atmospheric nitrogen. It is then filled with pure oxygen to a pressure of approximately 25-30 atm.

• Calorimeter Setup: The bomb is placed in the calorimeter bucket, which is filled with a precise volume of water (e.g., 2000 mL). The bucket is then placed inside the insulated jacket of the calorimeter. The ignition leads and thermometer are positioned.

• Temperature Equilibration: The stirrer is started, and the system is allowed to reach thermal equilibrium. The initial temperature is recorded at regular intervals (e.g., every 30 seconds for 5 minutes) to establish a baseline.

• Ignition: The sample is ignited by passing a current through the fuse wire.

• Temperature Measurement: The temperature of the water is recorded at regular intervals as it rises, and then for a period after the maximum temperature is reached to determine the heat loss to the surroundings.

• Data Analysis: The corrected temperature rise is calculated, accounting for heat exchange with the surroundings. The heat of combustion is then determined using the heat capacity of the calorimeter (which is determined by combusting a standard substance with a known heat of combustion, such as benzoic acid). Corrections are also made for the heat of formation of nitric acid (from any residual nitrogen) and the heat of combustion of the fuse wire.

Calculation of Enthalpy of Formation: The standard enthalpy of formation (ΔH f°) can be calculated from the experimentally determined standard enthalpy of combustion (Δc H°) using Hess's Law and the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Calculation of Gibbs Free Energy of Formation: The standard Gibbs free energy of formation (ΔG f°) is calculated using the standard enthalpy of formation (ΔH f°) and the standard entropy of formation (ΔS f°), which can be determined from heat capacity measurements at different temperatures, using the equation: ΔG f° = ΔH f° - TΔS f°.

This guide provides a foundational understanding of the relative stabilities of hexane isomers, underpinned by quantitative experimental data. For professionals in fields where molecular properties are paramount, this information is essential for informed decision-making in research and development.

References

• 1. 3-Methylpentane - Wikipedia [en.wikipedia.org]
• 2. 2,3-Dimethylbutane - Wikipedia [en.wikipedia.org]
• 3. newtopchem.com [newtopchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of 3-Ethyl-2,4-dimethylhexane: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential safety and logistical information for the disposal of 3-Ethyl-2,4-dimethylhexane, a flammable hydrocarbon. Adherence to these procedures is critical for minimizing risks and protecting both laboratory personnel and the environment.

Understanding the Hazards

While a specific Safety Data Sheet (SDS) for 3-Ethyl-2,4-dimethylhexane is not always readily available, it is prudent to handle it as a hazardous substance based on data from similar branched alkanes.[1] It is classified as a flammable liquid and may cause skin irritation, drowsiness, or dizziness.[1] Furthermore, it is considered toxic to aquatic life with long-lasting effects.[1]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 3-Ethyl-2,4-dimethylhexane are summarized in the table below.

Property	Value
Molecular Formula	C₁₀H₂₂
Molecular Weight	142.28 g/mol
Boiling Point	Not specified
Flash Point	Not specified
Density	Not specified

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 3-Ethyl-2,4-dimethylhexane.

1. Personal Protective Equipment (PPE) and Safety Measures:

Before handling 3-Ethyl-2,4-dimethylhexane for disposal, ensure the following personal protective equipment is worn and safety measures are in place:

• Eye Protection: Chemical splash goggles or a face shield are mandatory.

• Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile gloves.

• Protective Clothing: A lab coat or a chemical-resistant apron should be worn.

• Ventilation: All handling of 3-Ethyl-2,4-dimethylhexane should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

• Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot surfaces, and sparks, from the handling area. Use spark-proof tools.[1]

2. Waste Collection:

• Collect all waste containing 3-Ethyl-2,4-dimethylhexane in a dedicated, properly labeled hazardous waste container.[1]

• Ensure the container is compatible with the chemical and is tightly sealed to prevent leaks and vapor escape.

• The label should clearly identify the contents as "Hazardous Waste" and include the chemical name: "3-Ethyl-2,4-dimethylhexane".

3. Spill Management:

In the event of a spill, follow these procedures:

• Minor Spills (in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[1]

  • Clean the spill area with a suitable solvent, followed by soap and water.

  • Ventilate the area thoroughly.[1]

• Major Spills (or spills outside a fume hood):

  • Evacuate the laboratory immediately and alert others.

  • Contact your institution's Environmental Health and Safety (EHS) office for assistance.

4. Final Disposal:

• Once the waste container is full, or in accordance with your institution's policies, arrange for its disposal through your organization's EHS office or a licensed hazardous waste disposal contractor.[2]

• Do not attempt to dispose of the chemical waste yourself by pouring it down the drain or mixing it with other waste streams unless explicitly permitted by your EHS office.

Disposal Workflow

The logical flow for the proper disposal of 3-Ethyl-2,4-dimethylhexane is illustrated below. This diagram outlines the decision-making process from waste generation to final disposal.

Caption: Workflow for the safe disposal of 3-Ethyl-2,4-dimethylhexane.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling 3-Ethyl-2,4-dimethylhexane

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety protocols and logistical plans for the handling and disposal of 3-Ethyl-2,4-dimethylhexane. As a flammable liquid hydrocarbon, stringent adherence to these procedures is paramount to ensure laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment (PPE)

3-Ethyl-2,4-dimethylhexane is a flammable liquid and is considered a volatile organic compound (VOC). Exposure can occur through inhalation, skin contact, and eye contact. The primary hazards include flammability and potential health effects associated with VOCs.[1][2] The following personal protective equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type	Specification	Purpose
Eye Protection	Tight-sealing safety goggles or a face shield.	Protects against splashes and vapors.
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents skin contact with the chemical.
Body Protection	Flame-retardant lab coat.	Protects against splashes and potential flash fires.
Respiratory Protection	Use in a well-ventilated area or under a fume hood. If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is required.	Minimizes inhalation of harmful vapors.[1]

Operational Plan: Safe Handling Protocol

Safe handling practices are essential to minimize the risk of fire, explosion, and exposure.[3][4][5] The following step-by-step protocol must be followed.

Experimental Workflow for Handling 3-Ethyl-2,4-dimethylhexane

Caption: Workflow for the safe handling of 3-Ethyl-2,4-dimethylhexane.

Emergency Procedures: Spills and Exposure

In the event of a spill or exposure, immediate and appropriate action is critical.

Table 2: Emergency Response Protocol

Emergency Type	Action Steps
Minor Spill (<100 mL)	1. Alert personnel in the immediate area. 2. If flammable vapors are present, extinguish all ignition sources. 3. Absorb the spill with an inert material (e.g., sand, vermiculite). 4. Collect the absorbed material into a designated hazardous waste container. 5. Clean the spill area with soap and water.
Major Spill (>100 mL)	1. Evacuate the laboratory and alert others. 2. Activate the fire alarm if there is a fire or significant risk of one. 3. Contact the institution's emergency response team. 4. Do not attempt to clean up a large spill without proper training and equipment.
Skin Contact	1. Immediately flush the affected area with copious amounts of water for at least 15 minutes. 2. Remove contaminated clothing. 3. Seek medical attention if irritation persists.
Eye Contact	1. Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open. 2. Seek immediate medical attention.
Inhalation	1. Move the affected person to fresh air. 2. If breathing is difficult, provide oxygen. 3. Seek medical attention.

Disposal Plan

3-Ethyl-2,4-dimethylhexane and any materials contaminated with it must be disposed of as hazardous waste.[6] Improper disposal can lead to environmental contamination and regulatory penalties.

Disposal Workflow

Caption: Disposal procedure for 3-Ethyl-2,4-dimethylhexane waste.

Key Disposal Guidelines:

• Waste Segregation: Do not mix 3-Ethyl-2,4-dimethylhexane waste with other incompatible waste streams. It should be collected in a container designated for flammable liquid hydrocarbons.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("3-Ethyl-2,4-dimethylhexane"), and the associated hazards (e.g., "Flammable Liquid").

• Container Integrity: Use only approved, chemically compatible containers for waste collection. Ensure containers are kept closed except when adding waste.

• Regulatory Compliance: All disposal activities must comply with local, state, and federal regulations for hazardous waste management.[6][7] Never pour this chemical down the drain or dispose of it in the regular trash.[7][8][9]

References

• 1. How to Keep Workers Safe - Diversitech [diversitech-air.com]
• 2. int-enviroguard.com [int-enviroguard.com]
• 3. Handling Flammable Chemicals - Key Precautions To Take [growtraining.com]
• 4. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 7. acs.org [acs.org]
• 8. Safe Handling & Storage of Flammable Liquids | Safety Storage [safetystoragesystems.co.uk]
• 9. Laboratory chemical waste [watercorporation.com.au]